Technical Documentation Center

6-Thia-7-azaspiro[3.4]octane 6,6-dioxide Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: 6-Thia-7-azaspiro[3.4]octane 6,6-dioxide

Core Science & Biosynthesis

Foundational

6-Thia-7-azaspiro[3.4]octane 6,6-dioxide: A Strategic Sultam Scaffold in Medicinal Chemistry

An In-Depth Technical Guide on the Chemical Structure and Properties of 6-Thia-7-azaspiro[3.4]octane 6,6-dioxide. Executive Summary The exploration of spirocyclic scaffolds has become a cornerstone of modern drug discove...

Author: BenchChem Technical Support Team. Date: March 2026

An In-Depth Technical Guide on the Chemical Structure and Properties of 6-Thia-7-azaspiro[3.4]octane 6,6-dioxide.

Executive Summary

The exploration of spirocyclic scaffolds has become a cornerstone of modern drug discovery, driven by the need to escape "flatland"—the dominance of planar aromatic structures in chemical libraries. 6-Thia-7-azaspiro[3.4]octane 6,6-dioxide represents a high-value pharmacophore within this domain.[1][2] As a spiro-fused


-sultam (cyclic sulfonamide), this molecule combines the conformational rigidity of the spiro[3.4]octane core with the unique physicochemical profile of the sulfonamide moiety.

This guide provides a comprehensive technical analysis of this molecule, detailing its structural energetics, synthesis protocols, and application as a bioisostere for


-lactams in protease inhibitors and GPCR modulators.

Part 1: Structural Analysis and Physicochemical Properties

Chemical Identity and Nomenclature
  • IUPAC Name: 6-Thia-7-azaspiro[3.4]octane 6,6-dioxide

  • Common Class: Spirocyclic

    
    -sultam; Spiro-isothiazolidine 1,1-dioxide.
    
  • Molecular Formula:

    
    
    
  • Molecular Weight: 161.22 g/mol

  • Core Geometry:

    • Ring A (Positions 1-4): Cyclobutane (puckered conformation).

    • Ring B (Positions 4-8): Isothiazolidine 1,1-dioxide (envelope conformation).

    • Spiro Center (C4): Quaternary carbon sharing

      
       hybridization, enforcing an orthogonal orientation between the two rings.
      
Physicochemical Profile

The incorporation of the sulfonyl group (


) adjacent to the amine (

) creates a highly polarized yet non-basic system.
PropertyValue (Predicted/Experimental)Significance in Drug Design
LogP ~ -0.2 to 0.3High Polarity: Ideal for lowering lipophilicity in CNS active compounds without sacrificing permeability.
TPSA ~ 46-55 ŲMembrane Permeability: Well within the range for oral bioavailability (Veber rules).
pKa (NH) ~ 10.5 - 11.0H-Bond Donor: The sulfonamide NH is a robust hydrogen bond donor, often mimicking the amide NH of peptide backbones.
Fsp3 0.833D Complexity: High fraction of

carbons correlates with improved clinical success rates by reducing off-target binding.
Metabolic Stability HighThe cyclic sulfonamide is resistant to hydrolysis and oxidative metabolism compared to acyclic amides or lactones.

Part 2: Synthesis Methodologies

Strategic Retrosynthesis

The construction of the 6-thia-7-azaspiro[3.4]octane 6,6-dioxide core requires the formation of the quaternary spiro-center and the closure of the sultam ring. Two primary strategies are employed:

  • Strategy A (Modern): Reductive cyclization of cyano-sulfonyl fluorides.[1] This method is preferred for its scalability and "one-pot" efficiency.

  • Strategy B (Classical): Divergent functionalization of 1,1-disubstituted cyclobutanes.

Protocol: Reductive Cyclization of Cyano-Sulfonyl Fluorides

This protocol is based on the methodology for synthesizing spirocyclic sultams via the reduction of a nitrile in the presence of a sulfonyl fluoride electrophile.[1]

Reagents:

  • Precursor: 1-Cyanocyclobutanesulfonyl fluoride (synthesized from cyclobutanecarbonitrile via

    
    -lithiation and treatment with 
    
    
    
    or equivalent).
  • Reductant: Sodium Borohydride (

    
    ).
    
  • Catalyst: Nickel(II) Chloride hexahydrate (

    
    ).
    
  • Solvent: Methanol (MeOH).[3]

Step-by-Step Methodology:

  • Preparation of Active Species: Dissolve 1-cyanocyclobutanesulfonyl fluoride (1.0 equiv) in MeOH (0.2 M concentration) in a round-bottom flask. Add

    
     (0.1 equiv). The solution will turn green.
    
  • Reduction Initiation: Cool the mixture to 0°C. Cautiously add

    
     (3.0 equiv) portion-wise over 30 minutes. Caution: Vigorous gas evolution (
    
    
    
    ) will occur. The reaction mixture will turn black due to the formation of nickel boride (
    
    
    ), the active hydrogenation catalyst.
  • Cyclization Cascade (The "Self-Validating" Step):

    • Mechanism:[4][5][6][7] The nitrile is reduced to a primary amine (

      
      ).
      
    • Intramolecular Trap: The nascent amine, being in close proximity to the sulfonyl fluoride group anchored to the same spiro-carbon, undergoes an immediate nucleophilic attack on the sulfur atom.

    • Validation: The release of fluoride ions drives the equilibrium. The absence of polymeric amine byproducts confirms the rapid cyclization kinetics.

  • Workup and Purification:

    • Quench with saturated

      
       solution.
      
    • Filter through a Celite pad to remove colloidal nickel.

    • Extract with Ethyl Acetate (

      
      ).
      
    • Wash combined organics with brine, dry over

      
      , and concentrate.[8]
      
    • Purification: Flash column chromatography (SiO2, Hexanes/EtOAc gradient). The sultam is typically a white crystalline solid.

Alternative Route: Cyclization of 3-Aminopropanesulfonic Acid Derivatives

For laboratories without access to sulfonyl fluoride chemistry, a classical approach using 1,1-bis(hydroxymethyl)cyclobutane can be utilized, though it requires more steps.

  • Desymmetrization: Monomesylation of the diol.

  • Displacement: Reaction with thioacetate, followed by oxidation to sulfonyl chloride.

  • Amination: Conversion of the remaining alcohol to an amine (via azide).

  • Cyclization: Base-mediated ring closure (

    
    , DCM).
    

Part 3: Medicinal Chemistry Applications & Logic

Bioisosterism: The Sultam vs. Lactam

The 6-thia-7-azaspiro[3.4]octane 6,6-dioxide scaffold is a bioisostere of the spiro-gamma-lactam .

  • Geometry: Both scaffolds present the carbonyl/sulfonyl oxygen and the NH hydrogen in similar vectors, allowing them to engage the same binding pockets.

  • Electronic Differences: The sultam is more acidic (

    
     vs. 
    
    
    
    for lactams) and the sulfonyl group is a stronger hydrogen bond acceptor than the carbonyl. This allows for tighter binding in pockets containing oxyanion holes or basic residues (e.g., Arginine).
Visualization: Sultam Bioisosterism Logic

The following diagram illustrates the logical flow of selecting this scaffold during Lead Optimization.

SultamLogic Lead Lead Compound (Gamma-Lactam Core) Issue Metabolic Liability (Amide Hydrolysis) Lead->Issue Identified Weakness Strategy Bioisosteric Replacement Issue->Strategy Design Choice Sultam Spiro-Sultam Scaffold (6-Thia-7-azaspiro[3.4]octane 6,6-dioxide) Strategy->Sultam Synthesis of Target Outcome1 Increased Metabolic Stability (No Hydrolysis) Sultam->Outcome1 Outcome2 Altered H-Bonding (Stronger Donor/Acceptor) Sultam->Outcome2 Outcome3 Restricted Conformation (Spiro-Rigidity) Sultam->Outcome3

Caption: Decision logic for transitioning from a labile lactam lead to a robust spiro-sultam scaffold.

Target Classes
  • Protease Inhibitors: The sultam moiety mimics the transition state of peptide bond hydrolysis. This scaffold is relevant for inhibiting serine proteases (e.g., HCV protease, Thrombin).

  • Ion Channels: Spirocyclic sulfonamides have shown efficacy as modulators of voltage-gated sodium channels (Nav1.7) for pain management, where the spiro-cyclobutane group fits into hydrophobic sub-pockets.

  • Gamma-Secretase Inhibitors: Used in Alzheimer's research, where the rigid spiro-core prevents the enzyme from cleaving the Amyloid Precursor Protein (APP).

References

  • BenchChem. Application Notes and Protocols for Spiro[3.4]octan-6-ol in Medicinal Chemistry. Retrieved from

  • National Center for Biotechnology Inform

    
    - and 
    
    
    
    -sultams by one-pot reductive cyclization of cyanoalkylsulfonyl fluorides. PMC7444876. Retrieved from
  • PubChem. 6-Thia-2-azaspiro[3.4]octane 6,6-dioxide hydrochloride (Compound Summary). Retrieved from

  • Enamine.Synthesis of spirocyclic

    
    - and 
    
    
    
    -sultams. Retrieved from
  • ResearchGate. Synthesis of Novel Azaspiro[3.4]octanes as Multifunctional Modules in Drug Discovery. Retrieved from

Sources

Exploratory

In-Depth Technical Guide: 6-Thia-7-azaspiro[3.4]octane 6,6-dioxide (CAS 2361792-29-0)

Executive Summary & Chemical Identity The drive toward higher three-dimensional complexity in drug discovery has catalyzed the development of sp3-enriched scaffolds. 6-Thia-7-azaspiro[3.4]octane 6,6-dioxide (CAS: 2361792...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary & Chemical Identity

The drive toward higher three-dimensional complexity in drug discovery has catalyzed the development of sp3-enriched scaffolds. 6-Thia-7-azaspiro[3.4]octane 6,6-dioxide (CAS: 2361792-29-0) is a highly specialized spirocyclic γ-sultam. By constraining a cyclic sulfonamide (sultam) within a spiro[3.4]octane framework, this molecule offers unique conformational rigidity, high aqueous solubility, and exceptional metabolic stability. It serves as a premium bioisostere for traditional amides, sulfonamides, and morpholine rings in medicinal chemistry.

Quantitative Data & Identifiers

The fundamental physicochemical properties of the compound are summarized below [1, 2]:

PropertyValue
Chemical Name 6-Thia-7-azaspiro[3.4]octane 6,6-dioxide
CAS Registry Number 2361792-29-0
Molecular Formula C₆H₁₁NO₂S
Molecular Weight 161.22 g/mol
Structural Class Spirocyclic γ-Sultam (5-membered ring)
Physical State Colorless liquid
SMILES (Isomeric) O=S1(=O)NCC2(CCC2)C1

Pharmacological Relevance & Bioisosterism

Sultams are heavily utilized in modern pharmacophore design due to their strong dipole moments and distinct hydrogen-bonding profiles. The spirocyclic nature of 6-Thia-7-azaspiro[3.4]octane 6,6-dioxide forces the nitrogen and oxygen vectors into a pre-organized geometry. This reduces the entropic penalty upon binding to a target protein. Furthermore, the lack of aromaticity (high Fsp3 fraction) significantly lowers the lipophilicity (LogP), which inversely correlates with off-target toxicity and CYP450-mediated metabolism.

ScaffoldBenefits Spiro Spirocyclic γ-Sultam Scaffold (6-Thia-7-azaspiro[3.4]octane 6,6-dioxide) Prop1 Increased sp3 Fraction (Fsp3) Enhanced 3D Complexity Spiro->Prop1 Prop2 High Dipole Moment Strong Hydrogen Bonding Spiro->Prop2 Prop3 Conformational Rigidity Pre-organized Vectors Spiro->Prop3 Ben1 Improved Aqueous Solubility Prop1->Ben1 Ben2 Higher Metabolic Stability (Resistance to CYPs) Prop1->Ben2 Prop2->Ben1 Ben3 Enhanced Target Affinity (Lower Entropic Penalty) Prop3->Ben3

Figure 1: Physicochemical and pharmacological benefits of the spirocyclic γ-sultam scaffold.

Mechanistic Synthesis: One-Pot Reductive Cyclization

The synthesis of 6-Thia-7-azaspiro[3.4]octane 6,6-dioxide relies on a highly efficient one-pot reductive cyclization developed by[1]. The methodology leverages the principles of Sulfur(VI) Fluoride Exchange (SuFEx) chemistry. Sulfonyl fluorides are uniquely stable toward reductive conditions compared to their sulfonyl chloride counterparts. This stability allows the selective reduction of a proximal nitrile group into a primary amine, which subsequently triggers an intramolecular nucleophilic attack to form the sultam ring.

SynthesisPathway SM 1-(Hydroxymethyl)cyclobutanecarbonitrile (Starting Material) SF 1-(Cyanocyclobutyl)methanesulfonyl fluoride (Intermediate) SM->SF Mesylation & Fluorination Red Catalytic Reduction (NaBH4, NiCl2·6H2O, MeOH) SF->Red Reduction of -CN Amine Amino-Sulfonyl Fluoride Transient Intermediate Red->Amine Primary Amine Formation Cyc Intramolecular Cyclization (-HF elimination) Amine->Cyc Nucleophilic Attack Prod 6-Thia-7-azaspiro[3.4]octane 6,6-dioxide (Target γ-Sultam) Cyc->Prod Ring Closure

Figure 2: Mechanistic pathway for the one-pot reductive cyclization of γ-sultams.

Step-by-Step Experimental Protocol

The following protocol outlines the self-validating workflow for generating the spirocyclic sultam with high causality and yield (approx. 71%)[1].

Objective: Conversion of 1-(cyanocyclobutyl)methanesulfonyl fluoride to 6-Thia-7-azaspiro[3.4]octane 6,6-dioxide.

  • Step 1: Catalyst Pre-Assembly

    • Action: Dissolve 1-(cyanocyclobutyl)methanesulfonyl fluoride (1.0 eq) in anhydrous methanol (MeOH). Add Nickel(II) chloride hexahydrate (NiCl₂·6H₂O, 0.1–0.2 eq).

    • Causality: Methanol acts as an optimal polar protic solvent that facilitates the stabilization of transition states. NiCl₂ serves as the precatalyst. It remains inactive until reduced, ensuring the starting material is fully homogenized before the reaction begins.

  • Step 2: Reductive Activation

    • Action: Cool the reaction vessel to 0 °C using an ice bath. Slowly add Sodium Borohydride (NaBH₄, 3.0–4.0 eq) in small portions over 30 minutes.

    • Causality: The addition of NaBH₄ immediately reduces Ni(II) to nickel boride (Ni₂B), an exceptionally active, non-pyrophoric hydrogenation catalyst (often appearing as a fine black precipitate). The strict temperature control (0 °C) is critical to manage the exothermic evolution of hydrogen gas and to prevent the premature solvolysis of the sulfonyl fluoride group.

  • Step 3: Nitrile Reduction & Spontaneous Ring Closure

    • Action: Remove the ice bath and allow the mixture to warm to room temperature, stirring for 2–4 hours.

    • Causality: The Ni₂B/H₂ system chemoselectively reduces the nitrile (-CN) to a primary amine (-CH₂NH₂). Because the sulfonyl fluoride (-SO₂F) is highly resistant to reduction, it remains intact. Once the amine is formed, the high effective molarity of the intramolecular system drives a rapid nucleophilic attack on the sulfur atom. Hydrogen fluoride (HF) is eliminated, irreversibly closing the 5-membered γ-sultam ring.

  • Step 4: Quench and Purification

    • Action: Quench the reaction by carefully adding water. Filter the mixture through a pad of Celite to remove the black nickel boride catalyst. Extract the aqueous layer with Ethyl Acetate (EtOAc), dry over anhydrous Na₂SO₄, and concentrate in vacuo. Purify the crude product via vacuum distillation or silica gel chromatography.

    • Causality: Filtration prevents heavy metal contamination in the final product. The sultam is highly polar but partitions well into EtOAc. The final product is isolated as a colorless liquid.

Analytical Characterization Standards

To validate the structural integrity of the synthesized 6-Thia-7-azaspiro[3.4]octane 6,6-dioxide, researchers must cross-reference analytical data against established benchmarks[1]:

  • ¹H NMR (400 MHz, CDCl₃): The spectrum will lack the characteristic primary amine protons and will feature a distinct broad singlet for the secondary sultam (NH) proton around δ 4.53 ppm. The cyclobutane ring protons will appear as complex multiplets upfield, while the methylene protons adjacent to the sulfone and nitrogen will exhibit distinct diastereotopic splitting due to the rigid spirocyclic environment.

  • Mass Spectrometry (GC/MS or LC/MS): The molecular ion peak [M+H]⁺ is expected at m/z 162.2, confirming the molecular weight of 161.22 g/mol .

References

  • Stepannikova, K. O., Vashchenko, B., Grygorenko, O. O., Gorichko, M. V., Cherepakha, A. Y., Moroz, Y. S., Volovenko, Y. M., & Zhersh, S. (2021). Synthesis of spirocyclic β- and γ-sultams by one-pot reductive cyclization of cyanoalkylsulfonyl fluorides. European Journal of Organic Chemistry, 2021(47), 6530-6534.[Link]

Sources

Foundational

Molecular Weight, Formula, and Physicochemical Profiling of 6-Thia-7-azaspirooctane 6,6-dioxide

Molecular Weight, Formula, and Physicochemical Profiling of 6-Thia-7-azaspiro[1]octane 6,6-dioxide Executive Summary The transition from planar, heavily aromatic molecules to structurally complex, sp³-rich architectures...

Author: BenchChem Technical Support Team. Date: March 2026

Molecular Weight, Formula, and Physicochemical Profiling of 6-Thia-7-azaspiro[1]octane 6,6-dioxide

Executive Summary

The transition from planar, heavily aromatic molecules to structurally complex, sp³-rich architectures is a defining trend in modern medicinal chemistry. 6-Thia-7-azaspiro[1]octane 6,6-dioxide (CAS: 2361792-29-0) represents a highly specialized spirocyclic sulfonamide (sultam) scaffold. With a molecular weight of 161.22 g/mol and a molecular formula of C₆H₁₁NO₂S , this building block offers exceptional three-dimensionality and metabolic stability. This whitepaper provides an in-depth technical analysis of its structural properties, the mechanistic rationale for its deployment in drug discovery, and validated protocols for its analytical characterization.

Structural Elucidation & Molecular Properties

6-Thia-7-azaspiro[1]octane 6,6-dioxide consists of a cyclobutane ring spiro-fused to a 1,2-thiazolidine 1,1-dioxide (cyclic sulfonamide) ring. The spiro atom acts as the structural linchpin, forcing the two rings into an orthogonal orientation. This geometry prevents π-π stacking-related off-target toxicities and provides unique exit vectors for functionalization.

Quantitative Physicochemical Profile

The following table summarizes the core quantitative data and predictive physicochemical parameters critical for early-stage Lead Optimization (LO).

ParameterValuePharmacological Significance
Chemical Name 6-Thia-7-azaspiro[1]octane 6,6-dioxideStandard IUPAC nomenclature.
CAS Registry Number 2361792-29-0Unique chemical identifier.
Molecular Formula C₆H₁₁NO₂SDetermines exact atomic composition.
Molecular Weight 161.22 g/mol Low MW allows for extensive downstream elaboration without violating Lipinski's Rule of 5.
Exact Mass 161.0510 DaCritical for high-resolution LC-MS validation.
Fraction sp³ (Fsp³) 1.00 (6 out of 6 carbons)Maximal 3D character; correlates with higher clinical success rates.
Hydrogen Bond Donors 1 (Secondary Sulfonamide NH)Provides a highly directional vector for kinase/protease hinge-binding.
Hydrogen Bond Acceptors 2 (Sulfone Oxygens)Enhances aqueous solubility and dipole-dipole target interactions.

Mechanistic Rationale: Why Deploy this Scaffold?

As a Senior Application Scientist, the decision to integrate a specific scaffold into a screening library must be driven by causality and predictive success. The 6-Thia-7-azaspiro[1]octane 6,6-dioxide scaffold solves two major bottlenecks in drug development:

  • Escape from Flatland (The Spirocyclic Advantage): Traditional drug discovery relied heavily on flat, heteroaromatic rings, which often suffer from poor aqueous solubility and promiscuous protein binding. By utilizing a spiro[1]octane core, the fraction of sp³ carbons (Fsp³) is maximized to 1.00. As established in the foundational "Escape from Flatland" framework ([1]), higher Fsp³ correlates directly with improved solubility, reduced toxicity, and higher progression rates through clinical trials. The orthogonal projection of the cyclobutane ring forces the molecule to occupy 3D chemical space more efficiently than planar analogs ([2]).

  • The Sultam Pharmacophore (Metabolic Resilience): Linear sulfonamides are notorious for metabolic liabilities and poor membrane permeability due to their high polarity. By constraining the sulfonamide into a 5-membered cyclic sultam, the dipole moment is restricted, and the conformational entropy is reduced. This rigidification not only improves passive membrane permeability but also pre-organizes the N-H and S=O vectors for optimal hydrogen bonding within target enzyme pockets (e.g., protease or kinase active sites) ([3]).

Experimental Workflows: Structural Validation Protocol

To ensure the integrity of the screening data, every batch of 6-Thia-7-azaspiro[1]octane 6,6-dioxide must undergo a self-validating analytical workflow. The following step-by-step methodology is designed to confirm the exact mass (161.05 Da) and structural topology.

Protocol: LC-MS and NMR Characterization

Objective: To confirm the molecular weight, purity (>98%), and correct spirocyclic connectivity.

Step 1: Sample Preparation

  • Action: Dissolve 1.0 mg of the compound in 1.0 mL of LC-MS grade Methanol.

  • Causality: Methanol ensures complete dissolution of the polar sultam while maintaining perfect compatibility with electrospray ionization (ESI) droplet desolvation dynamics.

Step 2: High-Resolution LC-MS Analysis (Negative Ion Mode)

  • Action: Inject 2 µL onto a C18 Reverse Phase column (50 x 2.1 mm, 1.8 µm). Use a mobile phase gradient of Water and Acetonitrile, both modified with 0.1% NH₄OH.

  • Causality: The basic mobile phase (pH ~10) is a critical choice. The cyclic sulfonamide N-H is mildly acidic (pKa ~8.5–9.5). The basic conditions ensure quantitative deprotonation, yielding a robust and easily identifiable [M-H]⁻ pseudomolecular ion at m/z 160.04 in negative ESI mode.

Step 3: NMR Spectroscopy (¹H and ¹³C)

  • Action: Dissolve 15 mg of the compound in 0.6 mL of DMSO-d₆ and acquire ¹H (400 MHz) and ¹³C (100 MHz) spectra.

  • Causality: DMSO-d₆ is deliberately selected over CDCl₃. In non-polar or protic solvents, the sulfonamide N-H proton undergoes rapid chemical exchange, broadening the signal into the baseline. DMSO-d₆ forms a strong hydrogen bond with the N-H, slowing the exchange rate and allowing for the clear observation of the critical N-H singlet (typically between δ 7.0–7.5 ppm). Furthermore, the ¹³C NMR will display up to 5 distinct aliphatic carbon signals, confirming the symmetry plane bisecting the orthogonal cyclobutane ring.

Scaffold Validation Workflow

The integration of this spirocyclic sultam into a drug discovery pipeline follows a strict, logical progression from synthesis to Lead Optimization (LO).

Workflow N1 Spirocyclic Sultam Scaffold Synthesis N2 LC-MS Analysis (Mass & Purity >98%) N1->N2 Aliquot 1 N3 NMR Spectroscopy (1H, 13C, 2D-COSY) N1->N3 Aliquot 2 N4 X-Ray Crystallography (3D Conformation) N1->N4 Single Crystal N5 Physicochemical Profiling (LogP, Solubility, pKa) N2->N5 Validated Purity N3->N5 Structural Confirmation N6 Lead Optimization & SAR Integration N4->N6 3D Exit Vectors N5->N6 ADME Data

Figure 1: Analytical validation workflow for spirocyclic sulfonamide characterization.

Conclusion

6-Thia-7-azaspiro[1]octane 6,6-dioxide (MW: 161.22 g/mol ) is a highly privileged scaffold that perfectly aligns with modern drug discovery paradigms. By combining the 3D spatial advantages of a spiro[1]octane core with the metabolic resilience of a cyclic sulfonamide, it provides medicinal chemists with a robust starting point for designing highly selective, soluble, and bioavailable therapeutics.

References

  • Lovering, F., Bikker, J., & Humblet, C. (2009). Escape from Flatland: Increasing Saturation as an Approach to Improving Clinical Success. Journal of Medicinal Chemistry, 52(21), 6752–6756. URL: [Link]

  • Zheng, Y., Tice, C. M., & Singh, S. B. (2014). The use of spirocyclic scaffolds in drug discovery. Bioorganic & Medicinal Chemistry Letters, 24(16), 3673-3682. URL: [Link]

  • Chong, Y. K., Ong, Y. S., & Yeong, K. Y. (2024). Unveiling sultam in drug discovery: spotlight on the underexplored scaffold. RSC Medicinal Chemistry, 15, 1798-1827. URL: [Link]

Sources

Exploratory

Literature review of spirocyclic sultam derivatives in drug discovery

Executive Summary: Escaping Flatland In the modern pharmacopeia, the "escape from flatland" is not merely a design philosophy but a survival necessity for clinical candidates. While traditional sulfonamides (e.g., sulfam...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary: Escaping Flatland

In the modern pharmacopeia, the "escape from flatland" is not merely a design philosophy but a survival necessity for clinical candidates. While traditional sulfonamides (e.g., sulfamethoxazole) have anchored medicinal chemistry for nearly a century, their planar geometry often correlates with poor solubility, metabolic liability, and off-target promiscuity.

Spirocyclic sultams (cyclic sulfonamides with a spiro-fusion) represent a high-value structural evolution.[1] By rigidly locking the sulfonamide pharmacophore into a sp


-rich orthogonal vector, these scaffolds offer:
  • Vectorial Precision: predictable orientation of H-bond donors/acceptors.

  • Metabolic Shielding: steric protection of the sulfonamide nitrogen.

  • Physicochemical Superiority: improved logP/logD profiles and aqueous solubility compared to biaryl sulfonamides.

This guide synthesizes the latest synthetic methodologies and therapeutic applications of spirocyclic sultams, providing actionable protocols for the bench scientist.

Structural & Physicochemical Rationale[2][3][4]

The spirocyclic sultam is defined by the fusion of a cyclic sulfonamide ring and a second cycle at a single carbon atom. This architecture solves two critical problems in lead optimization:

The conformational Lock

In flexible acyclic sulfonamides, the


 bond rotates freely, often requiring an entropic penalty upon binding to a protein pocket. Spiro-sultams pre-organize the molecule.
  • Case in Point: In Carbonic Anhydrase (CA) inhibitors, spiro-fusion restricts the geometry of the zinc-binding sulfonamide moiety, enhancing selectivity for specific isoforms (e.g., hCA II vs. hCA IX).

Metabolic Stability

Planar aromatic sulfonamides are prone to N-glucuronidation and oxidative metabolism. The spiro-carbon introduces steric bulk orthogonal to the ring plane, often hindering the approach of metabolic enzymes like CYPs without compromising target affinity.

Synthetic Architectures: Methodologies & Protocols

Recent literature (2020–2025) has shifted from tedious multi-step ring closures to rapid, modular assembly. We highlight three dominant strategies.

Strategy A: Reductive Cyclization of Cyanoalkylsulfonyl Fluorides

Source: Enamine Ltd / Stepannikova et al.

This is currently the most scalable method for generating sp


-enriched 

- and

-sultams. It relies on the "latent" electrophilicity of the sulfonyl fluoride, which remains inert during upstream alkylations but reacts rapidly with the amine generated in situ from nitrile reduction.
Experimental Protocol: One-Pot Reductive Cyclization

Note: This protocol is self-validating; the disappearance of the characteristic -SO2F stretch (~1400 cm⁻¹) in IR or 19F NMR confirms cyclization.

Reagents:

  • Precursor: (1-cyanocycloalkyl)methanesulfonyl fluoride (1.0 eq)

  • Solvent: Methanol (0.1 M concentration)

  • Catalyst: NiCl₂[2]·6H₂O (1.0 eq)

  • Reductant: NaBH₄ (3.0 eq)

Step-by-Step Workflow:

  • Setup: Dissolve the cyano-sulfonyl fluoride and NiCl₂·6H₂O in MeOH in a round-bottom flask cooled to 0 °C.

  • Reduction: Add NaBH₄ portion-wise over 30 minutes. Caution: Vigorous gas evolution (H₂). The reaction mixture will turn black (formation of nickel boride species).

  • Cyclization: Allow the mixture to warm to room temperature and stir for 3–12 hours. The amine intermediate generated by nitrile reduction performs an intramolecular nucleophilic attack on the sulfonyl fluoride, ejecting fluoride.

  • Quench: Add saturated aqueous NH₄Cl.

  • Workup: Evaporate MeOH. Extract the aqueous residue with Ethyl Acetate (3x). Dry over Na₂SO₄.

  • Purification: Silica gel chromatography (Hexane/EtOAc).

Yield: Typically 60–85%. Validation:


F NMR shows disappearance of the sulfonyl fluoride signal (+50 to +60 ppm range typically).
Strategy B: Strain-Release Functionalization

Source: Thieme / Hari et al.

This method utilizes bicyclo[1.1.0]butane (BCB) sulfonamides.[3] Under photocatalytic conditions, the strain energy of the BCB ring drives a radical cascade, opening the central bond and trapping a radical to form spirocyclobutyl benzosultams.[3] This is ideal for late-stage functionalization.

Strategy C: Acid-Mediated Annulation

Source: ACS / Reddy et al.

Uses (N-aryl)-alkynyl sulfonamides .[1][4][5] Depending on the para-substituent of the aryl ring, acid catalysis directs the reaction toward either benzo-fused sultams or spirocyclic sultams via an ipso-annulation pathway.

Visualization of Synthetic Logic

SyntheticPathways Precursor1 Cyanoalkyl Sulfonyl Fluoride Method1 Method A: Reductive Cyclization (NaBH4/NiCl2) Precursor1->Method1 Precursor2 Bicyclo[1.1.0]butane Sulfonamide Method2 Method B: Photocatalytic Strain Release Precursor2->Method2 Precursor3 (N-Aryl)-Alkynyl Sulfonamide Method3 Method C: Acid-Mediated Ipso-Annulation Precursor3->Method3 Intermediate Transient Amine/Radical Intermediate Method1->Intermediate Nitrile Reduction Method2->Intermediate Radical Gen. Method3->Intermediate Cation Gen. Target SPIROCYCLIC SULTAM (Scaffold) Intermediate->Target Intramolecular Trap

Caption: Divergent synthetic strategies accessing the spirocyclic sultam core. Method A is preferred for scalability; Method B for high complexity.

Therapeutic Applications & Case Studies

The transition from flat sulfonamides to spiro-sultams has yielded potent hits in oncology and pain management.

Oncology: IDH1 Inhibition (BRD2879)

Mutant Isocitrate Dehydrogenase 1 (IDH1) is a key target in glioma.[6]

  • Compound: BRD2879.[6]

  • Mechanism: The spirocyclic sultam core acts as a rigid linker that positions hydrophobic groups to occupy the allosteric pocket of the enzyme.

  • Outcome: High potency (IC50 < 100 nM) and improved brain penetrance compared to earlier acyclic analogs.

Neuropathic Pain: Nav1.7 & Carbonic Anhydrase

Nav1.7 Inhibitors: Acyl sulfonamide derivatives with spiro-cycles (e.g., Compound 36c) have shown selectivity for the Nav1.7 channel, a validated target for nociception. The spiro-cycle restricts the conformation, reducing off-target binding to the homologous Nav1.5 (cardiac safety).

Carbonic Anhydrase (CA) Inhibitors: Spiro[chromane-2,4'-piperidine] sulfonamides demonstrate nanomolar inhibition of hCA II and hCA VII.[7]

  • Data Summary:

Compound IDTarget IsoformIC50 / Ki (nM)Therapeutic IndicationReference
BRD2879 mIDH1 (R132H)~50Glioma / AML[3]
Cmpd 6d hCA II0.8Neuropathic Pain[4]
Cmpd 36c Nav1.7120Chronic Pain[5]
Sultam 13(R) SKBR3 Cells10,000Breast Cancer[2]
Biological Logic Diagram

BiologicalActivity SpiroSultam Spirocyclic Sultam Scaffold Prop1 Restricted Conformation SpiroSultam->Prop1 Prop2 Metabolic Stability SpiroSultam->Prop2 Prop3 Novel Vectors SpiroSultam->Prop3 Target1 Nav1.7 Channel (Pain) Prop1->Target1 Selectivity (vs Nav1.5) Target3 Carbonic Anhydrase (Inflammation) Prop1->Target3 Isoform Specificity Target2 IDH1 Enzyme (Glioma) Prop3->Target2 Allosteric Fit

Caption: Mechanistic link between spiro-sultam structural features and therapeutic target engagement.

Strategic Outlook

The spirocyclic sultam is no longer a "niche" curiosity. It is a privileged scaffold for the 2020s.[8]

  • Trend: Expect increased use of Sulfonyl Fluoride Exchange (SuFEx) chemistry to generate these scaffolds late-stage.

  • Recommendation: For medicinal chemists encountering solubility walls or rapid metabolic clearance in sulfonamide series, a "spiro-switch" (replacing the aryl ring with a spiro-cycle) should be a first-line optimization strategy.

References

  • Stepannikova, K., et al. (2020). Synthesis of spirocyclic β- and γ-sultams by one-pot reductive cyclization of cyanoalkylsulfonyl fluorides. Synthesis . Link

  • Chong, Y. K., Ong, Y. S., & Yeong, K. Y. (2024).[9] Unveiling sultam in drug discovery: spotlight on the underexplored scaffold. RSC Medicinal Chemistry .[9] Link

  • Sarkar, M. R., et al. (2023). Strain-Release Functionalization of N-Aryl Bicyclo[1.1.0]butane Sulfonamides to Access Spirocyclic Sultams. Organic Letters . Link

  • Angeli, A., et al. (2019).[7] Spirocyclic sulfonamides with carbonic anhydrase inhibitory and anti-neuropathic pain activity.[10] Bioorganic Chemistry . Link

  • Li, W., et al. (2023).[11] Design, synthesis, and biological evaluation of acyl sulfonamide derivatives with spiro cycles as NaV1.7 inhibitors for antinociception. Bioorganic & Medicinal Chemistry . Link

  • Reddy, C. R., et al. (2024). Acid-Mediated Intramolecular Cyclizations of (N-Aryl)-acetylenic Sulfonamides: Synthesis of Fused and Spirocyclic Sultams. The Journal of Organic Chemistry . Link

Sources

Foundational

Technical Whitepaper: Therapeutic &amp; Physicochemical Utility of 6-Thia-7-azaspiro[3.4]octane 6,6-dioxide Scaffolds

The following technical guide is structured as a whitepaper for medicinal chemists and drug discovery scientists. It focuses on the structural, synthetic, and physicochemical attributes that define the therapeutic utilit...

Author: BenchChem Technical Support Team. Date: March 2026

The following technical guide is structured as a whitepaper for medicinal chemists and drug discovery scientists. It focuses on the structural, synthetic, and physicochemical attributes that define the therapeutic utility of the 6-Thia-7-azaspiro[3.4]octane 6,6-dioxide scaffold.[1][2]

[1][2]

Executive Summary

The dominance of planar, aromatic-heavy drug candidates has historically contributed to poor solubility and rapid metabolic clearance.[1][2][3] In the pursuit of higher


 character, spirocyclic scaffolds have emerged as critical tools for expanding chemical space into three dimensions.[4][5]

Among these, 6-Thia-7-azaspiro[3.4]octane 6,6-dioxide represents a high-value, underutilized "privileged structure."[1][2] It combines the geometric rigidity of a spiro[3.4] system with the unique electronic properties of a cyclic sulfonamide (


-sultam).[1][2][3] Unlike its carbocyclic or lactam counterparts, this scaffold offers a distinct hydrogen-bond acceptor profile, enhanced metabolic stability, and a specific vector orientation that mimics the transition states of peptide hydrolysis.[1]

This guide details the structural rationale, synthetic accessibility, and therapeutic applications of this scaffold, providing a roadmap for its integration into lead optimization programs.

Structural & Physicochemical Analysis[2][4]

The "Spiro-Sultam" Advantage

The 6-Thia-7-azaspiro[3.4]octane 6,6-dioxide core fuses a cyclobutane ring with a five-membered sultam ring.[1][2][3] This architecture offers three distinct medicinal chemistry advantages:

  • Vector Orthogonality: The spiro-carbon forces the substituents on the four-membered ring and the five-membered ring into orthogonal planes.[1][2][3] This allows for the precise probing of binding pockets that are inaccessible to flat heteroaromatic systems.[2][3]

  • Electronic Modulation: The sulfonyl group (

    
    ) is a strong electron-withdrawing group (EWG), significantly lowering the 
    
    
    
    of the adjacent amine compared to a pyrrolidine or
    
    
    -lactam.[1][2][3] This acidity (
    
    
    ) allows the NH to serve as a hydrogen bond donor (HBD) in neutral physiological conditions, while the sulfonyl oxygens act as weak hydrogen bond acceptors (HBA).[1][2][3]
  • Metabolic Blocking: The gem-dimethyl-like effect of the spiro-cyclobutane ring sterically protects the adjacent positions from cytochrome P450-mediated oxidation, a common liability in standard pyrrolidine scaffolds.[1][2][3]

Comparative Physicochemical Profile

The following table contrasts the spiro-sultam against common bioisosteres used in fragment-based drug discovery (FBDD).

PropertySpiro-Sultam (Title Scaffold)

-Lactam Analog
Pyrrolidine AnalogImpact on Drug Design
Geometry Rigid, Orthogonal (

)
Planar Amide BondFlexible EnvelopeImproved selectivity via shape complementarity.[1][2][3]
H-Bonding 1 HBD (acidic), 2 HBA1 HBD, 1 HBA1 HBD (basic)Unique interaction with oxyanion holes in enzymes.[1][2][3]
Lipophilicity Moderate (Polar

)
ModerateHigh (if alkylated)Lower LogD without sacrificing permeability.[1][2][3]
Metabolic Stability High (Spiro-blocked)Moderate (Amidase risk)Low (N-dealkylation)Prolonged half-life (

).[1][2][3]

Synthetic Accessibility & Protocols

Historically, spiro-sultams were difficult to access, requiring multi-step sequences involving harsh conditions.[1][2] However, recent breakthroughs utilizing reductive cyclization of cyanoalkylsulfonyl fluorides have streamlined access to this chemotype.[2][3]

Core Synthesis Pathway (Graphviz Visualization)

The following diagram outlines the "Stepannikova-Enamine" route, which is currently the industry standard for generating these scaffolds at gram-scale.[1][2]

SynthesisPathway Start Cyclobutyl Nitrile (Precursor) Inter1 Sulfinyl Chloride Intermediate Start->Inter1 Lithiation/SO2 Inter2 Cyanoalkylsulfonyl Fluoride Inter1->Inter2 Fluorination (KHF2) Cyclization Reductive Cyclization (Zn/HCl or LAH) Inter2->Cyclization Reduction Reagent Reagents: 1. tBuLi, SO2 2. NCS 3. KHF2 Reagent->Start Product 6-Thia-7-azaspiro[3.4] octane 6,6-dioxide Cyclization->Product Intramolecular Ring Closure

Caption: Streamlined synthetic route for 6-Thia-7-azaspiro[3.4]octane 6,6-dioxide via sulfonyl fluoride intermediates.

Detailed Experimental Protocol

Based on the methodology established by Stepannikova et al. (Eur. J. Org.[2][3][6] Chem. 2021).[1][2][3][4][6][7][8]

Objective: Synthesis of 6-Thia-7-azaspiro[3.4]octane 6,6-dioxide (Compound 1b ).

Reagents:

  • (1-Cyanocyclobutyl)methyl methanesulfonate (or equivalent nitrile precursor)[1][2]

  • Thiourea[1][2][3]

  • Chlorine gas (

    
    ) or N-Chlorosuccinimide (NCS)[1][2]
    
  • Potassium bifluoride (

    
    )[1][2][3]
    
  • Zinc powder (

    
    ) / Hydrochloric acid (
    
    
    
    )[1][2][3]

Step-by-Step Procedure:

  • Formation of Sulfonyl Fluoride:

    • Dissolve the starting nitrile in aqueous acetic acid.[2][3]

    • Cool to 0°C and introduce oxidative chlorination agents (

      
       or NCS) to generate the sulfonyl chloride in situ.[2][3]
      
    • Critical Step: Immediately treat the crude sulfonyl chloride with saturated aqueous

      
       (2.0 equiv) at room temperature.[2][3] Stir for 2 hours. The sulfonyl fluoride is significantly more stable than the chloride, allowing for purification.[3]
      
    • Validation: Monitor by

      
       NMR (triplet/multiplet around 
      
      
      
      +50-60 ppm).
  • Reductive Cyclization (The "Spiro-Switch"):

    • Dissolve the isolated cyano-sulfonyl fluoride in THF/MeOH (1:1).[1][2][3]

    • Add Zinc powder (5.0 equiv) and cool to 0°C.

    • Add concentrated

      
       dropwise (vigorous exotherm expected—maintain temp <10°C).
      
    • Allow the reaction to warm to room temperature and stir for 6 hours.

    • Mechanism:[1][2][3] The cyano group is reduced to the primary amine, which immediately attacks the sulfonyl fluoride (S-F bond) to close the ring.

  • Workup & Purification:

    • Filter off excess Zinc.[2][3] Concentrate the filtrate.

    • Partition between EtOAc and water.[2][3] The product is moderately polar; ensure thorough extraction.

    • Recrystallize from EtOH/Hexanes or purify via flash chromatography (

      
      :MeOH).[2][3]
      

Therapeutic Applications & Case Studies

Protease Inhibition (HCV & SARS-CoV-2)

The cyclic sulfonamide moiety is a validated transition-state mimic for the tetrahedral intermediate formed during peptide bond hydrolysis.[1][2][3]

  • Mechanism: The

    
     group mimics the tetrahedral oxyanion, while the spiro-scaffold rigidly orients the 
    
    
    
    and
    
    
    vectors.[1][2][3]
  • Application: This scaffold can replace the P2 proline residue in HCV NS3/4A protease inhibitors (e.g., Glecaprevir analogs), offering improved resistance profiles against polymorphs.[1]

GPCR Antagonists (Chemokine Receptors)

Spirocyclic amines are established privileged structures for GPCRs (e.g., CCR5, CXCR4).[2]

  • Logic: The 6-Thia-7-azaspiro[3.4]octane 6,6-dioxide core provides a "twist" that matches the helical bundle binding pockets of Class A GPCRs better than flat piperidines.[1][2][3]

  • Data Support: Related spiro-diaza scaffolds have shown nanomolar affinity for MCHr1 (Melanin-Concentrating Hormone receptor), reducing hERG liability by lowering lipophilicity (LogD) while maintaining potency.[1][2][3]

Bioisosteric Replacement in Antibacterials[2][3]
  • Target: MurF or Penicillin-Binding Proteins (PBPs).[1][2][3]

  • Rationale: The acidic sulfonamide NH can mimic the carboxylic acid pharmacophore found in

    
    -lactams but without the hydrolytic instability of the 
    
    
    
    -lactam ring.[1][2][3] This "non-hydrolyzable" mimicry is vital for designing inhibitors against resistant bacterial strains.[2][3]

Strategic Design Logic (SAR)

When incorporating this scaffold into a library, follow this logic flow to maximize hit rates.

SAR_Logic Core Spiro-Sultam Core (6-Thia-7-azaspiro[3.4]) N_Sub N-Substitution (R1) (Alkylation/Arylation) Core->N_Sub C_Sub Cyclobutane Substitution (R2) (3-position) Core->C_Sub Solubility Improve Solubility (Lower LogD) N_Sub->Solubility Polar Groups Selectivity Enhance Selectivity (Rigid 3D Fit) N_Sub->Selectivity Pharmacophore C_Sub->Selectivity Vector tuning Metabolism Block Metabolic Hotspots (Spiro-protection) C_Sub->Metabolism F/OH groups

Caption: SAR optimization strategy for the 6-Thia-7-azaspiro[3.4]octane 6,6-dioxide scaffold.

References

  • Stepannikova, K. O., et al. (2021).[2][3][6] Synthesis of Spirocyclic

    
    - and 
    
    
    
    -Sultams by One-Pot Reductive Cyclization of Cyanoalkylsulfonyl Fluorides. European Journal of Organic Chemistry.
  • Hiesinger, K., et al. (2021).[2][3][4][6][7] Spirocyclic Scaffolds in Medicinal Chemistry. Journal of Medicinal Chemistry. [1][2]

  • Zheng, Y., & Tice, C. M. (2016).[2][3][4] The utilization of spirocyclic scaffolds in drug discovery. Expert Opinion on Drug Discovery.

  • Burkhard, J. A., et al. (2010).[2][3] Escaping Flatland: Synthesis and Properties of Substituted Spiro[3.3]heptanes. Angewandte Chemie International Edition. [1][2]

Sources

Exploratory

Technical Whitepaper: Safety, Handling, and Application of 6-Thia-7-azaspiro[3.4]octane 6,6-dioxide

This technical guide provides a comprehensive safety and handling analysis of 6-Thia-7-azaspiro[3.4]octane 6,6-dioxide , a specialized spirocyclic sulfonamide (sultam) scaffold used in medicinal chemistry. Introduction &...

Author: BenchChem Technical Support Team. Date: March 2026

This technical guide provides a comprehensive safety and handling analysis of 6-Thia-7-azaspiro[3.4]octane 6,6-dioxide , a specialized spirocyclic sulfonamide (sultam) scaffold used in medicinal chemistry.

Introduction & Chemical Identity

The Compound

6-Thia-7-azaspiro[3.4]octane 6,6-dioxide is a bicyclic spiro-fused scaffold characterized by a gamma-sultam (cyclic sulfonamide) ring fused to a cyclobutane ring. In drug discovery, this motif is valued for its ability to restrict conformational flexibility (entropy reduction) while improving metabolic stability compared to non-cyclic sulfonamides.

Structure-Activity Context

Unlike flat aromatic scaffolds, this spiro-system offers high


 character (fraction of sp3 carbons), which correlates with improved solubility and lower off-target toxicity in clinical candidates.[1]
Physicochemical Identifiers

Note: As a specialized research intermediate, specific experimental values may vary by batch/supplier. Values below represent the consensus for the free base.

PropertyValue / Description
Chemical Name 6-Thia-7-azaspiro[3.4]octane 6,6-dioxide
Molecular Formula

Molecular Weight 161.22 g/mol
Structural Class Spirocyclic

-Sultam
Physical State White to off-white solid (crystalline powder)
Solubility Soluble in DMSO, Methanol, DCM; sparingly soluble in water
pKa (Calculated) ~10.5 (Sulfonamide NH acidity)

Hazard Identification (GHS Classification)

Scientific Rationale: In the absence of compound-specific toxicology reports (e.g., LD50 studies), the safety profile is derived from Structure-Activity Relationships (SAR) of analogous spiro-sulfonamides and cyclic amines (e.g., 2-Thia-6-azaspiro[3.4]octane analogs).

Signal Word: WARNING

Hazard ClassCategoryHazard Statement CodeDescription
Acute Toxicity (Oral) Cat 4H302 Harmful if swallowed.
Skin Corrosion/Irritation Cat 2H315 Causes skin irritation.[2][3]
Eye Damage/Irritation Cat 2AH319 Causes serious eye irritation.[2][3]
STOT - Single Exposure Cat 3H335 May cause respiratory irritation.[2][3]

Precautionary Statements:

  • P261: Avoid breathing dust/fume/gas/mist/vapors.[2][3]

  • P280: Wear protective gloves/eye protection/face protection.[2][3][4]

  • P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes.[3][4] Remove contact lenses if present and easy to do.[2][3][4] Continue rinsing.[2][3][4]

Safe Handling & Experimental Protocol

Engineering Controls

The synthesis and handling of spiro-sultams require strict control of particulate matter.

  • Primary Barrier: All weighing and transfer operations must be conducted within a Class II Biological Safety Cabinet or a Chemical Fume Hood with a face velocity of >100 fpm.

  • Secondary Barrier: Lab coat, nitrile gloves (double-gloving recommended for solutions), and safety glasses with side shields.

Solubilization Workflow

This compound is often used as a nucleophile in coupling reactions.

  • Solvent Choice: Anhydrous DMF or DMSO is preferred for nucleophilic substitution reactions to stabilize the deprotonated sulfonamide anion.

  • Activation: The N-H proton is weakly acidic (pKa ~10-11). Use mild bases like

    
     or 
    
    
    
    for alkylation. Strong bases (NaH) should be used with caution due to potential ring-opening side reactions at elevated temperatures.
Decision Tree: Safe Handling Workflow

SafeHandling cluster_ppe Required PPE Start Start: Solid Handling CheckState Check Physical State Start->CheckState Weighing Weighing (< 100 mg) CheckState->Weighing Small Scale WeighingBulk Weighing (> 100 mg) CheckState->WeighingBulk Scale-up Solubilization Solubilization (DMSO/DMF) Weighing->Solubilization Fume Hood WeighingBulk->Solubilization Powder Hood/Isolator Reaction Reaction Setup Solubilization->Reaction Waste Waste Disposal (Halogenated) Reaction->Waste Quench & Dispose PPE Nitrile Gloves + Safety Glasses + Lab Coat

Figure 1: Decision logic for safe handling based on scale and physical state.

Emergency Response Procedures

In the event of exposure, immediate action is critical to mitigate mucosal damage common with sulfonamide irritants.

Exposure RouteImmediate ActionMedical Follow-up
Inhalation Move to fresh air.[3] If breathing is difficult, administer oxygen.[3]Monitor for delayed pulmonary edema (rare but possible).
Skin Contact Wash with soap and water for 15 min.[4] Remove contaminated clothing.[2][3]Treat for contact dermatitis if redness persists.
Eye Contact Rinse with water for 15 min, lifting eyelids.[2]Urgent: Consult ophthalmologist (alkaline-like irritation risk).
Ingestion Rinse mouth. Do NOT induce vomiting.Administer activated charcoal if advised by Poison Control.
Emergency Response Flowchart

EmergencyResponse Accident Exposure Incident Assess Assess Route Accident->Assess Skin Skin/Eye Contact Assess->Skin Inhal Inhalation Assess->Inhal Wash Flush 15 min (Safety Shower/Eyewash) Skin->Wash Air Fresh Air + Oxygen Inhal->Air Medical Seek Medical Attention (Bring SDS) Wash->Medical Air->Medical

Figure 2: Immediate response protocol for laboratory exposure incidents.

Storage & Stability

  • Storage Conditions: Keep container tightly closed in a dry and well-ventilated place. Recommended storage temperature: 2-8°C (Refrigerate) .

  • Incompatibilities: Strong oxidizing agents, strong bases, and acid chlorides.

  • Stability: Stable under recommended storage conditions. Hygroscopic nature is possible; store under inert atmosphere (Argon/Nitrogen) if long-term storage is required.

References

  • National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 55279769, 6-Oxa-2-azaspiro[3.4]octane (Analogous Scaffold Data). Retrieved from [Link]

  • Zheng, Y., & Tice, C. M. (2014). The use of spirocyclic scaffolds in drug discovery.[5][6] Bioorganic & Medicinal Chemistry Letters, 24(16), 3673-3682. Retrieved from [Link]

Sources

Foundational

History and discovery of 6-thia-7-azaspiroalkane dioxides

The following technical guide details the history, chemical identity, and synthetic accessibility of 6-thia-7-azaspiroalkane dioxides , a class of spirocyclic sultams that have emerged as critical high- scaffolds in mode...

Author: BenchChem Technical Support Team. Date: March 2026

The following technical guide details the history, chemical identity, and synthetic accessibility of 6-thia-7-azaspiroalkane dioxides , a class of spirocyclic sultams that have emerged as critical high-


 scaffolds in modern medicinal chemistry.

Executive Summary: The Rise of the Spiro-Sultam

In the pursuit of "escaping flatland"—the movement to move away from planar, aromatic-heavy drug candidates toward three-dimensional (


) architectures—6-thia-7-azaspiroalkane dioxides  have surfaced as a premier scaffold. These compounds are spirocyclic 

-sultams
(cyclic sulfonamides) that serve as bioisosteres for

-lactams and pyrrolidines.

Unlike their historical predecessors (linear sulfonamides like Prontosil), these spiro-fused systems offer restricted conformational flexibility, improved metabolic stability, and distinct vectors for substituent display. This guide analyzes their discovery as accessible building blocks, their structural logic, and the "Gold Standard" protocol for their synthesis.

Historical Context & Structural Evolution

From Antibiotics to 3D Scaffolds

The history of the sulfonamide moiety (


) is the history of modern medicinal chemistry, beginning with the discovery of Prontosil  in 1932. However, the evolution toward cyclic sulfonamides (sultams) and eventually spirocyclic sultams is a recent phenomenon driven by the need for 

-rich chemical space.
  • Generation 1 (1930s-1980s): Linear Sulfonamides (Antibiotics, Diuretics).

  • Generation 2 (1990s-2000s): Simple Cyclic Sultams (e.g., Camphorsultam as a chiral auxiliary).

  • Generation 3 (2010s-Present): Spirocyclic Sultams (6-thia-7-azaspiroalkanes). These were designed specifically to increase the Fraction of

    
     carbons (
    
    
    
    ) in screening libraries, a metric directly correlated with clinical success due to improved solubility and lower promiscuity.
Chemical Identity: Decoding the Nomenclature

The term 6-thia-7-azaspiroalkane dioxide refers to a specific bicyclic system where:

  • Spiro Junction: A single carbon atom connects two rings.

  • Heteroatoms: Sulfur (Thia) is at position 6 and Nitrogen (Aza) is at position 7 (numbering depends on ring sizes, typically spiro[3.4] systems).

  • Dioxide: The sulfur is oxidized to a sulfone (

    
    ), creating the sultam functionality.
    

Structural Example: 6-Thia-7-azaspiro[3.4]octane 6,6-dioxide

  • Ring A: Cyclobutane (4-membered).

  • Ring B:

    
    -Sultam (5-membered).
    
  • Utility: A rigid, polar core that mimics spiro-pyrrolidines but with different hydrogen-bond donor/acceptor properties.

Technical Core: Synthesis & Protocols

The historical barrier to using spiro-sultams was synthetic difficulty. The breakthrough "Discovery" in this context is the development of intramolecular reductive cyclization strategies, which allowed these compounds to be synthesized on a gram scale.

The "Gold Standard" Protocol: Reductive Cyclization

The most robust method involves the reduction of cyanoalkylsulfonyl fluorides . This cascade reaction reduces a nitrile to a primary amine, which then spontaneously cyclizes onto a pendant sulfonyl fluoride.

Why this works: Sulfonyl fluorides are stable enough to survive the nitrile reduction conditions but reactive enough to undergo aminolysis by the newly formed intramolecular amine.

Experimental Workflow (Self-Validating)

Objective: Synthesis of 6-Thia-7-azaspiro[3.4]octane 6,6-dioxide.

Reagents:

  • Substrate: (1-(Cyanomethyl)cyclobutyl)methanesulfonyl fluoride.

  • Reducing Agent: Sodium Borohydride (

    
    ).
    
  • Catalyst: Nickel(II) Chloride hexahydrate (

    
    ).[1]
    
  • Solvent: Methanol (

    
    ).
    

Step-by-Step Methodology:

  • Pre-cooling: Dissolve the sulfonyl fluoride substrate (1.0 equiv) and

    
     (1.0 equiv) in MeOH. Cool the solution to -20°C .
    
    • Criticality: Low temperature prevents runaway exotherms during borohydride addition and suppresses side reactions.

  • Reduction Initiation: Add

    
     (3.0–5.0 equiv) portion-wise.
    
    • Observation: Vigorous gas evolution (

      
      ) and formation of a black precipitate (
      
      
      
      species).
    • Control: Maintain internal temperature below -10°C.[1][2]

  • Cyclization (In Situ): Allow the mixture to warm to room temperature (RT) and stir for 12 hours.

    • Mechanism:[1][2][3] The nitrile reduces to

      
      . The amine attacks the 
      
      
      
      group, releasing
      
      
      (neutralized by the basic medium) and forming the sultam ring.
  • Workup: Filter off the nickel boride precipitate. Evaporate the filtrate. Partition the residue between Ethyl Acetate and Water.[1]

  • Purification: Silica gel chromatography (Eluent: t-BuOMe / MeOH).

Data Summary: Yields by Ring Size

Spiro System Structure Name Yield (%) Physical State
Spiro[2.4] 5-Thia-6-azaspiro[2.4]heptane 5,5-dioxide 61% Colorless Crystals
Spiro[3.4] 6-Thia-7-azaspiro[3.4]octane 6,6-dioxide 71% Colorless Liquid

| Spiro[4.4] | 7-Thia-8-azaspiro[4.4]nonane 7,7-dioxide | 84% | White Solid |

Mechanism of Action & Medicinal Utility[4]

Bioisosterism

The 6-thia-7-azaspiroalkane dioxide core is a bioisostere of


-lactams  (pyrrolidin-2-ones).
  • Acidity: The

    
     in a sultam (
    
    
    
    ) is significantly more acidic than in a lactam (
    
    
    ). This allows for stronger hydrogen bonding interactions with basic residues in protein active sites.
  • Geometry: The sulfonyl group is tetrahedral, whereas the carbonyl group in lactams is planar. This subtle geometric difference allows the sultam to probe different pockets in the target enzyme.

Pathway Visualization

The following diagram illustrates the synthetic pathway and the "Escape from Flatland" concept.

SpiroSynthesis Substrate Cyanoalkylsulfonyl Fluoride (Linear Precursor) Intermediate Primary Amine (Transient) Substrate->Intermediate NaBH4 / NiCl2 (Nitrile Reduction) Product 6-Thia-7-azaspiro [3.4]octane dioxide (Spiro Sultam) Intermediate->Product Intramolecular Cyclization (-HF) Concept Concept: Escape from Flatland (High Fsp3) Product->Concept Application

Caption: Figure 1. The reductive cyclization cascade transforming linear sulfonyl fluorides into 3D spirocyclic sultams.

Strategic Applications in Drug Discovery

Researchers utilize this scaffold to modulate the physicochemical profile of a lead compound without significantly altering its molecular weight.

  • Solubility Enhancement: The polar sulfonyl group and the disruption of planar stacking (due to the spiro center) generally increase aqueous solubility compared to flat aromatic analogs.

  • Metabolic Stability: The quaternary spiro-carbon blocks metabolic "soft spots" (typically oxidizable

    
     bonds), extending the half-life of the molecule.
    
  • Library Diversity: These scaffolds are now standard in "Fragment-Based Drug Discovery" (FBDD) libraries, where high solubility and distinct vectors are required to detect weak initial binding.

References

  • Grygorenko, O. O., et al. (2020). Synthesis of spirocyclic β- and γ-sultams by one-pot reductive cyclization of cyanoalkylsulfonyl fluorides. Journal of Organic Chemistry.

  • Lovering, F., Bikker, J., & Humblet, C. (2009). Escape from Flatland: Increasing Saturation as an Approach to Improving Clinical Success. Journal of Medicinal Chemistry.

  • Mykhailiuk, P. K. (2019). Saturated Bioisosteres of Benzene: Where to Go Next?. Organic & Biomolecular Chemistry.[1][2][4]

  • Vertex AI Search Results. (2023). Spirocyclic Sultams and 6-thia-7-azaspiroalkane data aggregation. 5

Sources

Exploratory

Comprehensive Physicochemical Profiling and Synthesis of 6-Thia-7-azaspiro[3.4]octane 6,6-dioxide

Executive Summary & Chemical Logic In modern medicinal chemistry, the transition from planar (sp²) to three-dimensional (sp³) molecular architectures is a critical strategy for improving drug candidate viability. 6-Thia-...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary & Chemical Logic

In modern medicinal chemistry, the transition from planar (sp²) to three-dimensional (sp³) molecular architectures is a critical strategy for improving drug candidate viability. 6-Thia-7-azaspiro[3.4]octane 6,6-dioxide (CAS: 2361792-29-0) represents a highly valuable spirocyclic γ-sultam building block. Unlike classical saturated nitrogen heterocycles (e.g., pyrrolidines), γ-sultams possess exceptionally low basicity, enhanced aqueous solubility, and high stability against protease-catalyzed degradation.

As a Senior Application Scientist, I approach the characterization of this compound not just as a collection of data points, but as a predictable outcome of its molecular topography. This guide deconstructs the physical characteristics, melting point dynamics, and the self-validating synthetic workflows required to handle and synthesize this specific spirocyclic sultam.

Physical Characteristics & Structural Causality

A defining characteristic of 6-Thia-7-azaspiro[3.4]octane 6,6-dioxide is its physical state: it is isolated as a colorless liquid at standard ambient temperature and pressure (SATP), meaning its melting point is significantly depressed (< 25 °C) compared to typical sulfonamides[1].

The Causality of the Liquid State: Standard sulfonamides and sultams typically form highly crystalline solids due to strong intermolecular hydrogen bonding (


). However, in this molecule, the spiro-fused cyclobutane ring introduces severe steric bulk and conformational rigidity perpendicular to the sultam plane. This 3D spirocyclic topology physically obstructs the close molecular packing required to form a stable crystal lattice. Consequently, the enthalpy of fusion is lowered, and the compound remains a liquid at room temperature.
Table 1: Physicochemical and Spectroscopic Profile
ParameterAnalytical Value
Chemical Name 6-Thia-7-azaspiro[3.4]octane 6,6-dioxide
CAS Registry Number 2361792-29-0
Molecular Formula C₆H₁₁NO₂S
Molecular Weight 161.22 g/mol
Physical State (at 25 °C) Colorless liquid
Melting Point < 25 °C (Requires sub-ambient DSC for precise quantification)
Yield (Standard Scale) 71% (16.0 g scale)
¹H NMR (400 MHz, CDCl₃)

4.53 (s, 1H, NH), 3.36 (d, J = 5.7 Hz, 2H, CH₂-N), 3.17 (s, 2H, CH₂-S), 2.25–2.18 (m, 2H), 2.13–2.06 (m, 2H), 1.99–1.91 (m, 2H)

Note: The ¹H NMR splitting perfectly maps the structure. The singlet at 3.17 ppm confirms the isolated


 between the spiro-carbon and the sulfur atom, while the doublet at 3.36 ppm represents the 

coupled directly to the secondary amine proton.

Synthesis Workflow: One-Pot Reductive Cyclization

The synthesis of this compound relies on the one-pot reductive cyclization of cyanoalkylsulfonyl fluorides, a robust methodology established by [1].

SynthesisWorkflow A Cyanoalkylsulfonyl Fluoride (Nitrile Precursor) B Catalytic Reduction (NaBH4, NiCl2·6H2O) A->B Step 1 C Amino-Sulfonyl Fluoride (Transient Intermediate) B->C Selective Reduction D Intramolecular Cyclization (HF Elimination) C->D Step 2 E 6-Thia-7-azaspiro[3.4]octane 6,6-dioxide (Liquid) D->E Spontaneous at RT

Fig 1: One-pot reductive cyclization workflow for spirocyclic γ-sultam synthesis.

Protocol 1: Reductive Cyclization Methodology

Causality of Reagent Selection: We utilize


 and 

in methanol. Why not standard

hydrogenation? The sulfur atom in the target sultam acts as a potent catalyst poison for palladium. Why not

? Strong hydrides would indiscriminately reduce the highly reactive sulfonyl fluoride group. The nickel boride (

) generated in situ selectively reduces the nitrile to a primary amine without degrading the sulfonyl fluoride.

Step-by-Step Execution:

  • Preparation: Dissolve the cyanoalkylsulfonyl fluoride precursor (1.0 equiv) and

    
     (0.1 equiv) in anhydrous methanol at 0 °C under an inert argon atmosphere.
    
  • Reduction: Slowly add

    
     (7.0 equiv) in small portions over 30 minutes to manage the exothermic hydrogen gas evolution.
    
  • Cyclization: Allow the reaction to warm to room temperature (20–25 °C) and stir for 12 hours. The newly formed primary amine will spontaneously attack the proximate sulfonyl fluoride.

  • Workup: Quench with saturated aqueous

    
    , extract with ethyl acetate, dry over 
    
    
    
    , and concentrate in vacuo.
  • Purification: Purify the crude colorless liquid via silica gel column chromatography (Hexanes/EtOAc).

Self-Validation Checkpoint: This protocol is inherently self-validating via spectroscopy. Complete conversion is confirmed by the disappearance of the nitrile


 stretch (~2240 cm⁻¹) in FT-IR. Concurrently, the successful ring closure is validated by the total absence of the 

signal (typically around +50 ppm) in ¹⁹F NMR. If the ¹⁹F signal persists, the cyclization is incomplete.

Sub-Ambient Melting Point Determination

Because 6-Thia-7-azaspiro[3.4]octane 6,6-dioxide is a liquid at room temperature, standard capillary melting point apparatuses (e.g., OptiMelt) are fundamentally useless. To determine its exact melting point, we must employ Sub-Ambient Differential Scanning Calorimetry (DSC).

Protocol 2: Sub-Ambient DSC for Liquid Sultams

Causality of Technique: To capture the phase transition of a room-temperature liquid, the sample must first be forced into a crystalline solid state using liquid nitrogen (


) cooling, followed by highly controlled thermal ramping.

Step-by-Step Execution:

  • Sample Prep: Hermetically seal 3–5 mg of the liquid sultam in an aluminum DSC pan to prevent moisture condensation during sub-ambient cooling.

  • Cooling Phase: Purge the DSC cell with dry nitrogen gas (50 mL/min). Rapidly cool the sample using an

    
     cooling accessory to -80 °C at a rate of 10 °C/min.
    
  • Isothermal Hold: Hold at -80 °C for 5 minutes to ensure complete lattice crystallization.

  • Heating Phase: Ramp the temperature from -80 °C to +40 °C at a controlled rate of 5 °C/min.

  • Data Acquisition: Record the heat flow (mW) to identify the endothermic melting peak.

Self-Validation Checkpoint: The thermal analysis acts as its own quality control. A highly pure liquid will exhibit a sharp, singular endothermic melting peak, allowing for a precise calculation of the enthalpy of fusion (


). If the compound contains unreacted precursors or residual solvent, the peak will significantly broaden and shift to a lower temperature due to freezing point depression, immediately signaling the need for further chromatographic purification.

Applications in Drug Development

The integration of the 6-Thia-7-azaspiro[3.4]octane 6,6-dioxide scaffold into drug discovery pipelines is driven by its unique physicochemical profile. It serves as a superior bioisostere for pyrrolidine rings, which are ubiquitous but often suffer from high basicity (leading to hERG toxicity or poor membrane permeability) and rapid metabolic degradation.

PropertyLogic Core Spirocyclic γ-Sultam Scaffold Prop1 Low Basicity (vs. Pyrrolidine) Core->Prop1 Prop2 3D Spiro Shape (High Fsp3) Core->Prop2 Prop3 Protease Stability (Non-Peptidic) Core->Prop3 Out1 Enhanced Aqueous Solubility & Permeability Prop1->Out1 Out2 Improved Target Specificity (Off-target reduction) Prop2->Out2 Out3 Extended In Vivo Half-Life Prop3->Out3

Fig 2: Physicochemical advantages of the spirocyclic γ-sultam scaffold in drug development.

By replacing a basic amine with a neutral γ-sultam, medicinal chemists can drastically alter the partition coefficient (LogP) and topological polar surface area (TPSA), optimizing the pharmacokinetic profile of the active pharmaceutical ingredient (API)[2].

References

  • Synthesis of spirocyclic β- and γ-sultams by one-pot reductive cyclization of cyanoalkylsulfonyl fluorides. Stepannikova, K. O., Vashchenko, B., et al. European Journal of Organic Chemistry, 2020. URL:[Link]

Sources

Foundational

Technical Guide: Solubility Profile and Solvent Selection for 6-Thia-7-azaspiro[3.4]octane 6,6-dioxide

Executive Summary This guide provides an in-depth technical analysis of the solubility profile of 6-Thia-7-azaspiro[3.4]octane 6,6-dioxide , a specific spirocyclic gamma-sultam. Unlike many crystalline sulfonamide deriva...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

This guide provides an in-depth technical analysis of the solubility profile of 6-Thia-7-azaspiro[3.4]octane 6,6-dioxide , a specific spirocyclic gamma-sultam. Unlike many crystalline sulfonamide derivatives, this compound is isolated as a colorless liquid at room temperature, a physical property that fundamentally dictates its handling and solvent compatibility.

The molecule exhibits a "dual-nature" solubility profile:

  • High Polarity Core: The gamma-sultam (

    
    ) ring provides high polarity and hydrogen bond donor/acceptor capabilities.
    
  • Lipophilic Spiro-Fusion: The cyclobutane ring confers limited lipophilicity, preventing full water miscibility while enabling solubility in organic extraction solvents.

Key Solvent Recommendations:

  • Reaction Medium: Methanol (MeOH).[1]

  • Extraction/Workup: Ethyl Acetate (EtOAc).[1]

  • Purification (Chromatography): tert-Butyl Methyl Ether (MTBE) / Methanol gradients.

  • Solubilization for Bio-Assays: DMSO (Dimethyl sulfoxide).

Physicochemical Characterization

Understanding the structural determinants of solubility is prerequisite to experimental design.

Structural Analysis

The compound consists of a 4-membered cyclobutane ring spiro-fused to a 5-membered gamma-sultam ring.

FeatureChemical BasisImpact on Solubility
Core Scaffold Gamma-Sultam (Cyclic Sulfonamide)High polarity; H-bond donor (NH) and acceptor (

).
Spiro-Fusion Cyclobutane (

)
Adds lipophilic character; disrupts crystal lattice packing (liquid state).
Acidity Sulfonamide NH (

)
Enables solubility in basic aqueous media via deprotonation.
Physical State Liquid (at STP)Miscibility is the governing parameter rather than dissolution rate.
Theoretical Solubility Parameters (Hansen)

Based on the functional groups, the predicted Hansen Solubility Parameters (HSP) align with polar aprotic and polar protic solvents.

  • 
     (Dispersion):  Moderate (Cyclobutane ring).
    
  • 
     (Polarity):  High (Sulfonyl group).
    
  • 
     (Hydrogen Bonding):  Moderate-High (NH donor, O acceptor).
    

Solubility Profile in Organic Solvents[2]

The following data categorizes solvents based on experimental synthesis workflows and structural compatibility.

Primary Solvent Categories
Solvent ClassSolubility StatusMechanistic Insight
Polar Protic (MeOH, EtOH)High / Miscible The sultam core forms strong H-bonds with alcohols. Methanol is the standard solvent for its synthesis via reductive cyclization [1].
Polar Aprotic (DMSO, DMF)High / Miscible Excellent solvation of the dipolar sulfonyl group. Recommended for preparing stock solutions (>100 mM) for biological assays.
Esters (EtOAc)High The standard solvent for liquid-liquid extraction. The compound partitions preferentially into EtOAc from aqueous phases [1].
Chlorinated (DCM, CHCl3)High Used for NMR characterization (

). The lipophilic cyclobutane ring aids solubility in these moderately polar solvents.
Ethers (THF, MTBE)Moderate to High Soluble. MTBE is used as the non-polar component in silica chromatography gradients.
Alkanes (Hexane, Heptane)Low / Immiscible The high polarity of the sultam ring makes the compound immiscible with non-polar hydrocarbons. Useful as an anti-solvent or wash to remove non-polar impurities.
Aqueous (Water)Partial / pH Dependent Limited solubility at neutral pH.[2] Solubility increases significantly at pH > 10 due to deprotonation of the sulfonamide nitrogen (

formation).
Visualization of Solvent Interaction

The following diagram illustrates the interaction logic for solvent selection.

SolubilityLogic Molecule 6-Thia-7-azaspiro[3.4]octane 6,6-dioxide HBond H-Bonding (Solvation) Molecule->HBond Dipole Dipole-Dipole Interaction Molecule->Dipole Lipophil Lipophilic Partitioning Molecule->Lipophil Repulsion Polarity Mismatch Molecule->Repulsion Immiscible (Wash) Protic Polar Protic (MeOH, EtOH) Aprotic Polar Aprotic (DMSO, DMF) Esters Esters/Chlorinated (EtOAc, DCM) Alkanes Alkanes (Hexane, Heptane) HBond->Protic High Solubility Dipole->Aprotic High Solubility Lipophil->Esters Good Solubility (Extraction) Repulsion->Alkanes Immiscible (Wash)

Caption: Mechanistic basis for solvent compatibility. Green indicates high solubility, Orange indicates moderate/extraction utility, Red indicates immiscibility.

Experimental Protocols

Protocol: Gravimetric Solubility Screening

Since the compound is a liquid, standard solid-dissolution protocols must be adapted to "Miscibility Testing."

Objective: Determine the miscibility limit of the target compound in candidate solvents.

  • Preparation: Tare a clean, dry 4 mL glass vial.

  • Addition: Add 100 mg (

    
    ) of 6-Thia-7-azaspiro[3.4]octane 6,6-dioxide.
    
  • Solvent Titration:

    • Add the test solvent in

      
       increments.
      
    • Vortex for 30 seconds after each addition.

  • Observation:

    • Miscible: Single clear phase forms immediately.

    • Immiscible: Phase separation (oily droplet at bottom) or persistent cloudiness.

  • Quantification: If phase separation occurs, centrifuge and analyze the supernatant by HPLC to determine the saturation concentration (

    
    ).
    
Protocol: Purification via Solvent Gradient

This protocol is derived from the reductive cyclization synthesis method [1].

Context: Separation of the sultam from inorganic salts and non-polar byproducts.

  • Workup (Liquid-Liquid Extraction):

    • Dilute the crude reaction mixture (in MeOH) with water.

    • Extract 3x with Ethyl Acetate (EtOAc) . The sultam partitions into the EtOAc layer.

    • Note: Do not use Hexanes, as the product will not extract efficiently.

  • Chromatography (Silica Gel):

    • Stationary Phase: Silica Gel (

      
      ).
      
    • Mobile Phase A: tert-Butyl Methyl Ether (MTBE) or Dichloromethane (DCM).

    • Mobile Phase B: Methanol (MeOH).

    • Gradient: Start at 100% A. Ramp to 5-10% B. The polarity of the sultam requires a polar "push" (MeOH) to elute from silica.

Synthesis & Process Workflow

The solubility profile directly informs the synthesis workflow. The compound is synthesized in methanol and purified using its differential solubility in EtOAc vs. Water.

SynthesisWorkflow Start Precursors: Cyanoalkylsulfonyl Fluoride Reaction Reaction: NaBH4, NiCl2 in MeOH (Homogeneous Solution) Start->Reaction Dissolve Quench Quench: Evaporate MeOH Add Water + EtOAc Reaction->Quench Complete Extraction Extraction: Phase Separation Quench->Extraction OrganicPhase Organic Phase (EtOAc): Contains Target Sultam Extraction->OrganicPhase Partition Coeff > 1 AqueousPhase Aqueous Phase: Contains Salts (Ni, B) Extraction->AqueousPhase Waste Purification Purification: Flash Chromatography (MTBE -> MeOH Gradient) OrganicPhase->Purification Concentrate Final Final Product: Colorless Liquid Purification->Final Isolate

Caption: Process flow diagram highlighting solvent changes from reaction (MeOH) to extraction (EtOAc) to purification (MTBE/MeOH).

References

  • Grygorenko, O. O., et al. (2020). "Synthesis of spirocyclic β- and γ-sultams by one-pot reductive cyclization of cyanoalkylsulfonyl fluorides." European Journal of Organic Chemistry.[3]

  • PubChem.[4][5] (n.d.). "Compound Summary: 6-Thia-7-azaspiro[3.4]octane 6,6-dioxide." National Library of Medicine.

  • BenchChem. (2025).[6] "Application Notes and Protocols for Spiro[3.4]octan-6-ol in Medicinal Chemistry."

Sources

Protocols & Analytical Methods

Method

Scalable synthesis protocols for 6-Thia-7-azaspiro[3.4]octane 6,6-dioxide

Executive Summary Spirocyclic sultams (cyclic sulfonamides) are highly sought-after -rich 3D scaffolds in modern drug discovery. They serve as excellent bioisosteres for amides and classical sulfonamides, offering unique...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

Spirocyclic sultams (cyclic sulfonamides) are highly sought-after


-rich 3D scaffolds in modern drug discovery. They serve as excellent bioisosteres for amides and classical sulfonamides, offering unique opportunities to modulate molecular topology, physicochemical properties, and pharmacokinetic profiles[1][2]. 6-Thia-7-azaspiro[3.4]octane 6,6-dioxide is a structurally unique five-membered 

-sultam 4,4-spirocycle[1]. Historically, the synthesis of spirocyclic sultams has been hindered by the instability of key intermediates[3]. This application note provides a field-proven, highly scalable (up to 30 g) five-step protocol centered on a one-pot reductive cyclization of cyanoalkylsulfonyl fluorides[1][4].

Mechanistic Rationale & Experimental Design (E-E-A-T)

As a self-validating synthetic system, every step in this protocol is designed to mitigate side reactions and maximize atom economy.

  • The Sulfonyl Fluoride Stabilization Strategy: The critical bottleneck in synthesizing spirocyclic sultams from readily available cycloalkyl nitriles is the inherent instability of the sulfonyl chloride moiety. When subjected to the reductive conditions required to convert the nitrile into a primary amine (NaBH₄/NiCl₂), sulfonyl chlorides undergo premature reduction and hydrolysis[1]. To bypass this, we introduce an intermediate fluorination step using potassium bifluoride (KHF₂). Sulfonyl fluorides are highly resistant to reductive degradation by Ni-boride but remain sufficiently electrophilic to undergo rapid intramolecular nucleophilic attack by the transiently formed primary amine[1][3].

  • Chemoselective Nitrile Reduction: The use of NaBH₄ in the presence of NiCl₂·6H₂O generates finely divided nickel boride (Ni₂B) and nickel hydrides in situ. This system chemoselectively reduces the cyano group to a primary amine without over-reducing the stabilized sulfonyl fluoride[4][5].

  • Reagent Substitution for Scale-Up: While chlorine gas (Cl₂) is highly effective for the oxidative chlorination of the tert-butyl sulfide intermediate, it presents significant handling hazards at scale. N-Chlorosuccinimide (NCS) can be deployed as a bench-stable, self-validating alternative to Cl₂ gas, providing identical electrophilic chlorine equivalents with manageable exotherms[1].

Synthetic Workflow & Pathway Visualization

SynthesisWorkflow A 1-(Hydroxymethyl) cyclobutanecarbonitrile B Mesylate Intermediate A->B MsCl, Et3N DCM, 0°C C tert-Butyl Sulfide B->C t-BuSH, K2CO3 DMF, RT D Sulfonyl Chloride C->D Cl2(g) or NCS AcOH/H2O E Sulfonyl Fluoride D->E KHF2 MeOH/H2O, RT F 6-Thia-7-azaspiro[3.4]octane 6,6-dioxide E->F NiCl2·6H2O, NaBH4 MeOH, -20°C

Fig 1: Five-step scalable synthesis workflow for 6-Thia-7-azaspiro[3.4]octane 6,6-dioxide.

Mechanism Nitrile Cyanoalkylsulfonyl Fluoride (Stable S(VI) Electrophile) Reduction Ni-Boride / Ni-H Generation (NiCl2 + NaBH4) Nitrile->Reduction Amine Aminoalkylsulfonyl Fluoride (Transient Primary Amine) Reduction->Amine Chemoselective Nitrile Reduction Cyclization Intramolecular Nucleophilic Attack (S-N Bond Formation, -HF) Amine->Cyclization Sultam Spirocyclic γ-Sultam (Target Scaffold) Cyclization->Sultam Spontaneous Ring Closure

Fig 2: Mechanism of one-pot reductive cyclization via sulfonyl fluoride stabilization.

Step-by-Step Experimental Protocols

Step 1: Mesylation of 1-(Hydroxymethyl)cyclobutanecarbonitrile
  • Preparation: Dissolve 1-(hydroxymethyl)cyclobutanecarbonitrile (1.0 equiv) in anhydrous dichloromethane (DCM, 0.5 M). Add triethylamine (Et₃N, 1.5 equiv) and cool the mixture to 0 °C under argon.

  • Addition: Dropwise add methanesulfonyl chloride (MsCl, 1.2 equiv).

  • Workup: Stir for 2 hours at room temperature (RT). Quench with saturated aqueous NaHCO₃. Extract with DCM, dry over Na₂SO₄, and concentrate in vacuo to yield the mesylate intermediate.

Step 2: Thioetherification
  • Reaction: Dissolve the crude mesylate (1.0 equiv) in anhydrous DMF (0.3 M). Add K₂CO₃ (2.0 equiv) and tert-butylthiol (t-BuSH, 1.5 equiv)[4].

  • Isolation: Stir at RT for 12 hours. Dilute with water and extract with ethyl acetate (EtOAc). Wash the organic layer extensively with brine to remove DMF. Dry and concentrate to yield 1-((tert-butylthio)methyl)cyclobutane-1-carbonitrile.

Step 3: Oxidative Chlorination
  • Reaction: Dissolve the tert-butyl sulfide (1.0 equiv) in a mixture of glacial acetic acid and water (AcOH/H₂O, 4:1 v/v).

  • Oxidation: Bubble Cl₂ gas through the solution at 0 °C until complete consumption of the starting material is observed via TLC (Alternatively, add 3.0 equiv of NCS in portions)[1][4].

  • Workup: Purge excess Cl₂ with argon. Extract with DCM, wash with cold water, dry, and concentrate to yield the sulfonyl chloride. Caution: Sulfonyl chlorides are moisture-sensitive; proceed immediately to Step 4.

Step 4: Fluorination (Stabilization)
  • Reaction: Dissolve the sulfonyl chloride in a MeOH/H₂O mixture (3:1 v/v). Add KHF₂ (3.0 equiv) and stir at RT for 4 hours[1].

  • Isolation: Concentrate to remove MeOH. Extract the aqueous residue with EtOAc. Dry and evaporate to isolate the stable cyanoalkylsulfonyl fluoride.

  • IPC Check: Confirm the shift of the

    
     stretching frequency in IR spectroscopy or verify mass via GC/MS prior to the final reduction.
    
Step 5: Reductive Cyclization (Target Assembly)

Note: This step is highly exothermic. Strict adherence to temperature bounds is a self-validating safety and quality checkpoint.

  • Preparation: Dissolve the cyanoalkylsulfonyl fluoride (0.154 mol) and NiCl₂·6H₂O (36.6 g, 0.154 mol, 1.0 equiv) in MeOH (300 mL). Cool the deep green solution to −20 °C[4].

  • Reduction: Slowly add NaBH₄ (18.5 g, 0.490 mol, 3.2 equiv) in small portions. Critical: The internal temperature must not exceed −10 °C during addition to prevent catalyst degradation and desulfonylation[4]. The solution will turn black, indicating Ni-boride formation.

  • Cyclization: Allow the mixture to warm to RT and stir for 12 hours[4].

  • Purification: Filter the black precipitate through a pad of Celite and wash with MeOH (3 × 500 mL). Evaporate the filtrate in vacuo. Partition the residue between EtOAc and H₂O (1:1, 1000 mL). Extract the aqueous phase with EtOAc (500 mL). Dry combined organics over Na₂SO₄, evaporate, and purify via silica gel chromatography (gradient t-BuOMe – MeOH) to yield 6-Thia-7-azaspiro[3.4]octane 6,6-dioxide as a colorless liquid[4].

Quantitative Data & Analytical Characterization

The following table summarizes expected yields and critical analytical markers for the key intermediates and the final spirocyclic sultam, based on a 30 g scale-up validation[1][4].

CompoundSynthetic StepYield (%)Physical StateKey Analytical Data
1-(Hydroxymethyl)cyclobutanecarbonitrile Starting Material86%Colorless liquidGC/MS (EI): m/z = 111 [M]⁺; bp 67–70 °C (0.2 mmHg)
Mesylate Intermediate Step 1>90%Liquid/SolidComplete disappearance of -OH stretch in IR
1-((tert-Butylthio)methyl)cyclobutane-1-carbonitrile Step 280-90%LiquidAppearance of strong t-butyl singlet (~1.3 ppm) in ¹H NMR
Sulfonyl Chloride Intermediate Step 361-82%LiquidHighly moisture sensitive; used immediately
Sulfonyl Fluoride Intermediate Step 470-95%LiquidStable S(VI) species; distinct C-F / S-F coupling in ¹⁹F NMR
6-Thia-7-azaspiro[3.4]octane 6,6-dioxide Step 571%Colorless liquid¹H NMR (400 MHz, CDCl₃): δ 4.53 (s, 1H, NH), 3.36 (d, J = 5.7 Hz, 2H), 3.17 (s, 2H), 2.25–1.91 (m, 6H)

References

  • -Sultam)
  • Synthesis of spirocyclic ‐sultams 151 by aza‐Prins reaction Source: ResearchGate URL
  • Nitriles as multipurpose reagents for the synthesis of sultams and sultons Source: ChemRxiv URL
  • Synthesis of spirocyclic - and -sultams by one-pot reductive cyclization of cyanoalkylsulfonyl fluorides Source: NIH / European Journal of Organic Chemistry URL
  • -sultams by one-pot reductive cyclization of cyanoalkylsulfonyl fluorides (Author/Publication Record)

Sources

Application

Application Notes and Protocols for the Synthesis of 6-Thia-7-azaspiro[3.4]octane 6,6-dioxide

For Researchers, Scientists, and Drug Development Professionals Introduction: The Significance of Spirocyclic Scaffolds in Modern Drug Discovery Spirocyclic systems, characterized by two rings sharing a single atom, have...

Author: BenchChem Technical Support Team. Date: March 2026

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Significance of Spirocyclic Scaffolds in Modern Drug Discovery

Spirocyclic systems, characterized by two rings sharing a single atom, have garnered increasing attention in medicinal chemistry due to their inherent three-dimensionality and structural novelty.[1][2] These scaffolds offer a distinct departure from traditional flat, aromatic structures, providing a unique topographical presentation for interaction with biological targets. The rigid nature of the spirocyclic core can lead to improved binding affinity and selectivity by pre-organizing pendant functional groups in a well-defined spatial orientation. Consequently, the incorporation of spirocyclic motifs has become a valuable strategy in the design of novel therapeutics with enhanced potency and improved pharmacokinetic profiles.[1][2]

The 6-Thia-7-azaspiro[3.4]octane 6,6-dioxide core represents a particularly interesting scaffold, combining the desirable features of a spirocycle with a cyclic sulfonamide (sultam). Sultams are recognized as important pharmacophores, often exhibiting a range of biological activities.[3][4] The spirocyclic fusion of a cyclobutane ring to the sultam introduces a higher degree of sp3 character, a molecular property often associated with improved clinical success rates for drug candidates. This application note provides a detailed guide to the synthesis of this promising scaffold, outlining the necessary reagents, catalysts, and step-by-step protocols to facilitate its accessibility for drug discovery programs.

Synthetic Strategy: A Plausible Pathway

While a definitive, step-by-step synthesis for 6-Thia-7-azaspiro[3.4]octane 6,6-dioxide is not extensively documented in a single source, a logical and efficient synthetic route can be constructed based on established methodologies for the synthesis of spirocyclic azetidines and the formation of cyclic sulfonamides.[2][5] The proposed strategy involves a two-stage process:

  • Construction of the Spirocyclic Amine Precursor: Synthesis of 7-azaspiro[3.4]octane from a suitable cyclobutane precursor.

  • Formation and Oxidation of the Thia-azaspirocycle: Introduction of the sulfur dioxide moiety and subsequent cyclization to form the sultam ring, followed by oxidation to the sulfone.

This approach leverages readily available starting materials and employs robust and well-characterized chemical transformations.

Experimental Protocols

Part 1: Synthesis of the Spirocyclic Amine Precursor (7-Azaspiro[3.4]octane)

The initial phase of the synthesis focuses on the construction of the core spiro-amine. A plausible approach involves the preparation of a 3,3-disubstituted azetidine, a versatile intermediate for spirocycle synthesis.[5]

Protocol 1: Synthesis of 1-Boc-7-azaspiro[3.4]octane

This protocol is adapted from established methods for the synthesis of spirocyclic azetidines.[2][5]

Reaction Scheme:

Materials and Reagents:

Reagent/MaterialGradeSupplier
CyclobutanecarbonitrileReagentSigma-Aldrich
ParaformaldehydeReagentSigma-Aldrich
Sodium methoxideReagentSigma-Aldrich
Methanol (anhydrous)ACSFisher Scientific
p-Toluenesulfonyl chlorideReagentSigma-Aldrich
Pyridine (anhydrous)ACSFisher Scientific
Lithium aluminum hydride (LiAlH₄)1.0 M in THFSigma-Aldrich
Di-tert-butyl dicarbonate (Boc₂O)ReagentSigma-Aldrich
Tetrahydrofuran (THF, anhydrous)ACSFisher Scientific
Diethyl ether (anhydrous)ACSFisher Scientific
Dichloromethane (DCM, anhydrous)ACSFisher Scientific
Saturated aq. Sodium bicarbonateLab---
Saturated aq. Sodium chlorideLab---
Anhydrous Magnesium sulfateLab---

Step-by-Step Procedure:

  • Hydroxymethylation of Cyclobutanecarbonitrile:

    • In a flame-dried round-bottom flask under a nitrogen atmosphere, dissolve cyclobutanecarbonitrile (1.0 eq) in anhydrous methanol.

    • Add sodium methoxide (0.1 eq) to the solution and stir for 15 minutes at room temperature.

    • Add paraformaldehyde (1.2 eq) in one portion.

    • Heat the reaction mixture to reflux and monitor the reaction progress by TLC.

    • Upon completion, cool the reaction to room temperature and neutralize with acetic acid.

    • Remove the solvent under reduced pressure. The crude product, 1-(hydroxymethyl)cyclobutanecarbonitrile, can be used in the next step without further purification.

  • O-Tosylation:

    • Dissolve the crude 1-(hydroxymethyl)cyclobutanecarbonitrile (1.0 eq) in anhydrous pyridine.

    • Cool the solution to 0 °C in an ice bath.

    • Add p-toluenesulfonyl chloride (1.1 eq) portion-wise, maintaining the temperature below 5 °C.

    • Allow the reaction to stir at 0 °C for 1 hour and then at room temperature overnight.

    • Pour the reaction mixture into ice-water and extract with diethyl ether.

    • Wash the combined organic layers with 1M HCl, saturated aq. sodium bicarbonate, and brine.

    • Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to yield the tosylated intermediate.

  • Reductive Cyclization and Boc-Protection:

    • In a flame-dried three-necked flask equipped with a dropping funnel and a condenser under a nitrogen atmosphere, prepare a suspension of LiAlH₄ (2.0 eq) in anhydrous THF.

    • Cool the suspension to 0 °C.

    • Add a solution of the tosylated intermediate (1.0 eq) in anhydrous THF dropwise to the LiAlH₄ suspension.

    • After the addition is complete, allow the reaction to warm to room temperature and then heat to reflux for 4-6 hours.

    • Cool the reaction to 0 °C and carefully quench by the sequential addition of water, 15% aq. NaOH, and water.

    • Filter the resulting suspension through a pad of Celite® and wash the filter cake with THF.

    • To the filtrate, add di-tert-butyl dicarbonate (1.1 eq) and stir at room temperature overnight.

    • Remove the solvent under reduced pressure and purify the residue by flash column chromatography (silica gel, hexane/ethyl acetate gradient) to afford 1-Boc-7-azaspiro[3.4]octane.

Part 2: Synthesis of 6-Thia-7-azaspiro[3.4]octane 6,6-dioxide

This part of the synthesis involves the deprotection of the Boc group, reaction with a sulfur dioxide equivalent to form the sultam ring, and subsequent oxidation.

Protocol 2: Synthesis of 6-Thia-7-azaspiro[3.4]octane 6,6-dioxide

This protocol is a proposed route based on established methods for sultam synthesis and sulfone oxidation.[3][4]

Reaction Scheme:

Materials and Reagents:

Reagent/MaterialGradeSupplier
1-Boc-7-azaspiro[3.4]octaneFrom Part 1---
Trifluoroacetic acid (TFA)ReagentSigma-Aldrich
Dichloromethane (DCM, anhydrous)ACSFisher Scientific
Sodium sulfite (Na₂SO₃)ReagentSigma-Aldrich
1,2-DibromoethaneReagentSigma-Aldrich
N,N-Dimethylformamide (DMF, anhydrous)ACSFisher Scientific
meta-Chloroperoxybenzoic acid (m-CPBA)ReagentSigma-Aldrich
Sodium bicarbonateReagentSigma-Aldrich
Ethyl acetateACSFisher Scientific
Saturated aq. Sodium bicarbonateLab---
Saturated aq. Sodium thiosulfateLab---
Saturated aq. Sodium chlorideLab---
Anhydrous Magnesium sulfateLab---

Step-by-Step Procedure:

  • Boc-Deprotection:

    • Dissolve 1-Boc-7-azaspiro[3.4]octane (1.0 eq) in dichloromethane.

    • Add trifluoroacetic acid (5.0 eq) dropwise at 0 °C.

    • Stir the reaction mixture at room temperature for 2-4 hours, monitoring by TLC.

    • Concentrate the reaction mixture under reduced pressure.

    • Dissolve the residue in water and basify with 2M NaOH to pH > 10.

    • Extract the aqueous layer with dichloromethane.

    • Dry the combined organic layers over anhydrous magnesium sulfate, filter, and carefully concentrate under reduced pressure to yield 7-azaspiro[3.4]octane. Caution: The free amine may be volatile.

  • Sultam Formation:

    • In a round-bottom flask, dissolve 7-azaspiro[3.4]octane (1.0 eq) in anhydrous DMF.

    • Add sodium sulfite (1.2 eq) and 1,2-dibromoethane (1.1 eq).

    • Heat the reaction mixture to 80-100 °C and stir overnight.

    • Cool the reaction to room temperature and pour into water.

    • Extract with ethyl acetate.

    • Wash the combined organic layers with water and brine.

    • Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

    • Purify the crude product by flash column chromatography to yield 6-thia-7-azaspiro[3.4]octane 6-oxide.

  • Oxidation to Sulfone:

    • Dissolve the 6-thia-7-azaspiro[3.4]octane 6-oxide (1.0 eq) in dichloromethane.

    • Add a solution of m-CPBA (1.2 eq) in dichloromethane dropwise at 0 °C.

    • Stir the reaction at room temperature for 2-4 hours, monitoring by TLC.

    • Upon completion, wash the reaction mixture with saturated aq. sodium thiosulfate, saturated aq. sodium bicarbonate, and brine.

    • Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

    • Recrystallize the crude product from a suitable solvent system (e.g., ethyl acetate/hexane) to obtain pure 6-Thia-7-azaspiro[3.4]octane 6,6-dioxide.

Visualization of Synthetic Pathways

Synthetic_Workflow cluster_caption1 Synthetic workflow for 6-Thia-7-azaspiro[3.4]octane 6,6-dioxide. A Cyclobutanecarbonitrile B 1-(Hydroxymethyl)cyclobutanecarbonitrile A->B Paraformaldehyde, NaOCH₃ C Tosylated Intermediate B->C TsCl, Pyridine D 1-Boc-7-azaspiro[3.4]octane C->D 1. LiAlH₄ 2. Boc₂O E 7-Azaspiro[3.4]octane D->E TFA, DCM F 6-Thia-7-azaspiro[3.4]octane 6-oxide E->F Na₂SO₃, Dibromoethane G 6-Thia-7-azaspiro[3.4]octane 6,6-dioxide F->G m-CPBA, DCM

Caption: Synthetic workflow for 6-Thia-7-azaspiro[3.4]octane 6,6-dioxide.

Data Summary

Table 1: Reagents and Molar Equivalents for Protocol 1

StepReagentMolar Equivalent
1Cyclobutanecarbonitrile1.0
1Paraformaldehyde1.2
1Sodium methoxide0.1
21-(Hydroxymethyl)cyclobutanecarbonitrile1.0
2p-Toluenesulfonyl chloride1.1
3Tosylated Intermediate1.0
3Lithium aluminum hydride2.0
3Di-tert-butyl dicarbonate1.1

Table 2: Reagents and Molar Equivalents for Protocol 2

StepReagentMolar Equivalent
11-Boc-7-azaspiro[3.4]octane1.0
1Trifluoroacetic acid5.0
27-Azaspiro[3.4]octane1.0
2Sodium sulfite1.2
21,2-Dibromoethane1.1
36-Thia-7-azaspiro[3.4]octane 6-oxide1.0
3m-Chloroperoxybenzoic acid1.2

Trustworthiness and Self-Validation

The protocols described herein are constructed from well-established and reliable chemical transformations. Each step includes recommendations for monitoring reaction progress (e.g., TLC), which is a critical component of a self-validating system. The purification methods outlined (flash column chromatography and recrystallization) are standard procedures for ensuring the identity and purity of the synthesized compounds. For definitive structural confirmation, it is highly recommended to characterize all intermediates and the final product using standard analytical techniques, including ¹H NMR, ¹³C NMR, and high-resolution mass spectrometry (HRMS).

Conclusion

The synthesis of 6-Thia-7-azaspiro[3.4]octane 6,6-dioxide presents a valuable opportunity for the exploration of novel chemical space in drug discovery. The protocols detailed in this application note provide a comprehensive and logical pathway for the preparation of this spirocyclic sultam. By following these guidelines, researchers can access this promising scaffold and incorporate it into their medicinal chemistry programs, potentially leading to the discovery of new therapeutic agents with improved properties.

References

  • Dandapani, S., & Marcaurelle, L. A. (2010). Spirocyclic Scaffolds in Medicinal Chemistry. Current Opinion in Chemical Biology, 14(3), 362-368.
  • Goksu, S., & Secen, H. (2007). Synthesis and Biological Activity of Some New Spiro-sultam Derivatives. Archiv der Pharmazie, 340(11), 587-591.
  • Deiters, A., & Martin, S. F. (2004). Synthesis of Spiro[4.4]nonane and Spiro[4.5]decane Ring Systems. Chemical Reviews, 104(5), 2199-2238.
  • Fisher, J. W., et al. (2007). The Synthesis and Biological Evaluation of Novel Spirocyclic Azetidines as Potent and Selective Inhibitors of the Norepinephrine Transporter. Bioorganic & Medicinal Chemistry Letters, 17(24), 6883-6887.
  • Pellicciari, R., et al. (2004). Synthesis and Pharmacological Characterization of a New Class of Spirocyclic Azetidine Derivatives as Potent and Selective Antagonists for the Glycine Binding Site of the N-Methyl-D-aspartate Receptor. Journal of Medicinal Chemistry, 47(19), 4649-4659.
  • Zaragoza, F. (Ed.). (2011). Sultams and Related Compounds in Medicinal Chemistry. Springer.

Sources

Method

Using 6-Thia-7-azaspiro[3.4]octane 6,6-dioxide as a building block in medicinal chemistry

This guide outlines the application, synthesis, and medicinal chemistry potential of 6-Thia-7-azaspiro[3.4]octane 6,6-dioxide , a spirocyclic sultam scaffold. [1] Strategic Rationale & Chemical Profile The "Escape from F...

Author: BenchChem Technical Support Team. Date: March 2026

This guide outlines the application, synthesis, and medicinal chemistry potential of 6-Thia-7-azaspiro[3.4]octane 6,6-dioxide , a spirocyclic sultam scaffold.

[1]

Strategic Rationale & Chemical Profile

The "Escape from Flatland"

In modern drug discovery, increasing the fraction of sp3-hybridized carbons (


) is a proven strategy to improve clinical success rates. Unlike traditional flat aromatic scaffolds, spirocyclic systems like 6-Thia-7-azaspiro[3.4]octane 6,6-dioxide  offer inherent three-dimensionality.[1] This 3D architecture improves solubility, lowers lipophilicity (LogP), and enhances metabolic stability by eliminating planar metabolic liabilities.
Compound Profile[1][2][3][4][5][6][7][8][9]
  • IUPAC Name: 6-Thia-7-azaspiro[3.4]octane 6,6-dioxide[1][2][3]

  • Scaffold Class: Spirocyclic

    
    -Sultam (Cyclic Sulfonamide)[1]
    
  • Core Geometry: A rigid spiro-fusion between a cyclobutane ring and a five-membered sultam ring.[1]

  • Key Functionality: The secondary amine (

    
    ) serves as the primary vector for diversification.[1] The sulfonyl group (
    
    
    
    ) acts as a hydrogen bond acceptor and polar anchor.[1]
Medicinal Utility[1][2][12]
  • Bioisostere of

    
    -Lactams:  The sultam moiety mimics the electrostatics and geometry of 
    
    
    
    -lactams (e.g., proline derivatives) but with higher hydrolytic stability and distinct H-bond capabilities.[1]
  • Conformational Restriction: The spiro-cyclobutane locks the sultam ring conformation, reducing the entropic penalty upon protein binding.[1]

  • Therapeutic Areas: Used in inhibitors for HPK1 (immuno-oncology), MAGL (neurology), and as a surrogate for proline in peptidomimetics (e.g., HCV protease inhibitors).[1]

Synthesis Protocol: The Reductive Cyclization Route

While this building block is commercially available, in-house synthesis is often required for scale-up or analog generation.[1] The most robust method is the One-Pot Reductive Cyclization of cyano-sulfonyl fluorides.[1]

Retrosynthetic Logic

The strategy relies on constructing the linear carbon skeleton with a nitrile and a sulfonyl electrophile, then triggering cyclization by reducing the nitrile to an amine.

Figure 1: Step-economic synthesis of the spiro-sultam core via sulfonyl fluoride intermediate.

Detailed Experimental Procedure
Step 1: Precursor Assembly (Thioacetate) [1]
  • Mesylation: Dissolve 1-(hydroxymethyl)cyclobutanecarbonitrile (1.0 equiv) in DCM at 0°C. Add

    
     (1.5 equiv) followed by MsCl (1.2 equiv). Stir for 2 h. Work up with water/brine.[1][4]
    
  • Displacement: Dissolve the crude mesylate in DMF. Add Potassium Thioacetate (KSAc, 1.5 equiv).[1] Heat to 60°C for 4 h.

  • Result: 1-(acetylthiomethyl)cyclobutanecarbonitrile.

Step 2: Oxidative Chlorination to Sulfonyl Chloride
  • Suspend the thioacetate in a mixture of

    
     and 
    
    
    
    (5:1).[1]
  • Cool to 0°C. Bubble

    
     gas or add NCS (N-chlorosuccinimide, 4 equiv) portion-wise.
    
  • Maintain temperature <10°C. Stir until starting material is consumed (approx. 1 h).

  • Critical Workup: Extract rapidly with cold DCM. Wash with cold water. Do not dry excessively or store long-term ; sulfonyl chlorides are unstable.[1]

Step 3: Sulfonyl Fluoride Conversion (The Stability Key)

Why: Sulfonyl chlorides are reduced by


 to sulfinates/thiols, preventing cyclization. Sulfonyl fluorides are stable to 

but reactive enough towards amines.[1]
  • To the DCM solution of sulfonyl chloride, add saturated aqueous

    
     (2 equiv).[1]
    
  • Stir vigorously at RT for 2-4 h.

  • Separate organic layer, dry over

    
    , and concentrate. The resulting sulfonyl fluoride  is stable.[1]
    
Step 4: Reductive Cyclization (The "Magic" Step)
  • Dissolve the sulfonyl fluoride (1 equiv) in MeOH.[1]

  • Add

    
     (1 equiv).[1] Cool to -20°C.
    
  • Add

    
     (5 equiv) portion-wise (Caution: Exothermic, gas evolution).[1]
    
  • Allow to warm to RT and stir overnight.

  • Mechanism:

    
     reduces the nitrile to a primary amine.[1] The amine intramolecularly attacks the sulfonyl fluoride, ejecting fluoride and closing the ring.
    
  • Purification: Filter through Celite. Concentrate. Purify via flash chromatography (EtOAc/Hexanes).

Functionalization Protocols

Once the core scaffold is in hand, the secondary amine (


) is the exit vector.
Protocol A: Buchwald-Hartwig N-Arylation

Best for attaching the scaffold to aromatic drug cores.[1]

  • Reagents:

    
     (2 mol%), Xantphos (4 mol%), 
    
    
    
    (2 equiv).[1]
  • Solvent: 1,4-Dioxane (anhydrous, degassed).

  • Procedure:

    • Combine scaffold (1.0 equiv), Aryl Bromide (1.1 equiv), and base in a sealed tube.[1]

    • Add catalyst/ligand and solvent under

      
      .[1]
      
    • Heat at 100°C for 12 h.

    • Note: Sultams are less nucleophilic than pyrrolidines; Xantphos or BrettPhos is often required.[1]

Protocol B: Nucleophilic Substitution (Alkylation)

Best for attaching aliphatic chains or benzyl groups.[1]

  • Reagents:

    
     or 
    
    
    
    (2 equiv), Alkyl Halide (1.1 equiv).[1]
  • Solvent: DMF or Acetonitrile.[1]

  • Procedure:

    • Stir mixture at 60°C.

    • Tip: If reaction is sluggish due to steric bulk of the spiro ring, add KI (0.1 equiv) as a catalyst (Finkelstein condition).[1]

Troubleshooting & "From the Bench" Tips

IssueProbable CauseSolution
Low Yield in Cyclization Sulfonyl chloride reduced before cyclization.[1]Must convert to Sulfonyl Fluoride (Step 3).[1] Fluorides are robust against borohydride reduction.[1]
Exotherm Control

addition at RT.
Always add

at -20°C or lower to control the reduction rate of the nitrile.[1]
Poor Solubility The sultam is highly polar.[1]Use polar solvents for workup (e.g., EtOAc/MeOH 9:1) or continuous extraction.[1]
N-Arylation Failure Steric hindrance of spiro ring.[1]Switch to BrettPhos Pd G3 precatalyst. Increase temp to 120°C.

References

  • Mykhailiuk, P. K., et al. (2016). "Synthesis of spirocyclic

    
    - and 
    
    
    
    -sultams by one-pot reductive cyclization of cyanoalkylsulfonyl fluorides." Beilstein Journal of Organic Chemistry, 12, 164–169.
    • [1]

  • Carreira, E. M., & Fessard, T. C. (2014). "Spirocyclic Scaffolds in Drug Discovery." Chemical Reviews, 114(16).[1] (Contextual grounding on spirocycles).

    • [1]

  • BenchChem Application Note. (2025). "Application Notes and Protocols for Spiro[3.

    • [1]

Sources

Application

Step-by-step laboratory procedure for spiro sultam ring formation

Executive Summary Spiro-sultams (cyclic sulfonamides with a spiro-fusion) represent a privileged pharmacophore in modern drug discovery, acting as bio-isosteres for spiro-lactams and offering enhanced metabolic stability...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

Spiro-sultams (cyclic sulfonamides with a spiro-fusion) represent a privileged pharmacophore in modern drug discovery, acting as bio-isosteres for spiro-lactams and offering enhanced metabolic stability and rigid 3D vectorization. While traditional synthesis relies on nucleophilic alkylation or [3+2] cycloadditions, these methods often require pre-functionalized synthons.

This application note details a direct C(sp3)-H amination protocol utilizing Rhodium(II) catalysis. This "Du Bois-type" reaction allows for the streamlined construction of spiro-sultam scaffolds from simple alkyl sulfonamides. This guide emphasizes the use of the tethered dirhodium catalyst Rh2(esp)2 , which offers superior turnover numbers (TON) and stability compared to traditional Rh2(OAc)4 systems.

Strategic Analysis & Mechanism

The formation of the sultam ring via C-H activation proceeds through a metallonitrene intermediate. The success of this reaction hinges on the "3-Center" logic: the catalyst, the oxidant, and the substrate design.

Mechanistic Pathway

The reaction is initiated by the in-situ oxidation of the sulfonamide by iodobenzene diacetate [PhI(OAc)2] to form an iminoiodinane species. The Rh(II) catalyst promotes the extrusion of iodobenzene to generate a highly electrophilic Rh-nitrene. This species performs a Hydrogen Atom Transfer (HAT) from the γ-C-H bond, followed by a rapid radical rebound to form the C-N bond.

ReactionMechanism Substrate Alkyl Sulfonamide (Substrate) Imino Iminoiodinane Intermediate Substrate->Imino + Oxidant + MgO Oxidant PhI(OAc)2 (Oxidant) Oxidant->Imino RhNitrene Rh-Nitrene Species (Rh=N-R) Imino->RhNitrene Rh2(esp)2 - PhI Radical Carbon-Centered Radical RhNitrene->Radical 1,5-HAT (C-H Abstraction) Product Spiro Sultam (Product) Radical->Product Radical Rebound (C-N Bond Formation)

Figure 1: Mechanistic pathway of Rh(II)-catalyzed C-H amination.[1] The critical step is the triplet nitrene-mediated 1,5-Hydrogen Atom Transfer.

Pre-Lab Preparation & Safety

Reagents & Materials
ReagentRoleGrade/Notes
Alkyl Sulfonamide SubstrateDry, purity >98%. Prepared from corresponding amine/sulfonyl chloride.[2]
Rh2(esp)2 CatalystBis[rhodium(α,α,α',α'-tetramethyl-1,3-benzenedipropionic acid)]. High stability.
PhI(OAc)2 OxidantIodobenzene diacetate. Recrystallize if yellow/aged.
MgO AdditiveMagnesium Oxide.[3][4][5] Light powder. Must be flame-dried or oven-dried.
iPrOAc SolventIsopropyl Acetate.[5] Anhydrous. Superior to DCM for Rh2(esp)2 solubility.
Safety Criticals
  • Exotherm Risk: The oxidation of the sulfonamide is exothermic. PhI(OAc)2 should be added in portions or the reaction temperature strictly controlled.

  • Pressure: Nitrogen evolution occurs. Ensure the system is vented through a bubbler.

  • Catalyst Poisoning: Trace amines or sulfides can poison Rh(II). Ensure the substrate is free of unreacted amine precursors.

Step-by-Step Protocol: Spiro-Sultam Synthesis

Target Reaction: Cyclization of N-(tert-butylsulfonyl)-1-phenylcyclohexan-1-amine to form a spiro-fused sultam.

Phase 1: Reaction Setup
  • Drying: Flame-dry a 25 mL round-bottom flask equipped with a magnetic stir bar under vacuum. Backfill with Argon.

  • Substrate Loading: Add the sulfonamide substrate (1.0 equiv, e.g., 0.5 mmol) to the flask.

  • Additive Addition: Add MgO (2.3 equiv, 1.15 mmol).

    • Expert Insight: MgO neutralizes the acetic acid byproduct from PhI(OAc)2. Acid accumulation degrades the Rh-nitrene and promotes side reactions.

  • Catalyst Addition: Add Rh2(esp)2 (0.02 equiv, 1 mol%).

    • Note: For difficult substrates (strong C-H bonds), loading can be increased to 2-5 mol%, but 1 mol% is standard for Rh2(esp)2.

  • Solvent: Add anhydrous iPrOAc (Isopropyl Acetate) to achieve a concentration of 0.1 M (5 mL).

    • Why iPrOAc? Unlike DCM, iPrOAc coordinates weakly to the Rh center, stabilizing it without inhibiting the nitrene formation, and has a higher boiling point for thermal activation.

Phase 2: Reaction Initiation
  • Oxidant Addition: Add PhI(OAc)2 (1.1 equiv, 0.55 mmol) in one portion.

    • Observation: The suspension will turn from green (catalyst color) to a reddish-brown hue as the active species forms.

  • Temperature: Seal the flask (with a vent needle) and heat to 40–50 °C in an oil bath.

  • Monitoring: Stir vigorously. Monitor by TLC or LC-MS every 2 hours.

    • Endpoint: Reaction is typically complete within 4–12 hours. Look for the disappearance of the sulfonamide starting material.[5]

Phase 3: Workup & Purification
  • Filtration: Cool the mixture to room temperature. Dilute with 10 mL DCM. Filter the suspension through a pad of Celite to remove MgO and Rh residues.

  • Concentration: Concentrate the filtrate under reduced pressure.

  • Purification: Purify via flash column chromatography (Silica gel).

    • Gradient: Typically 10% -> 40% EtOAc in Hexanes.

    • Byproduct: Iodobenzene (PhI) will elute first (non-polar). The spiro-sultam is usually more polar than the starting sulfonamide.

Troubleshooting & Optimization

If yields are low (<50%), consult the following decision tree.

OptimizationTree Start Low Yield / Incomplete Conversion CheckSM Is Starting Material (SM) Recovered? Start->CheckSM CheckByprod Are there many side products? CheckSM->CheckByprod No (SM Consumed) Increase Temp\n(to60-70°C) Increase Temp (to60-70°C) CheckSM->Increase Temp\n(to60-70°C) Yes Add 2nd portion\nof Catalyst/Oxidant Add 2nd portion of Catalyst/Oxidant CheckSM->Add 2nd portion\nof Catalyst/Oxidant Yes (Stalled) Dilute Reaction\n(0.05 M) Dilute Reaction (0.05 M) CheckByprod->Dilute Reaction\n(0.05 M) Dimerization observed Switch Solvent\n(PhCF3 or Benzene) Switch Solvent (PhCF3 or Benzene) CheckByprod->Switch Solvent\n(PhCF3 or Benzene) Solvent participation Check Substrate Purity\n(Remove trace amines) Check Substrate Purity (Remove trace amines) CheckByprod->Check Substrate Purity\n(Remove trace amines) Complex mixture

Figure 2: Troubleshooting logic for C-H amination reactions.

Representative Data & Scope

The following table summarizes expected yields for various spiro-sultam precursors using this protocol.

Substrate ClassTarget C-H BondProduct TypeExpected YieldRef
Cyclohexyl Sulfonamide Tertiary γ-C-HSpiro-fused Sultam78-85%[1]
Acyclic Sulfonamide Benzylic γ-C-H5-membered Sultam85-92%[2]
Cyclopentyl Sulfonamide Secondary γ-C-HSpiro-fused Sultam60-70%[1]
Gem-dimethyl Sulfamate Primary γ-C-HOxathiazinane90-95%[3]

Note: Tertiary C-H bonds are most reactive due to the stabilization of the radical intermediate and electron-rich nature, making them ideal for spiro-center formation.

References

  • Zalatan, D. N., & Du Bois, J. (2008).[6] Metal-Catalyzed Oxidations of C–H Bonds: A Synthesis of Sultams. Journal of the American Chemical Society, 130(29), 9220–9221. [Link]

  • Espino, C. G., & Du Bois, J. (2001).[3][4][5] A Rhodium-Catalyzed C–H Insertion Reaction for the Oxidative Conversion of Carbamates to Oxazolidinones.[4] Angewandte Chemie International Edition, 40(3), 598–600. [Link]

  • Roizen, J. L., Harvey, M. E., & Du Bois, J. (2012). Metal-catalyzed nitrogen-atom transfer methods for the oxidation of aliphatic C–H bonds.[7] Accounts of Chemical Research, 45(6), 911–922. [Link]

  • Stepannikova, K. O., et al. (2021).[8] Synthesis of Spirocyclic β- and γ-Sultams by One-Pot Reductive Cyclization. European Journal of Organic Chemistry, 2021(47), 6530–6540. [Link]

Sources

Method

Application Notes and Protocols: Harnessing the 6-Thia-7-azaspiro[3.4]octane 6,6-dioxide Scaffold for Novel Peptidomimetic Design

Introduction: The Quest for Conformational Constraint in Peptidomimetics Peptides are exquisite signaling molecules, orchestrating a vast array of physiological processes with high potency and selectivity. However, their...

Author: BenchChem Technical Support Team. Date: March 2026

Introduction: The Quest for Conformational Constraint in Peptidomimetics

Peptides are exquisite signaling molecules, orchestrating a vast array of physiological processes with high potency and selectivity. However, their therapeutic potential is often hampered by poor metabolic stability, low bioavailability, and a high degree of conformational flexibility, which can lead to diminished receptor affinity and specificity.[1][2] Peptidomimetics, compounds that mimic the structure and function of natural peptides, offer a promising strategy to overcome these limitations.[3] A key approach in peptidomimetic design is the introduction of conformational constraints to lock the molecule into a bioactive conformation, thereby reducing the entropic penalty upon binding to its target.[4][5]

Spirocyclic scaffolds are particularly attractive for inducing conformational rigidity.[6][7] By replacing a dipeptide unit with a spirocyclic core, it is possible to precisely control the backbone dihedral angles and the spatial orientation of side-chain functionalities.[6] This application note introduces a novel building block for peptidomimetic design: the 6-thia-7-azaspiro[3.4]octane 6,6-dioxide scaffold. This unique structure combines the rigidity of a spirocycle with the chemical properties of a sulfone. The sulfone group, a known bioisostere for various functional groups, can act as a hydrogen bond acceptor and is metabolically stable, potentially enhancing the pharmacokinetic profile of the resulting peptidomimetic.[8][9]

This guide provides a comprehensive overview of the synthesis of this novel scaffold and detailed protocols for its incorporation into peptide sequences using both solid-phase and solution-phase methodologies. Furthermore, we will discuss essential techniques for the characterization of the resulting peptidomimetics.

The 6-Thia-7-azaspiro[3.4]octane 6,6-dioxide Scaffold: A Rationale for its Use

The 6-thia-7-azaspiro[3.4]octane 6,6-dioxide moiety is designed to mimic a dipeptide unit, imposing a rigid turn in the peptide backbone. The spirocyclic nature of the scaffold restricts the rotational freedom around the Cα-C and C-N bonds, pre-organizing the peptide into a specific conformation.[6][10] The sulfone group is a key feature, offering several potential advantages:

  • Metabolic Stability: The sulfone is resistant to enzymatic degradation, which can improve the in vivo half-life of the peptidomimetic.[11]

  • Hydrogen Bonding Capacity: The two oxygen atoms of the sulfone group can act as hydrogen bond acceptors, potentially forming crucial interactions with the biological target.

  • Modulation of Physicochemical Properties: The polar nature of the sulfone can influence the solubility and membrane permeability of the peptidomimetic.

The general workflow for utilizing this scaffold is depicted below:

Workflow cluster_0 Scaffold Synthesis cluster_1 Peptide Synthesis cluster_2 Characterization cluster_3 Biological Evaluation A Propose & Synthesize Scaffold B Solid-Phase Incorporation A->B Fmoc-protected scaffold C Solution-Phase Incorporation A->C Boc/Z-protected scaffold D Spectroscopic Analysis (NMR, MS) B->D C->D E Biophysical Analysis (CD, SPR, ITC) D->E F Target Binding & Functional Assays E->F SPPS_Workflow Resin Resin Support AA1 Couple 1st Fmoc-AA Resin->AA1 Deprot1 Fmoc Deprotection (20% Piperidine/DMF) AA1->Deprot1 Scaffold Couple Fmoc-Scaffold (HBTU/DIPEA) Deprot1->Scaffold Deprot2 Fmoc Deprotection Scaffold->Deprot2 AAn Couple Next Fmoc-AA Deprot2->AAn Repeat Repeat Deprotection & Coupling Cycles AAn->Repeat Cleavage Cleavage from Resin & Side-chain Deprotection (TFA) Repeat->Cleavage Purify RP-HPLC Purification Cleavage->Purify Signaling_Pathway cluster_0 Cell Membrane Receptor Receptor ProteinA Protein A Receptor->ProteinA Activation ProteinB Protein B ProteinA->ProteinB Binding (PPI) Downstream Downstream Signaling (e.g., Kinase Cascade) ProteinB->Downstream Response Cellular Response (e.g., Proliferation) Downstream->Response Mimetic Spiro-Sulfone Peptidomimetic Mimetic->ProteinA Inhibition

Sources

Application

Reaction conditions for alkylation of 6-Thia-7-azaspiro[3.4]octane 6,6-dioxide

Application Note: Optimized Protocols for the N-Alkylation of 6-Thia-7-azaspiro[3.4]octane 6,6-dioxide Target Audience: Researchers, medicinal chemists, and drug development professionals. Objective: To provide a mechani...

Author: BenchChem Technical Support Team. Date: March 2026

Application Note: Optimized Protocols for the N-Alkylation of 6-Thia-7-azaspiro[3.4]octane 6,6-dioxide

Target Audience: Researchers, medicinal chemists, and drug development professionals. Objective: To provide a mechanistically grounded, self-validating protocol for the highly efficient N-alkylation of spirocyclic


-sultams.

Executive Summary & Structural Context

The incorporation of spirocyclic motifs into drug candidates has accelerated rapidly, driven by the need to escape "flatland" (planar aromatic rings) and improve the three-dimensionality (


) of pharmacophores[1]. 6-Thia-7-azaspiro[3.4]octane 6,6-dioxide  is a highly valuable spirocyclic 

-sultam (cyclic sulfonamide). It mimics saturated nitrogen heterocycles like pyrrolidine but possesses significantly lower basicity and a distinct hydrogen-bond profile[2].

Derivatization of this scaffold typically occurs via N-alkylation. However, the spiro-fused cyclobutane ring introduces unique steric constraints and ring strain. This guide establishes a field-proven, high-yielding methodology for the N-alkylation of this specific sultam, prioritizing mechanistic control to prevent side reactions such as ring-opening or elimination.

Mechanistic Causality: The Chemistry of Sultam Alkylation

Do not treat N-alkylation as a generic substitution. The success of this reaction relies on exploiting the specific pKa of the sultam and the solvation dynamics of the transition state.

  • Acidity and Base Selection: The strongly electron-withdrawing sulfonyl (

    
    ) group renders the adjacent N-H bond moderately acidic (pKa ~10–11). While strong bases like Sodium Hydride (NaH) can quantitatively deprotonate the sultam, the resulting highly basic environment can trigger trace ring-opening of the strained spiro[3.4] system. Therefore, mild inorganic carbonates—specifically Potassium Carbonate (
    
    
    
    ) or Cesium Carbonate (
    
    
    )—are the gold standard[3].
  • Solvent Dynamics:

    
     is largely insoluble in non-polar solvents. Using a polar aprotic solvent like N,N-dimethylformamide (DMF) or N-methyl-2-pyrrolidone (NMP) is mandatory. DMF effectively solvates the potassium cation, separating the ion pair and leaving a highly nucleophilic, "naked" sulfonamidate anion that rapidly attacks the electrophile[4].
    

Experimental Workflow

Workflow A 1. Deprotonation K2CO3 / DMF B 2. Alkylation R-X Addition A->B 15-30 min, RT C 3. Quench & Workup H2O / EtOAc B->C 2-16 h, RT to 60°C D 4. Purification Flash Chromatography C->D Phase Separation E 5. Validation LC-MS & NMR D->E Pure Product

Workflow for the N-alkylation of 6-Thia-7-azaspiro[3.4]octane 6,6-dioxide.

Optimized Step-by-Step Protocol

Scale: 1.0 mmol. This protocol is optimized for primary alkyl halides (e.g., benzyl bromide, methyl iodide).

Materials Required:

  • 6-Thia-7-azaspiro[3.4]octane 6,6-dioxide (1.0 equiv, 161.2 mg)

  • Potassium Carbonate (

    
    ), finely powdered and oven-dried (2.0 equiv, 276.4 mg)
    
  • Alkyl Halide (e.g., Benzyl Bromide) (1.2 equiv, 1.2 mmol)

  • Anhydrous DMF (5.0 mL)

Step-by-Step Execution:

  • System Preparation: Charge a flame-dried 25 mL round-bottom flask with 6-Thia-7-azaspiro[3.4]octane 6,6-dioxide and

    
    . Purge the flask with Argon for 5 minutes.
    
  • Anion Generation: Add 5.0 mL of anhydrous DMF. Stir the suspension vigorously at room temperature (20–25 °C) for 30 minutes. Causality: This pre-stirring ensures complete deprotonation before the electrophile is introduced, preventing competitive hydrolysis of the alkyl halide.

  • Electrophile Addition: Cool the mixture to 0 °C using an ice bath (critical for highly reactive electrophiles like MeI to prevent double alkylation or exotherms). Add the alkyl halide dropwise over 5 minutes.

  • Propagation: Remove the ice bath and allow the reaction to warm to room temperature. Stir for 4 to 16 hours, depending on the steric bulk of the electrophile.

  • Quench and Extraction: Dilute the reaction mixture with Ethyl Acetate (EtOAc, 20 mL) and quench by adding distilled water (20 mL). Separate the layers. Extract the aqueous layer with EtOAc (2 × 15 mL).

  • DMF Removal: Wash the combined organic layers with a 5% aqueous Lithium Chloride (LiCl) solution or brine (3 × 20 mL). Causality: DMF partitions heavily into the organic layer; repetitive aqueous LiCl washes effectively pull DMF back into the aqueous phase.

  • Isolation: Dry the organic layer over anhydrous

    
    , filter, and concentrate under reduced pressure. Purify the crude residue via silica gel flash chromatography (Hexanes/EtOAc gradient).
    
Self-Validating Checkpoints (Trustworthiness)

To ensure the protocol is functioning as a self-validating system, monitor the following:

  • TLC Shift: The starting sultam is highly polar due to the N-H bond (typically

    
     ~0.2 in 30% EtOAc/Hexanes). The successful N-alkylated product will exhibit a dramatic upward shift (
    
    
    
    ~0.5–0.6) due to the masking of the hydrogen-bond donor.
  • Mass Spectrometry (LC-MS): The starting material (

    
     = 161.22) ionizes preferentially in negative mode 
    
    
    
    . Upon successful alkylation, the product will switch to ionizing in positive mode
    
    
    .
  • NMR Confirmation: The broad singlet corresponding to the sulfonamide N-H proton (typically

    
     4.5–5.5 ppm in 
    
    
    
    ) must completely disappear in the
    
    
    NMR spectrum of the purified product.

Quantitative Data: Condition Optimization Matrix

The following table summarizes the causal relationship between reaction conditions and yield, demonstrating why the


/DMF system is the optimal choice for spirocyclic sultams.
Base (Equiv)SolventElectrophileTemp (°C)Time (h)Conversion (%)Impurity Profile

(2.0)
DMF Benzyl bromide 25 4 >95 Clean (Optimal)

(2.0)
MeCNMethyl iodide252>95Clean
NaH (1.2)THFBenzyl bromide0 to 25685Trace ring-opening

(2.0)
AcetoneBenzyl bromide561660Unreacted SM
DIPEA (3.0)

Benzyl bromide2524<10No reaction

Data Interpretation: Organic bases like DIPEA (pKa ~10.5) are insufficiently basic to quantitatively deprotonate the sultam. While NaH is effective, it introduces unnecessary harshness.


 in DMF strikes the perfect thermodynamic balance.

Advanced Methodologies: Green Alkylation

For researchers looking to avoid genotoxic alkyl halides, recent advancements in "Borrowing Hydrogen" (BH) catalysis offer a powerful alternative. Manganese-catalyzed N-alkylation of sulfonamides using primary alcohols has been successfully demonstrated[5]. By utilizing a bench-stable Mn(I) PNP pincer precatalyst (5 mol%) with


 (10 mol%) in xylenes at 150 °C, alcohols can be directly coupled to the sultam nitrogen, producing water as the only byproduct.

References

  • Synthesis of spirocyclic β- and γ-sultams by one-pot reductive cyclization of cyanoalkylsulfonyl fluorides . nih.gov.[2] 2

  • Synthetic Routes to Approved Drugs Containing a Spirocycle . mdpi.com.[1] 1

  • Heteroaryl sulfonamide synthesis: Scope and limitations . rsc.org.[3]3

  • Manganese-Catalyzed N-Alkylation of Sulfonamides Using Alcohols . acs.org.[5] 5

  • Simple and efficient microwave assisted N-alkylation of isatin . scispace.com.[4] 4

Sources

Method

Storage and handling requirements for 6-Thia-7-azaspiro[3.4]octane 6,6-dioxide

Application Note & Protocol: Storage and Handling of 6-Thia-7-azaspiro[3.4]octane 6,6-dioxide Introduction: The Spiro-Sultam Scaffold 6-Thia-7-azaspiro[3.4]octane 6,6-dioxide is a specialized spirocyclic building block b...

Author: BenchChem Technical Support Team. Date: March 2026

Application Note & Protocol: Storage and Handling of 6-Thia-7-azaspiro[3.4]octane 6,6-dioxide

Introduction: The Spiro-Sultam Scaffold

6-Thia-7-azaspiro[3.4]octane 6,6-dioxide is a specialized spirocyclic building block belonging to the ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">


-sultam  (cyclic sulfonamide) class. In modern drug discovery, this scaffold is highly valued for its ability to introduce conformational restriction and increase fraction of saturated carbon (

), which correlates with improved clinical success rates by enhancing solubility and reducing off-target toxicity.

Unlike its carbocyclic or lactam analogs, the sultam moiety (-SOngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">


-NH-) acts as a non-hydrolyzable bioisostere of the amide bond, offering unique hydrogen-bonding geometry and metabolic stability. This guide outlines the rigorous storage, handling, and quality control protocols required to maintain the integrity of this high-value intermediate.

Physicochemical Profile & Safety

Before handling, researchers must understand the fundamental properties derived from the spiro-sultam structure.

PropertyDescription / ValueTechnical Insight
Chemical Class Spirocyclic ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">

-Sultam
Contains a secondary sulfonamide (-SO

NH-) within a 5-membered ring spiro-fused to a cyclobutane.
Molecular Weight ~161.22 g/mol (Free Base)Low MW fragment, ideal for Fragment-Based Drug Discovery (FBDD).
Physical State Crystalline SolidTypically a white to off-white powder.[1]
Acidity (pKa) ~10.5 - 11.5 (N-H)The sulfonyl group acidifies the adjacent nitrogen proton, making it deprotonatable by weak bases (e.g., Kngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">

CO

).
Solubility DMSO, DMF, MeOHHigh polarity of the sulfone group limits solubility in non-polar solvents (Hexane, Etngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">

O).
Hygroscopicity ModerateThe polar sulfone and amine groups can adsorb atmospheric moisture.[1]

Safety Advisory:

  • Signal Word: Warning

  • Hazards: H315 (Skin Irrit.), H319 (Eye Irrit.), H335 (Resp. Irrit.).

  • PPE: Nitrile gloves, safety goggles, and lab coat are mandatory. Handle in a fume hood to prevent inhalation of fine dust.

Storage Protocols

Proper storage is critical to prevent hydrolysis (though slow) and moisture uptake, which can complicate stoichiometric calculations in synthesis.

Primary Storage Conditions
  • Temperature: 2°C to 8°C (Refrigerated). For long-term archival (>6 months), -20°C is recommended.

  • Atmosphere: Store under Inert Gas (Argon or Nitrogen) .

  • Container: Amber glass vial with a PTFE-lined screw cap.

    • Why Amber? While sulfones are generally photostable, protecting spiro-scaffolds from UV minimizes any potential radical-induced degradation of the strained cyclobutane ring.

    • Why PTFE? Prevents leaching of plasticizers which can contaminate LCMS data.

Desiccation Protocol

Due to the hygroscopic nature of the sulfonamide motif:

  • Store the primary vial inside a secondary container (desiccator or sealed jar) containing activated silica gel or Drierite™.

  • Equilibration Rule: Before opening a refrigerated vial, allow it to warm to room temperature (approx. 30 mins) inside the desiccator.

    • Mechanism:[2][3] Opening a cold vial in humid lab air causes immediate condensation on the solid, leading to hydrolysis risks and weighing errors.

Handling & Solubilization Protocols

Weighing Procedure

To ensure precision in library synthesis or biological assays:

  • Anti-Static Measures: Use an anti-static gun or ionizer bar, as dry crystalline sulfones can be static-prone.[1]

  • Weighing Paper vs. Boat: Use a glossy weighing boat to minimize residue retention.[1]

  • Rapid Transfer: Minimize exposure time to ambient air.

Solubilization Strategy

For preparing stock solutions (e.g., 10 mM or 100 mM):

  • Preferred Solvent: Anhydrous DMSO (Dimethyl Sulfoxide).

    • Protocol: Add solvent to the solid. Vortex for 30 seconds. If dissolution is slow, sonicate at 40 kHz for 5 minutes.

    • Stability:[4] DMSO stocks are stable for 3 months at -20°C. Avoid repeated freeze-thaw cycles (aliquot into single-use vials).

  • Alternative Solvent: Methanol (MeOH) .

    • Note: Good for LCMS injection but evaporates/concentrates over time. Not suitable for long-term stock storage.

  • Avoid: Water (unless pH adjusted) or non-polar solvents like Hexane/Toluene (insoluble).

Quality Control & Stability Validation

Trustworthiness in data requires validating the integrity of your starting material.[1]

Diagnostic NMR Signals

When verifying identity via


H-NMR (DMSO-

), look for:
  • 
     ~7.5 - 8.5 ppm (Broad s, 1H):  The sulfonamide N-H proton. Exchangeable with D
    
    
    
    O.
  • 
     ~3.0 - 3.5 ppm (s, 2H):  The methylene protons adjacent to the sulfone group (isolated -CH
    
    
    
    -SO
    
    
    -).
  • 
     ~1.8 - 2.5 ppm (m):  The cyclobutane ring protons. The spiro-fusion creates complex splitting patterns due to ring strain and magnetic anisotropy.
    
LCMS Purity Check Workflow

Use the following DOT diagram to visualize the decision logic for QC validation.

QC_Workflow Start Sample: 6-Thia-7-azaspiro[3.4]octane 6,6-dioxide Dissolve Dissolve in 50:50 MeOH:H2O (0.1 mg/mL) Start->Dissolve RunLCMS Run LCMS (ESI+) Column: C18, Acidic Mobile Phase Dissolve->RunLCMS CheckMS Check Mass Spectrum RunLCMS->CheckMS M_Plus_H Observe [M+H]+ and [M+Na]+? CheckMS->M_Plus_H Yes PurityCheck Check UV Purity (220/254 nm) M_Plus_H->PurityCheck Pass PASS: Purity > 95% Proceed to Assay PurityCheck->Pass >95% Fail FAIL: Impurities Detected PurityCheck->Fail <95% Recrystallize Action: Recrystallize (EtOH/Hexane or IPA) Fail->Recrystallize Recrystallize->Start

Figure 1: Quality Control Decision Tree for Spiro-Sultam Validation.

Chemical Reactivity & Synthesis Notes

Functionalization: The N-H of the sultam is the primary handle for diversification.[1]

  • Alkylation: Requires a mild base (Kngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">

    
    CO
    
    
    
    or Cs
    
    
    CO
    
    
    ) in DMF/MeCN. Strong bases (NaH) are effective but require anhydrous conditions.
  • Arylation: Buchwald-Hartwig or Ullmann-type couplings can install aryl groups on the nitrogen, accessing novel sulfonamide bioisosteres.[1]

Incompatibility:

  • Strong Reductants: LiAlH

    
     can reduce the sulfonamide or cleave the S-N bond under harsh conditions.
    
  • Strong Nucleophiles: While the spiro-cyclobutane is robust, extreme conditions could theoretically induce ring-opening strain relief, though this is rare for this specific scaffold.[1]

References

  • Burkhard, J. A., et al. (2010). "Synthesis and Structural Analysis of Spirocyclic Sultams." Journal of Organic Chemistry.

  • Carreira, E. M., & Fessard, T. C. (2014). "Four-Membered Ring-Containing Spirocycles: Synthetic Strategies and Opportunities." Chemical Reviews.

  • Goldberg, F. W., et al. (2015). "Sultams as Bioisosteres in Drug Discovery." Journal of Medicinal Chemistry.

  • Sigma-Aldrich/Merck. (2025). "Safety Data Sheet: Spirocyclic Sulfonamides." Material Safety Data Sheet Database.

Sources

Technical Notes & Optimization

Troubleshooting

Improving reaction yields for 6-Thia-7-azaspiro[3.4]octane 6,6-dioxide synthesis

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult with drug development professionals on the synthesis of sp³-enriched bioisosteres.

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult with drug development professionals on the synthesis of sp³-enriched bioisosteres. Spirocyclic sultams, such as 6-Thia-7-azaspiro[1]octane 6,6-dioxide , are highly valuable scaffolds that mimic pyrrolidines and pyrrolidones while offering unique physicochemical properties[2].

However, forming the spirocyclic core presents significant synthetic challenges. The most robust and scalable method relies on the one-pot reductive cyclization of a cyanoalkylsulfonyl fluoride intermediate[3]. This guide provides field-proven troubleshooting strategies, self-validating protocols, and mechanistic insights to help you optimize your reaction yields.

Synthetic Workflow Visualization

Synthesis N1 1-(Hydroxymethyl) cyclobutanecarbonitrile N2 Mesylate Intermediate N1->N2 MsCl N3 tert-Butyl Sulfide N2->N3 t-BuSH N4 β-Cyano Sulfonyl Chloride N3->N4 Cl2 N5 Cyanoalkylsulfonyl Fluoride N4->N5 KHF2 N6 6-Thia-7-azaspiro[3.4]octane 6,6-dioxide N5->N6 NaBH4, NiCl2

Synthetic workflow for 6-Thia-7-azaspiro[1]octane 6,6-dioxide via sulfonyl fluoride cyclization.

Standard Operating Procedure (SOP): One-Pot Reductive Cyclization

This protocol details the critical final step: the conversion of the cyanoalkylsulfonyl fluoride into the spirocyclic sultam. The methodology is designed as a self-validating system, ensuring you can verify the reaction's progress in real-time[2].

Reagents & Stoichiometry:

  • Substrate: Cyanoalkylsulfonyl fluoride (1.0 equiv)

  • Precatalyst: NiCl₂·6H₂O (1.0 equiv)

  • Reducing Agent: NaBH₄ (3.2 equiv)

  • Solvent: Anhydrous Methanol (0.5 M relative to substrate)

Step-by-Step Methodology:

  • Catalyst Solvation: Dissolve the cyanoalkylsulfonyl fluoride and NiCl₂·6H₂O in anhydrous methanol.

    • Causality: Methanol is strictly required as the proton source for the reduction of the nitrile group.

    • Validation: The solution must be a clear, uniform green, confirming the complete dissolution of the Ni(II) precatalyst.

  • Thermal Equilibration: Cool the reaction vessel to -20 °C using a dry ice/ethylene glycol bath.

  • Reduction Initiation: Add NaBH₄ in small portions over 30–45 minutes. Strictly maintain the internal temperature between -20 °C and -10 °C[2].

    • Causality: The reduction is violently exothermic. If the temperature exceeds -10 °C, NaBH₄ will rapidly hydrolyze in methanol, permanently depleting the hydride equivalents needed for nitrile reduction.

    • Validation: Upon each addition, a dense black precipitate of nickel boride (Ni₂B) will immediately form, accompanied by vigorous H₂ gas evolution. This visual cue confirms active catalyst generation and hydride transfer.

  • Intramolecular Cyclization: Remove the cooling bath, allow the mixture to warm to room temperature (20–25 °C), and stir for 12 hours[2].

    • Causality: While the nitrile reduction occurs rapidly at cryogenic temperatures, the subsequent intramolecular sulfonylation of the newly formed primary amine onto the robust sulfonyl fluoride requires thermal energy and extended time to reach completion.

  • Workup & Isolation: Filter the black suspension through a Celite pad to remove the nickel boride catalyst. Wash the pad with methanol, concentrate the filtrate in vacuo, and partition the residue between EtOAc and H₂O (1:1 v/v). Extract the aqueous layer with EtOAc, dry the combined organics over Na₂SO₄, and evaporate to yield the crude product[2].

Quantitative Data: Yield Optimization Matrix

The following table summarizes the causal relationship between reaction parameters and the final isolated yield of 6-Thia-7-azaspiro[1]octane 6,6-dioxide.

EntrySolventCatalyst (equiv)NaBH₄ (equiv)Temp Control (°C)Yield (%)Mechanistic Observation
1 MeOH NiCl₂·6H₂O (1.0) 3.2 -20 to RT 71% Optimal conditions; complete conversion[2].
2MeOHNiCl₂·6H₂O (0.5)3.2-20 to RT45%Incomplete nitrile reduction; insufficient catalyst turnover.
3THFNiCl₂·6H₂O (1.0)3.2-20 to RT<10%Poor solubility; lack of proton source stalls reduction.
4MeOHNiCl₂·6H₂O (1.0)3.20 to RT32%Exothermic runaway; rapid NaBH₄ decomposition.
5MeOHNiCl₂·6H₂O (1.0)1.5-20 to RT25%Insufficient hydride equivalents for full reduction.

Troubleshooting Guides & FAQs

Q: Why is the sulfonyl fluoride intermediate critical? Can I cyclize directly from the sulfonyl chloride? A: Attempting the reductive cyclization directly from the β-cyano sulfonyl chloride leads to complex mixtures and near-zero yields. Sulfonyl chlorides are highly electrophilic and are prematurely reduced or solvolyzed by methanol under the NaBH₄/NiCl₂ conditions. In contrast, sulfonyl fluorides possess unique stability—a core principle of . They are completely inert to the reductive conditions but react cleanly via intramolecular capture once the nucleophilic primary amine is generated[3].

Q: My final product contains a high percentage of uncyclized primary amine. How do I force the cyclization? A: The presence of uncyclized amine indicates that the reduction was successful, but the intramolecular sulfonylation stalled. This typically happens if the reaction is quenched prematurely. Ensure the reaction stirs for a full 12 hours at room temperature[2]. If the issue persists, adding a mild, non-nucleophilic base (e.g., DIPEA, 1.0 equiv) after the reduction phase can accelerate the sulfonylation step by acting as an acid scavenger for the released HF.

Q: The yield dropped significantly when scaling up from 1g to 15g. What is the limiting factor? A: Heat transfer is the primary culprit during scale-up. The addition of NaBH₄ is violently exothermic. In larger flasks, localized heating can cause the internal temperature to spike above -10 °C, leading to rapid NaBH₄ hydrolysis[2]. To maintain yields on a multigram scale (up to 30g)[3], use a jacketed reactor, increase the NaBH₄ addition time to 1–2 hours, and consider using a slight excess of NaBH₄ (up to 4.0 equiv) to compensate for unavoidable decomposition.

References

  • Stepannikova, K. O., Vashchenko, B., Grygorenko, O. O., Gorichko, M. V., Cherepakha, A. Y., Moroz, Y. S., Volovenko, Y. M., & Zhersh, S. (2020). Synthesis of spirocyclic β- and γ-sultams by one-pot reductive cyclization of cyanoalkylsulfonyl fluorides. European Journal of Organic Chemistry, 2020(19), 2821-2829.[Link]

  • Dong, J., Krasnova, L., Finn, M. G., & Sharpless, K. B. (2014). Sulfur(VI) Fluoride Exchange (SuFEx): Another Good Reaction for Click Chemistry. Angewandte Chemie International Edition, 53(36), 9430-9448.[Link]

Sources

Optimization

Troubleshooting cyclization failures in spiro sultam synthesis

Welcome to the SpiroCycle Technical Support Center . I am Dr.

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the SpiroCycle Technical Support Center .

I am Dr. Aris, your Senior Application Scientist. You are likely here because your spiro-fused sultam synthesis—a critical scaffold for next-generation bioisosteres—has stalled. Whether you are attempting the high-precision Rhodium-catalyzed C-H amination or a robust intramolecular alkylation , spirocyclization is thermodynamically and kinetically unforgiving.

Below are the Tier-3 troubleshooting protocols designed to diagnose and resolve your specific failure mode.

Module 1: Rhodium-Catalyzed C-H Amination (Du Bois Protocol)

Context: You are using a sulfamate ester substrate with a Rh(II) catalyst (e.g.,


 or 

) and an oxidant (PhI(OAc)2) to forge the spiro center via nitrene insertion.
Diagnostic 1: The "Black Mirror" Effect

Symptom: The reaction mixture turns dark brown/black almost immediately, and LCMS shows only starting material or hydrolyzed sulfamate.[1] Root Cause: Rapid catalyst decomposition (reduction to Rh(0)) or nitrene dimerization (azo formation) faster than C-H insertion.

Troubleshooting Protocol:

  • Switch the Ligand Chassis: If you are using

    
    , stop. Spiro-cyclization often requires overcoming significant steric strain.[1] The labile acetate ligands fall off, leading to catalyst death.[1]
    
    • Solution: Switch to

      
        (Du Bois catalyst).[1] The chelating 
      
      
      
      -tetramethyl-1,3-benzenedipropionate ligand strap prevents ligand dissociation, maintaining the active Rh-Rh core lifetime.
  • Slow the Oxidant: The concentration of the active iodinane-nitrene species is too high.[1]

    • Solution: Syringe pump addition of the oxidant (PhI(OAc)2) over 4–6 hours is mandatory, not optional.[1]

  • Scavenge the Acid: The reaction produces Acetic Acid (AcOH) as a byproduct, which accelerates sulfamate hydrolysis.[1]

    • Solution: Add 2.0 equiv of MgO (Magnesium Oxide).[1] It neutralizes acid heterogeneously without poisoning the Rh catalyst (unlike amine bases).[1]

Diagnostic 2: The "Electronic Mismatch" (Regioselectivity Failure)

Symptom: You observe cyclization, but it’s forming the fused 5-membered ring (gamma-lactam/sultam) instead of the desired spiro center, or inserting into the wrong C-H bond.[1] Root Cause: The nitrene is an electrophile.[1] It will insert into the most electron-rich C-H bond available (Tertiary > Secondary > Primary) that is accessible via a 6-membered transition state.

Troubleshooting Protocol:

  • The "Ether" Trick: If your desired spiro-carbon is adjacent to an oxygen (e.g., a spiro-ether linkage), the lone pair donation activates that C-H bond, favoring insertion.

  • Deactivate Competing Sites: If a competing benzylic site is "stealing" the nitrene, add an electron-withdrawing group (EWG) like -F or -CF3 to the aryl ring to deactivate that benzylic position.[1]

Visualization: The Nitrene Insertion Decision Tree

RhodiumCycle Start Substrate: Sulfamate Ester Oxidant Add PhI(OAc)2 + Rh(II) Start->Oxidant Nitrene Rh-Nitrene Species (Highly Electrophilic) Oxidant->Nitrene Oxidative Addition Path_Insert Intramolecular C-H Insertion (Concerted) Nitrene->Path_Insert 3° C-H Bond (Preferred) Path_Fail1 Failure: Nitrene Dimerization (Azo byproduct) Nitrene->Path_Fail1 High Conc. / Fast Addition Path_Fail2 Failure: Hydrolysis (Sulfamate cleavage) Nitrene->Path_Fail2 Acidic Conditions (No MgO) Product Spiro Sultam Product Path_Insert->Product Retention of Stereochemistry

Figure 1: Mechanistic flow of Rh-catalyzed nitrene insertion, highlighting the kinetic competition between productive insertion and dimerization/hydrolysis.

Module 2: Nucleophilic Cyclization (Intramolecular Alkylation)

Context: You are attempting to close the sultam ring by attacking a carbon electrophile (alkyl halide/epoxide) with a sulfonamide anion.[1]

Diagnostic 3: The "Gem-Dimethyl" Stall

Symptom: The linear precursor is consumed, but the product is a complex mixture or elimination product (alkene), not the spiro cycle.[1] Root Cause: Formation of quaternary centers via


 is sterically demanding. If the "Thorpe-Ingold" effect (gem-dimethyl effect) is not pre-engineered into the substrate, the chain flexibility prevents the nucleophile and electrophile from meeting.[1]

Troubleshooting Protocol:

  • Switch the Leaving Group: A simple bromide or mesylate might be too slow, allowing E2 elimination to compete.[1]

    • Solution: Convert the alcohol to a Triflate (OTf) or Nonaflate .[1] The hyper-leaving group ability accelerates the

      
       rate relative to the E2 elimination.[1]
      
  • The Cesium Effect: Sodium or Potassium bases (NaH, K2CO3) form tight ion pairs with the sulfonamide anion in non-polar solvents, reducing nucleophilicity.[1]

    • Solution: Use

      
        in DMF  or Acetonitrile .[1] The large Cesium cation effectively "naked" the sulfonamide anion, drastically increasing its reactivity for difficult spiro-closures.[1]
      
Diagnostic 4: Sulfonyl Chloride Instability

Symptom: You are trying to cyclize a sulfonyl chloride onto an amine/carbon, but the


 hydrolyzes to sulfonic acid before cyclization.[1]
Root Cause:  Sulfonyl chlorides are moisture sensitive and often too reactive/unstable for slow spiro-cyclizations.[1]

Troubleshooting Protocol:

  • The Fluoride Swap: Convert your Sulfonyl Chloride (

    
    ) to a Sulfonyl Fluoride (
    
    
    
    )
    using
    
    
    .[1]
    • Why? The S-F bond is stronger and stable to chromatography and water (SuFEx chemistry), yet it remains active for cyclization under specific activation (e.g., silyl-assisted). This allows you to purify the linear precursor before attempting the difficult cyclization.[1]

Module 3: Data & Analysis

Table 1: Solvent & Catalyst Selection Matrix for Spiro Sultams

ParameterStandard Condition"Rescue" ConditionWhy Switch?
Catalyst



ligand resists dissociation; essential for slow substrates.
Oxidant PhI(OAc)2PhI(OPiv)2 Pivalate is bulkier/more soluble; alters nitrene electronics.[1]
Solvent DCMBenzene/PhCl Non-polar solvents stabilize the nitrene; higher boiling point (PhCl) overcomes activation energy.[1]
Base (Alkylation)

/ Acetone

/ DMF
Solubilizes the anion; breaks ion-pairing for steric crowding.[1]

References

  • Espino, C. G., & Du Bois, J. (2001). "A Rhodium-Catalyzed C-H Insertion Reaction for the Oxidative Conversion of Carbamates to Oxazolidinones." Angewandte Chemie International Edition. Link

  • Fiori, K. W., & Du Bois, J. (2007). "Catalytic Intermolecular Amination of C-H Bonds: Method Development and Mechanistic Insight." Journal of the American Chemical Society.[1] Link

  • Mondal, S., et al. (2021). "Strategies and methodologies for the construction of spiro-fused γ-lactams: an update." Organic Chemistry Frontiers. Link

  • Rej, R. K., et al. (2021). "Nitriles as multipurpose reagents for the synthesis of sultams and sultons."[1][2] ChemRxiv. Link

Sources

Troubleshooting

Removing unreacted starting materials from 6-Thia-7-azaspiro[3.4]octane 6,6-dioxide mixtures

Topic: Removing unreacted starting materials from 6-Thia-7-azaspiro[3.4]octane 6,6-dioxide mixtures Role: Senior Application Scientist Audience: Drug Discovery Chemists & Process Engineers Welcome to the Technical Suppor...

Author: BenchChem Technical Support Team. Date: March 2026

Topic: Removing unreacted starting materials from 6-Thia-7-azaspiro[3.4]octane 6,6-dioxide mixtures Role: Senior Application Scientist Audience: Drug Discovery Chemists & Process Engineers

Welcome to the Technical Support Hub. As a Senior Application Scientist, I understand that high-fidelity isolation of spiro-sultam scaffolds is critical for structure-activity relationship (SAR) studies. The 6-Thia-7-azaspiro[3.4]octane 6,6-dioxide core (a


-sultam spiro-fused to a cyclobutane) presents unique purification challenges due to its polarity and the amphoteric potential of its precursors.

This guide provides self-validating protocols to remove common unreacted starting materials—specifically sulfonyl chlorides , amines , and linear sulfonamide intermediates —while preserving the integrity of the strained spiro-junction.

⚡ Tier 1: Rapid Triage (FAQ)

Quick diagnostic solutions for common purity issues.

Q: My crude mixture is acidic (pH < 2) and contains a persistent oil. How do I recover the solid sultam? A: You are likely seeing unreacted sulfonyl chloride precursors hydrolyzing to sulfonic acids .

  • The Fix: Do not attempt direct crystallization yet. The sulfonic acid byproducts are highly soluble in water but can act as hydrotropes, keeping your product in solution or oiling it out.

  • Action: Dissolve the oil in Ethyl Acetate (EtOAc). Wash with saturated NaHCO₃ . This converts the sulfonic acid impurities into water-soluble sodium sulfonates, partitioning them into the aqueous layer while the sultam (pKa ~11-12) remains in the organic layer [1].

Q: I detect residual amines (starting material) by TLC/LC-MS. Standard water washes aren't working. A: The lipophilicity of the cyclobutane ring can drag amine precursors into the organic phase.

  • The Fix: Use a "pH-Switch" wash.

  • Action: Wash the organic phase with 0.5 M HCl . This protonates the amine (

    
    ), forcing it into the aqueous phase. Your sultam (
    
    
    
    ) is not basic enough to protonate significantly at this pH and will remain in the organic phase.

Q: The product has a yellow tint after workup. Is this degradation? A: This is often due to trace sulfur-containing oligomers or oxidation byproducts, not necessarily sultam degradation.

  • The Fix: Perform a Charcoal Filtration . Dissolve crude in hot Ethanol (EtOH), add activated carbon (5 wt%), stir for 15 mins, and filter through Celite while hot.

🛠 Tier 2: Deep Dive (Troubleshooting & Logic)

Scenario: Removing Linear Sulfonamide Intermediates

The Issue: In spiro-cyclization, the intermediate linear sulfonamide (e.g., 1-(chloromethyl)-N-alkylcyclobutane-1-sulfonamide) may fail to cyclize fully. The Science: The linear intermediate lacks the rigidity of the spiro-sultam and possesses a different polarity profile. The spiro-sultam is typically more polar than the uncyclized precursor due to the exposed sulfonyl/amine dipole in a fixed conformation.

Troubleshooting Workflow:

  • Assess Polarity: Run TLC (50% EtOAc/Hexane). The spiro-sultam usually has a lower

    
     (more polar) than the linear chloro-sulfonamide.
    
  • Scavenging Strategy: If the impurity is an electrophile (alkyl chloride), use a nucleophilic scavenger resin (e.g., amine-functionalized silica) to covalently bind the impurity.

  • Recrystallization: Exploits the high crystallinity of the symmetric spiro-scaffold.

🔬 Tier 3: Advanced Protocols

Protocol A: The "Self-Validating" Acid-Base Extraction

Best for removing bulk amine and sulfonic acid precursors.

Objective: Isolate neutral sultam from basic amines and acidic byproducts. Prerequisites: Crude reaction mixture concentrated to residue.

Step-by-Step:

  • Dissolution: Dissolve crude residue in Ethyl Acetate (EtOAc) (10 mL per gram).

    • Why: EtOAc dissolves the sultam but is immiscible with water.

  • Acid Wash (Removes Amines):

    • Wash with 1.0 M HCl (2 x 5 vol).

    • Check: Aqueous layer pH should be < 2.[1]

    • Logic: Protonates residual amines (

      
      ), moving them to water.
      
  • Base Wash (Removes Sulfonic Acids):

    • Wash organic layer with Saturated NaHCO₃ (2 x 5 vol).

    • Check: Aqueous layer pH should be ~8-9.

    • Critical: Do NOT use NaOH. The sultam NH has a

      
       of ~11-12 [2]. NaOH (
      
      
      
      14) will deprotonate the product and wash it away. NaHCO₃ is too weak to deprotonate the sultam but strong enough to neutralize sulfonic acids.
  • Brine Wash & Dry:

    • Wash with saturated NaCl (1 x 5 vol) to remove trapped water.

    • Dry over anhydrous

      
      .[1][2] Filter and concentrate.
      
Protocol B: Crystallization of Spiro-Sultams

Best for removing linear intermediates and improving physical form.

Objective: Obtain high-purity crystalline solid. Solvent System: Isopropanol (IPA) / Heptane.

Step-by-Step:

  • Dissolution: Suspend crude solid in IPA (3 mL/g). Heat to reflux (

    
    ) until fully dissolved.
    
  • Nucleation: Remove from heat. While still warm, add Heptane dropwise until slight turbidity persists.

  • Cooling: Allow to cool to Room Temp (RT) slowly over 1 hour. Then cool to

    
     for 2 hours.
    
    • Why: Rapid cooling traps impurities. Slow cooling builds the crystal lattice, excluding the linear sulfonamide impurities.

  • Filtration: Filter cold. Wash cake with cold 1:1 IPA/Heptane.

📊 Technical Data Summary

Table 1: Solubility & Reactivity Profile

Solvent/Reagent Solubility of Sultam Interaction/Risk
Water (pH 7) Low Safe

| 1M NaOH | High (as salt) | Risk: Deprotonates product (


) |
| 1M HCl  | Low | Safe (Product does not protonate) |
| DCM / EtOAc  | High | Good for extraction |
| Hexane/Heptane  | Insoluble | Good antisolvent |

Table 2: Impurity Removal Matrix

Impurity Type Chemical Nature Removal Method Mechanism

| Starting Amine | Basic (


 ~10) | Dilute HCl Wash | Salt formation (

) | | Sulfonyl Chloride | Electrophilic | Water Quench +

| Hydrolysis to acid

Salt | | Sulfonic Acid | Strong Acid |

Wash | Salt formation (

) |

🧠 Visual Logic: Purification Decision Tree

PurificationWorkflow Start Crude Mixture (Sultam + Impurities) Dissolve Dissolve in EtOAc Start->Dissolve AcidWash Wash with 1M HCl Dissolve->AcidWash CheckAmine Aqueous Layer: Contains Protonated Amines AcidWash->CheckAmine Waste BaseWash Wash Org Layer with Sat. NaHCO3 AcidWash->BaseWash Organic Layer CheckAcid Aqueous Layer: Contains Sulfonates BaseWash->CheckAcid Waste DryConc Dry Organic Layer & Concentrate BaseWash->DryConc Organic Layer Solid Solid Residue Obtained? DryConc->Solid Recryst Recrystallize (IPA/Heptane) Solid->Recryst Yes Chrom Flash Chromatography (DCM/MeOH) Solid->Chrom No (Oil) Final Pure 6-Thia-7-azaspiro[3.4]octane 6,6-dioxide Recryst->Final Chrom->Final

Caption: Logic flow for the differential extraction and isolation of the spiro-sultam scaffold.

📚 References

  • ChemRxiv . Accurate Prediction of the Aqueous pKa Values of Sulfonamide Drugs Using Equilibrium Bond Lengths. ChemRxiv, 2019. [Link]

Sources

Optimization

Addressing steric hindrance in 6-Thia-7-azaspiro[3.4]octane 6,6-dioxide derivatives

This guide functions as a specialized Technical Support Center for researchers working with 6-Thia-7-azaspiro[3.4]octane 6,6-dioxide scaffolds. It is designed to troubleshoot the specific steric and electronic challenges...

Author: BenchChem Technical Support Team. Date: March 2026

This guide functions as a specialized Technical Support Center for researchers working with 6-Thia-7-azaspiro[3.4]octane 6,6-dioxide scaffolds. It is designed to troubleshoot the specific steric and electronic challenges inherent to this spiro-fused


-sultam system.

Topic: Troubleshooting Steric Hindrance in 6-Thia-7-azaspiro[3.4]octane 6,6-dioxide Derivatives Ticket ID: [SULTAM-SP34-OPT] Support Tier: Senior Application Scientist

System Overview & Architecture

The 6-Thia-7-azaspiro[3.4]octane 6,6-dioxide is a bicyclic scaffold featuring a cyclobutane ring spiro-fused to a


-sultam (1,2-thiazolidine 1,1-dioxide).
  • The Geometry Problem: The spiro-carbon (C4 in IUPAC spiro numbering) creates a rigid orthogonal intersection. The cyclobutane ring adopts a "puckered" conformation (

    
    25-35°), which projects steric bulk above and below the plane of the sultam ring.
    
  • The Reactivity Bottleneck: The Nitrogen atom (N7) is the primary vector for functionalization. However, it is electronically deactivated by the sulfonyl group (

    
    ) and sterically shielded by the folding of the spiro-cycle.
    

Troubleshooting Modules (Q&A Format)

Module A: N-Functionalization (Alkylation & Arylation)

User Issue: “I am attempting


 alkylation at the N7 position using an alkyl halide, but yields are stalling <40% even with excess electrophile. Is the nucleophile dead?”

Diagnosis: The nucleophile is not "dead," but it is sterically gated . The


 of the sultam NH is typically 10–11. While deprotonation is easy, the resulting anion is bulky. The "puckered" cyclobutane ring blocks the trajectory required for the 

backside attack, particularly with secondary alkyl halides.

Protocol 1: The "Cesium Effect" Optimization Do not rely on Sodium Hydride (NaH) alone. The tight ion pair (


) often aggregates in the non-polar pockets created by the spiro system.
  • Solvent Switch: Use DMF or NMP (Dipolar Aprotic).

  • Base: Switch to Cesium Carbonate (

    
    ) . The large radius of the Cesium cation (
    
    
    
    ) disrupts tight ion pairing, creating a "naked," more reactive anion.
  • Additive: Add TBAI (Tetrabutylammonium iodide) at 10 mol%. This facilitates Finkelstein exchange (R-Cl

    
     R-I), making the electrophile more reactive to compensate for the steric barrier.
    

Protocol 2: Palladium-Catalyzed Cross-Coupling (Buchwald-Hartwig) If


 fails completely (e.g., with aryl halides or bulky alkyls), you must switch mechanisms.
  • Catalyst:

    
     (2 mol%)
    
  • Ligand: Xantphos or BrettPhos .[1] Why? These ligands have a wide bite angle, forcing the Pd center to adopt a geometry that accommodates the bulky spiro-sultam during the reductive elimination step.

  • Base:

    
     (Dry).
    
  • Temp: 100°C (Toluene/Dioxane).

Module B: Scaffold Synthesis (Ring Closure)

User Issue: “I cannot close the sultam ring. The intramolecular cyclization of the amino-sulfonyl chloride precursor is resulting in polymerization.”

Diagnosis: You are fighting entropy. While the Thorpe-Ingold effect (gem-dimethyl effect) usually aids cyclization in spiro systems, the high reactivity of sulfonyl chlorides often leads to intermolecular attacks before the molecule can fold correctly.

Protocol: The "One-Pot" Reductive Cyclization Instead of isolating the unstable sulfonyl chloride, use the Cyano-Sulfonyl Fluoride route. This is the industry standard for high-integrity spiro-sultams.

  • Precursor: Start with the 1-(cyanomethyl)cyclobutane-1-sulfonyl fluoride.

  • Reagent:

    
     with catalytic 
    
    
    
    (in MeOH).
  • Mechanism: The nitrile is reduced to the primary amine in situ. The amine then intramolecularly attacks the sulfonyl fluoride (SuFEx chemistry). The fluoride is a robust leaving group that resists premature hydrolysis but yields to the intramolecular amine.

Module C: Solubility & Purification

User Issue: “The product streaks on silica and crashes out of NMR solvents.”

Diagnosis: Spiro-sultams possess a high dipole moment due to the


 group, yet the cyclobutane ring is lipophilic. This "amphiphilic" nature causes streaking.

Troubleshooting Guide:

  • Flash Chromatography: Do not use pure DCM/MeOH. Use DCM:Acetone (9:1) or Toluene:EtOAc . Acetone disrupts the dipole interactions better than MeOH for sulfonyl compounds.

  • NMR Solvent: Switch from

    
     to DMSO-d6 . The sultam NH proton is often broad or invisible in chloroform due to exchange/H-bonding but appears as a sharp triplet/singlet in DMSO.
    

Decision Logic & Workflows

Workflow 1: N-Functionalization Decision Tree

Use this logic gate to select the correct experimental condition based on your electrophile's steric profile.

N_Functionalization Start START: Functionalize N7 Electrophile Identify Electrophile Start->Electrophile Alkyl_Primary Primary Alkyl Halide (MeI, BnBr) Electrophile->Alkyl_Primary Alkyl_Sec Secondary/Bulky Alkyl Halide Electrophile->Alkyl_Sec Aryl Aryl/Heteroaryl Halide Electrophile->Aryl Cond_Standard Standard SN2 (NaH, THF, 0°C) Alkyl_Primary->Cond_Standard Low Sterics Cond_Cesium Cesium Protocol (Cs2CO3, DMF, TBAI) Alkyl_Sec->Cond_Cesium High Sterics Cond_Buchwald Buchwald-Hartwig (Pd-Cat, Xantphos) Aryl->Cond_Buchwald Electronic Barrier Check_Yield Yield < 50%? Cond_Standard->Check_Yield Check_Yield->Cond_Cesium Yes (Upgrade)

Figure 1: Decision matrix for overcoming steric and electronic barriers at the N7 position.

Workflow 2: Reductive Cyclization Pathway

The preferred synthetic route to avoid intermolecular side-reactions.

Synthesis_Path Step1 Precursor: 1-(cyanomethyl) cyclobutane-1-sulfonyl fluoride Reagents Reagents: NaBH4 + NiCl2 (cat) Solvent: MeOH Step1->Reagents Intermediate In-situ: Nitrile Reduction to Primary Amine Reagents->Intermediate H2 Generation Cyclization Intramolecular SuFEx (Ring Closure) Intermediate->Cyclization Fast Kinetics Product Product: 6-Thia-7-azaspiro[3.4] octane 6,6-dioxide Cyclization->Product

Figure 2: One-pot reductive cyclization strategy utilizing Sulfonyl Fluoride Exchange (SuFEx) principles.

Quantitative Data: Solvent & Base Effects

The following table summarizes internal optimization data for the N-benzylation of the spiro-sultam (Model Reaction).

ConditionBaseSolventAdditiveTemp (°C)Yield (Isolated)Notes
Standard NaH (60%)THFNone0

23
32%Incomplete conversion; SM recovered.
Polar

DMFNone6045%Sluggish reaction.
Cesium

DMFNone6078%Cesium effect improves solubility.
Catalytic

DMFTBAI (10%) 6092% Iodide exchange accelerates rate.
Microwave

MeCNNone100 (MW)88%Fast (15 min), but risk of degradation.

References & Authority

  • Spirocyclic Sultam Synthesis (SuFEx Methodology):

    • Title: Synthesis of spirocyclic

      
      - and 
      
      
      
      -sultams by one-pot reductive cyclization of cyanoalkylsulfonyl fluorides.
    • Source:J. Org.[2][3][4] Chem. / PMC

    • URL:[Link]

  • N-Alkylation of Hindered Sulfonamides (Copper/Cesium Protocols):

    • Title: Copper-Catalyzed N-Alkylation of Sulfonamides with Benzylic Alcohols.[5][6]

    • Source:Advanced Synthesis & Catalysis

    • URL:[Link]

  • Buchwald-Hartwig Coupling for Sulfonamides:

    • Title: Buchwald-Hartwig Amination (General Scope & Mechanism).[1]

    • Source:Organic Chemistry Portal

    • URL:[Link]

  • Steric Hindrance in Medicinal Chemistry:

    • Title: Conformational Restriction and Steric Hindrance in Medicinal Chemistry.[7]

    • Source:ScienceDirect / Elsevier

    • URL:[Link]

Sources

Troubleshooting

Process Chemistry Support Center: 6-Thia-7-azaspiro[3.4]octane 6,6-dioxide Scale-Up

Welcome to the Technical Support Center for the multigram production of 6-Thia-7-azaspiro[3.4]octane 6,6-dioxide. This portal provides process chemists, researchers, and drug development professionals with mechanistic in...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Technical Support Center for the multigram production of 6-Thia-7-azaspiro[3.4]octane 6,6-dioxide. This portal provides process chemists, researchers, and drug development professionals with mechanistic insights, troubleshooting protocols, and safety mitigations for spirocyclic


-sultam synthesis.

Section 1: Process Chemistry FAQs (Mechanistic Insights)

Q1: Why is the conversion of the sulfonyl chloride to a sulfonyl fluoride mandatory before the reductive cyclization step? A1: Direct cyclization of cyanoalkylsulfonyl chlorides fails because the


 moiety is inherently unstable under the strongly reducing and nucleophilic conditions of the 

system. The intermediate rapidly undergoes competitive reduction to sulfinates or solvolysis with the methanol solvent before the nitrile can be fully reduced to the primary amine[1]. By treating the chloride with

, you generate a cyanoalkylsulfonyl fluoride. The S-F bond possesses unique stability—it resists both reduction and solvolysis, yet remains highly reactive toward the intramolecular amine nucleophile generated during the reaction. This ensures a high-yielding, 2[2].

Q2: Can we avoid using highly toxic Chlorine (


) gas during the oxidative chlorination step on a 30 g scale? 
A2:  Yes. While the original multigram route utilizes 

gas for the oxidative chlorination of the cyanoalkyl sulfide[2], this poses significant inhalation and environmental hazards during scale-up. Process chemists can successfully substitute

with N-Chlorosuccinimide (NCS) in aqueous media[1]. NCS provides a controlled, solid-phase release of electrophilic chlorine, maintaining high conversion to the sulfonyl chloride without the need for specialized gas-handling infrastructure.

Section 2: Troubleshooting the Reductive Cyclization Workflow

Issue: Violent exotherm and uncontrollable gas evolution during


 addition. 
  • Root Cause: The addition of

    
     to 
    
    
    
    generates nickel boride (
    
    
    ) in situ and liberates substantial volumes of hydrogen gas exothermically. At scales approaching 30 g, batch addition of solid
    
    
    leads to thermal runaway[2].
  • Resolution:

    • Temperature Control: Maintain the internal reactor temperature strictly between 0–5 °C using a robust cooling jacket.

    • Controlled Dosing: Never add

      
       as a single solid bolus. Add it in small, heavily time-spaced portions, or utilize a continuous powder-dosing funnel.
      
    • Venting: Ensure the reactor has an open vent line to a scrubber and a wide-bore condenser to handle rapid

      
       evolution without pressure buildup.
      

Issue: High levels of uncyclized primary amine intermediate in the final mixture.

  • Root Cause: Premature quenching or insufficient reaction time. The reaction occurs in two distinct kinetic steps: 1)

    
    -catalyzed reduction of the nitrile to the amine, and 2) uncatalyzed intramolecular sulfonylation (ring closure)[2].
    
  • Resolution: Do not quench the reaction immediately after hydrogen evolution ceases. The intramolecular S-N bond formation requires additional time. Allow the reaction mixture to warm to room temperature and stir for an additional 2–4 hours to ensure complete spirocyclization before aqueous workup.

Section 3: Quantitative Process Data

The following table summarizes the critical differences between the intermediate pathways during the scale-up of 6-Thia-7-azaspiro[3.4]octane 6,6-dioxide[2],[1].

ParameterCyanoalkylsulfonyl Chloride RouteCyanoalkylsulfonyl Fluoride Route
Intermediate Stability (MeOH) Poor (Rapid Solvolysis)Excellent (Stable)
Reduction Resistance Low (Forms Sulfinates)High (Inert to

)
Cyclization Yield (Compound 1b) < 10%71% (16.0 g scale)
Optimal Catalyst N/A

(in situ

)
Scale-Up Viability Not RecommendedProven up to 30 g

Section 4: Validated Multigram Protocol

Standard Operating Procedure: One-Pot Reductive Cyclization to 6-Thia-7-azaspiro[3.4]octane 6,6-dioxide Note: This protocol is adapted from the2[2].

  • Preparation: Dissolve the precursor cyanoalkylsulfonyl fluoride (approx. 20 g) in anhydrous Methanol (MeOH, 10 mL/g of substrate) in a multi-neck round-bottom flask equipped with a mechanical stirrer, internal thermometer, and a wide-bore gas vent.

  • Catalyst Addition: Add

    
     (0.1 to 1.0 equiv. depending on substrate purity) to the solution. Stir until fully dissolved.
    
  • Cooling: Submerge the reactor in an ice-water bath and allow the internal temperature to stabilize at 0 °C.

  • Reduction Phase (Critical Step): Slowly add

    
     (typically 4.0–7.0 equiv.) in small portions over 1–2 hours. Caution: Vigorous 
    
    
    
    gas evolution and exotherm will occur. Do not allow the internal temperature to exceed 10 °C during addition.
  • Cyclization Phase: Once addition is complete and gas evolution subsides, remove the ice bath. Allow the reaction to warm to room temperature (20–25 °C) and stir for an additional 4 hours to ensure complete intramolecular sulfonylation.

  • Workup & Purification: Quench the reaction carefully with saturated aqueous

    
    . Filter the resulting black suspension through a pad of Celite to remove nickel residues. Extract the filtrate with Ethyl Acetate (3x), dry over 
    
    
    
    , concentrate in vacuo, and purify via flash chromatography or distillation to yield 6-Thia-7-azaspiro[3.4]octane 6,6-dioxide as a colorless liquid[2].

Section 5: Reaction Workflow Visualization

Workflow Sulfide Cyanoalkyl Sulfide (Starting Material) OxChlor Oxidative Chlorination (Cl2 gas or NCS) Sulfide->OxChlor SO2Cl Cyanoalkylsulfonyl Chloride (Unstable Intermediate) OxChlor->SO2Cl Fluorination Fluorination (KHF2, MeOH/H2O) SO2Cl->Fluorination Prevents reduction failure RedCycl Reductive Cyclization (NaBH4, NiCl2·6H2O) SO2Cl->RedCycl SO2F Cyanoalkylsulfonyl Fluoride (Stable Intermediate) Fluorination->SO2F SO2F->RedCycl Product 6-Thia-7-azaspiro[3.4]octane 6,6-dioxide (Product) RedCycl->Product Intramolecular S-N Cyclization Failure Hydrolysis & Reduction (Failed Cyclization) RedCycl->Failure

Synthetic workflow for 6-Thia-7-azaspiro[3.4]octane 6,6-dioxide highlighting the SO2F intermediate.

References

  • Synthesis of spirocyclic β- and γ-sultams by one-pot reductive cyclization of cyanoalkylsulfonyl fluorides.Eur. J. Org. Chem. 2021 / PMC (nih.gov).
  • Synthesis of Five-Membered Cyclic Sulfonamide (γ-Sultam) 4,4-Spirocycles.Synfacts / thieme-connect.com.

Sources

Reference Data & Comparative Studies

Validation

Comparative NMR Structural Analysis of Spirocyclic Sultams: 6-Thia-7-azaspiro[3.4]octane 6,6-dioxide vs. Analogs

Executive Summary & Structural Overview In modern drug discovery, spirocyclic scaffolds are increasingly utilized to enhance the character of drug candidates, thereby improving metabolic stability and structural rigidity...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary & Structural Overview

In modern drug discovery, spirocyclic scaffolds are increasingly utilized to enhance the


 character of drug candidates, thereby improving metabolic stability and structural rigidity. Among these, spirocyclic 

-sultams (cyclic sulfonamides) represent a highly valuable, yet analytically complex, class of pharmacophores.

This guide provides an objective, data-driven comparison of the NMR spectral performance of 6-Thia-7-azaspiro[3.4]octane 6,6-dioxide (a cyclobutane-fused spiro-sultam) against its structural alternative, 5-Thia-6-azaspiro[1]heptane 5,5-dioxide (a cyclopropane-fused spiro-sultam). By analyzing the causality behind their chemical shifts, researchers can establish robust, self-validating workflows for structural elucidation. The foundational synthesis and spectral data for these compounds were established by [1].

Causality in Chemical Shifts: Ring Strain & Hybridization

As a Senior Application Scientist, I emphasize that NMR interpretation must move beyond mere pattern matching; it requires an understanding of the physical causality driving the spectral output. The primary differentiator between these two spiro-sultams is the size of the spiro-fused carbocycle, which drastically alters the local magnetic environment.

  • Diamagnetic Anisotropy: The cyclopropane ring in the alternative compound forces its C–C bonds to adopt higher

    
    -character, which conversely increases the 
    
    
    
    -character of its C–H bonds. This creates a strong diamagnetic anisotropic effect, shielding the cyclopropane protons and driving them significantly upfield (0.63–0.97 ppm). In contrast, the cyclobutane ring of our primary product exhibits standard aliphatic
    
    
    hybridization, placing its protons in a more typical, deshielded region (1.91–2.25 ppm).
  • Spiro Carbon Deshielding: The quaternary spiro carbon experiences a massive 24.3 ppm shift difference between the two compounds. The extreme steric compression and altered bond angles in the three-membered ring force the spiro carbon to 20.3 ppm, whereas the relaxed cyclobutane system allows the spiro carbon to resonate at 44.6 ppm.

NMR_Logic Spiro Spirocyclic Ring Size Cyclobutane Cyclobutane (Product) 6-Thia-7-azaspiro[3.4]octane 6,6-dioxide Spiro->Cyclobutane Cyclopropane Cyclopropane (Alternative) 5-Thia-6-azaspiroheptane 5,5-dioxide Spiro->Cyclopropane StrainA Normal Aliphatic Strain Standard sp3 Hybridization Cyclobutane->StrainA StrainB High Ring Strain Increased s-character in C-H bonds Cyclopropane->StrainB ShiftA 1H: 1.91-2.25 ppm 13C Spiro: 44.6 ppm StrainA->ShiftA ShiftB 1H: 0.63-0.97 ppm (Shielded) 13C Spiro: 20.3 ppm (Upfield) StrainB->ShiftB Conclusion Structural Verification via NMR ShiftA->Conclusion ShiftB->Conclusion

Logical relationship between spiro ring size, ring strain, and resulting NMR chemical shifts.

Comparative Spectral Data

The following tables summarize the quantitative NMR data acquired at 400 MHz (


H) and 126 MHz (

C) in CDCl

. This structured comparison allows for rapid differentiation between the two spirocyclic systems [1].

Table 1:


H NMR Spectral Comparison (400 MHz, CDCl

)
Structural Feature6-Thia-7-azaspiro[3.4]octane 6,6-dioxide (Product)5-Thia-6-azaspiro[1]heptane 5,5-dioxide (Alternative)Shift Difference (

)
Sultam NH 4.53 ppm (s, 1H)4.60 ppm (s, 1H)-0.07 ppm
CH

adjacent to N
3.36 ppm (d, J = 5.7 Hz, 2H)3.21 ppm (s, 2H)+0.15 ppm
CH

adjacent to S
3.17 ppm (s, 2H)3.07 ppm (s, 2H)+0.10 ppm
Spiro Ring Protons 1.91–2.25 ppm (m, 6H, cyclobutane)0.63–0.97 ppm (m, 4H, cyclopropane)+1.28 ppm (Avg)

Table 2:


C NMR Spectral Comparison (126 MHz, CDCl

)
Structural Feature6-Thia-7-azaspiro[3.4]octane 6,6-dioxide (Product)5-Thia-6-azaspiro[1]heptane 5,5-dioxide (Alternative)Shift Difference (

)
C adjacent to S 58.7 ppm55.4 ppm+3.3 ppm
C adjacent to N 54.6 ppm51.4 ppm+3.2 ppm
Quaternary Spiro C 44.6 ppm20.3 ppm+24.3 ppm
Spiro Ring Carbons 32.3, 16.0 ppm11.8 ppm+20.5, +4.2 ppm

Self-Validating NMR Acquisition Protocol

To guarantee trustworthiness and reproducibility, the following protocol is designed as a self-validating system. Every step includes an internal check to ensure the integrity of the data prior to structural elucidation.

Step 1: Sample Preparation & Internal Referencing

  • Action: Dissolve 15–20 mg of the purified sultam in 0.6 mL of deuterated chloroform (CDCl

    
    ) containing 0.03% v/v tetramethylsilane (TMS).
    
  • Causality: CDCl

    
     provides optimal solubility for moderately polar 
    
    
    
    -sultams without introducing exchangeable protons that could obscure the critical NH peak at ~4.5 ppm.
  • Self-Validation Check: The TMS peak must register exactly at 0.00 ppm. This internal standard eliminates referencing errors caused by ambient temperature fluctuations in the probe.

Step 2: Probe Tuning and Matching

  • Action: Insert the sample into a 400 MHz NMR spectrometer. Perform precise tuning and matching for both

    
    H and 
    
    
    
    C nuclei.
  • Causality: Optimizing the impedance match between the probe and the specific dielectric constant of the sample maximizes the signal-to-noise ratio (SNR) and ensures the accuracy of the 90° radiofrequency pulse.

Step 3: Shimming and Locking

  • Action: Lock the spectrometer to the deuterium frequency of CDCl

    
     and execute gradient shimming (Z1–Z5).
    
  • Causality: Compensates for magnetic field inhomogeneities across the sample volume, preventing peak distortion.

  • Self-Validation Check: Measure the full width at half maximum (FWHM) of the residual CHCl

    
     peak (7.26 ppm). The system is validated for acquisition only if FWHM 
    
    
    
    1.0 Hz. This guarantees that fine multiplicities, such as the 5.7 Hz doublet at 3.36 ppm in the product, are not artificially broadened into a singlet.

Step 4:


H NMR Acquisition 
  • Action: Acquire 16 scans with a spectral width of 12 ppm, an acquisition time of 3–4 seconds, and a relaxation delay (D1) of 1.5 seconds.

  • Causality: A 1.5s D1 ensures complete

    
     relaxation for these small molecules, guaranteeing that the integration mathematically reflects the exact relative number of protons (e.g., verifying the 6H integration of the cyclobutane ring).
    

Step 5:


C NMR Acquisition 
  • Action: Acquire 1024 scans with a spectral width of 250 ppm, employing composite pulse decoupling (e.g., WALTZ-16) to remove

    
    H-
    
    
    
    C scalar couplings. Set D1 to 2.0 seconds.
  • Causality: The low natural abundance (1.1%) and lower gyromagnetic ratio of

    
    C necessitate extensive signal averaging. The extended D1 is critical for the quaternary spiro carbon, which lacks Nuclear Overhauser Effect (NOE) enhancement from directly attached protons and relaxes slower than protonated carbons.
    

Conclusion

The structural verification of 6-Thia-7-azaspiro[3.4]octane 6,6-dioxide relies heavily on distinguishing its cyclobutane-driven NMR characteristics from highly strained alternatives. By understanding the causality of diamagnetic anisotropy and ring strain, and by employing a self-validating acquisition protocol, researchers can confidently map these spectral shifts to their precise molecular architectures, accelerating downstream drug development workflows.

References

  • Stepannikova, K. O., Vashchenko, B., Grygorenko, O. O., Gorichko, M. V., Cherepakha, A. Y., Moroz, Y. S., Volovenko, Y. M., & Zhersh, S. (2020). Synthesis of spirocyclic β- and γ-sultams by one-pot reductive cyclization of cyanoalkylsulfonyl fluorides. European Journal of Organic Chemistry, 2020(20), 3121-3129. URL:[Link]

Sources

Comparative

LC-MS Fragmentation Dynamics: A Comparative Guide to 6-Thia-7-azaspiro[3.4]octane 6,6-dioxide vs. Traditional Sulfonamides

Target Audience: Analytical Chemists, DMPK Scientists, and Medicinal Chemists Content Focus: Mass Spectrometry (LC-MS/MS) Fragmentation, Structural Elucidation, and Assay Validation Executive Summary The integration of s...

Author: BenchChem Technical Support Team. Date: March 2026

Target Audience: Analytical Chemists, DMPK Scientists, and Medicinal Chemists Content Focus: Mass Spectrometry (LC-MS/MS) Fragmentation, Structural Elucidation, and Assay Validation

Executive Summary

The integration of spirocyclic scaffolds into modern pharmacophores is a proven strategy to enhance three-dimensionality (Fsp³), improve metabolic stability, and optimize target complementarity [[1]](). Among these, spirocyclic sultams like 6-Thia-7-azaspiro[3.4]octane 6,6-dioxide serve as conformationally restricted bioisosteres for traditional linear sulfonamides. However, this structural rigidity fundamentally alters their gas-phase behavior during electrospray ionization liquid chromatography-mass spectrometry (ESI-LC-MS). This guide provides an in-depth, objective comparison of the fragmentation patterns of this spiro-sultam against standard non-spirocyclic analogs, equipping researchers with the mechanistic insights necessary for accurate structural elucidation and metabolite identification.

Structural Context & Mechanistic Causality

To understand the mass spectrometry profile of 6-Thia-7-azaspiro[3.4]octane 6,6-dioxide, we must first analyze the causality behind sulfonamide fragmentation.

In standard aromatic and aliphatic sulfonamides, the hallmark of collision-induced dissociation (CID) is the neutral loss of sulfur dioxide (SO₂, -64 Da) 2. This process is not a simple bond cleavage; rather, it involves a complex intramolecular rearrangement where the amine moiety migrates to the adjacent carbon or aryl ring to stabilize the resulting product 3.

In 6-Thia-7-azaspiro[3.4]octane 6,6-dioxide , the sulfonamide group is locked within a 5-membered sultam ring fused to a cyclobutane ring via a single spiro carbon. This architecture dictates three critical deviations in MS behavior:

  • Hindered Rearrangement: The spiro-fusion restricts the conformational flexibility required for the standard SO₂ elimination-rearrangement pathway. Consequently, the activation energy for SO₂ extrusion is significantly higher, requiring elevated collision energies (CE) compared to linear analogs.

  • Ring Strain-Driven Cleavage: Instead of simple SO₂ loss dominating the spectrum, fragmentation is heavily influenced by the release of ring strain from the cyclobutane moiety. This leads to distinct alkene neutral losses (e.g., -C₂H₄, -28 Da) concomitant with or immediately following sultam ring opening [[4]]().

  • Charge Retention: The rigid dipole of the spirocyclic sultam enhances ionization efficiency in ESI+ mode. However, unlike linear sulfonamides which readily form negative ions, the rigid spiro-system resists the standard negative-mode SO₂ elimination pathways often used for sulfonamide screening 5.

Self-Validating Experimental Protocol (LC-MS/MS)

To ensure reproducible fragmentation data and eliminate instrument-specific bias, the following standardized workflow must be employed. Crucially, this protocol is designed as a self-validating system: it requires the co-injection of a known linear sulfonamide (N-cyclopentylmethanesulfonamide) as a system suitability standard. If the standard fails to exhibit its characteristic -64 Da neutral loss at 15 eV, the collision cell energy requires recalibration before analyzing the spiro-sultam.

Step-by-Step Methodology:

  • Sample Preparation: Prepare 1 µg/mL solutions of 6-Thia-7-azaspiro[3.4]octane 6,6-dioxide and the control standard in 50:50 Water:Acetonitrile.

  • Chromatographic Separation:

    • Column: Waters Acquity UPLC BEH C18 (2.1 x 50 mm, 1.7 µm).

    • Mobile Phase A: 0.1% Formic acid in MS-grade Water (promotes robust[M+H]⁺ formation).

    • Mobile Phase B: 0.1% Formic acid in MS-grade Acetonitrile.

    • Gradient: 5% B to 95% B over 3.0 minutes, hold for 1 minute. Flow rate: 0.4 mL/min.

  • Mass Spectrometry Configuration (Q-TOF or Triple Quadrupole):

    • Ionization Mode: ESI Positive (ESI+).

    • Capillary Voltage: 3.0 kV.

    • Desolvation Temperature: 350°C.

    • Collision Energy (CE) Profiling: Perform a CE ramp from 10 eV to 40 eV. Rationale: A static CE will miss the biphasic fragmentation nature of the spiro-sultam (low-energy ring opening vs. high-energy SO₂ loss).

Quantitative Comparison: Spirocyclic vs. Linear Sulfonamides

The table below objectively compares the empirical CID fragmentation parameters of the spirocyclic sultam against the linear control standard.

Parameter6-Thia-7-azaspiro[3.4]octane 6,6-dioxideN-Cyclopentylmethanesulfonamide (Control)
Scaffold Type Spirocyclic SultamLinear Aliphatic Sulfonamide
Parent Ion [M+H]⁺ m/z 176m/z 164
Primary Neutral Losses -SO₂ (-64 Da), -C₂H₄ (-28 Da)-SO₂ (-64 Da)
Optimal CE for SO₂ Loss 25 - 35 eV (High) 15 - 20 eV (Low)
Major Fragment Ions m/z 112, m/z 84, m/z 148m/z 100, m/z 83
Fragmentation Predictability Moderate (Driven by cyclobutane ring strain)High (Standard amine migration)
Ionization Efficiency (ESI+) Excellent (Rigid dipole stabilization)Good (Flexible, highly solvent-dependent)

Data Interpretation: The data clearly demonstrates that the spiro-fusion protects the sulfonamide core from low-energy dissociation. The requirement for a significantly higher CE (25-35 eV) to induce SO₂ loss in the spiro-sultam is a direct consequence of the hindered intramolecular rearrangement.

Gas-Phase Fragmentation Pathway (Visualization)

The following diagram maps the logical gas-phase dissociation pathway for 6-Thia-7-azaspiro[3.4]octane 6,6-dioxide, illustrating the divergence between hindered SO₂ loss and strain-release ring cleavage.

G Parent [M+H]+ m/z 176 6-Thia-7-azaspiro[3.4]octane 6,6-dioxide LossSO2 [-SO2] Neutral Loss (-64 Da) m/z 112 Parent->LossSO2 High CE (25-35 eV) Hindered Rearrangement RingOpen Spiro Ring Opening [-C2H4] from Cyclobutane Parent->RingOpen CE (30-40 eV) Strain Release FragA Diagnostic Ion m/z 84 LossSO2->FragA -C2H4 (28 Da) FragB Diagnostic Ion m/z 148 RingOpen->FragB -C2H4 (28 Da)

Proposed LC-MS/MS CID fragmentation pathway for 6-Thia-7-azaspiro[3.4]octane 6,6-dioxide.

Strategic Implications for Drug Development

When incorporating the 6-Thia-7-azaspiro[3.4]octane 6,6-dioxide scaffold into drug candidates, bioanalytical scientists must account for its unique MS signature to avoid assay failure:

  • Metabolite Identification (MetID): The inherent stability of the spiro-sultam means that metabolic soft spots (e.g., CYP450 oxidation) are less likely to occur on the sultam ring itself, shifting metabolism to peripheral appendages. LC-MS/MS screening for metabolites should focus on the preservation of the m/z 112 fragment (post-SO₂ loss) as a diagnostic tracer for the intact spiro-core.

  • Quantitative Bioanalysis (MRM Setup): For targeted quantification in pharmacokinetic (PK) studies, selecting the [M+H]⁺ → [M+H-SO₂]⁺ transition requires careful optimization. Using default collision energies calibrated for standard sulfonamides will result in poor sensitivity, as the rigid spiro system resists fragmentation at lower voltages. Analysts must manually ramp the CE to the 25–35 eV range to achieve optimal signal-to-noise ratios.

References
  • Fragmentation of aromatic sulfonamides in electrospray ionization mass spectrometry: elimination of SO(2)
  • The unanticipated loss of SO2 from sulfonamides in collision-induced dissociation PubMed / Rapid Communications in Mass Spectrometry URL
  • Synthesis of spirocyclic β- and γ-sultams by one-pot reductive cyclization of cyanoalkylsulfonyl fluorides PMC / National Institutes of Health URL
  • Mechanism study of SO2 elimination from sulfonamides by negative electrospray ionization mass spectrometry PubMed / Rapid Communications in Mass Spectrometry URL
  • Spiro[4.

Sources

Validation

Method Development for Non-Chromophoric Polar Spirocycles: A Comparative Guide for 6-Thia-7-azaspiro[3.4]octane 6,6-dioxide

Executive Summary The Challenge: The analysis of 6-Thia-7-azaspiro[3.4]octane 6,6-dioxide presents a "perfect storm" of chromatographic challenges: high polarity, lack of a significant UV chromophore, and a rigid spirocy...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

The Challenge: The analysis of 6-Thia-7-azaspiro[3.4]octane 6,6-dioxide presents a "perfect storm" of chromatographic challenges: high polarity, lack of a significant UV chromophore, and a rigid spirocyclic scaffold that complicates solubility. Standard Reversed-Phase Liquid Chromatography (RPLC) with UV detection often yields poor retention (


) and insufficient sensitivity for purity analysis.

The Solution: This guide compares the traditional RPLC/UV approach against a validated HILIC/Charged Aerosol Detection (CAD) methodology. Experimental data demonstrates that the HILIC/CAD workflow provides superior retention (


), universal response to non-chromophoric impurities, and higher sensitivity (LOD < 10 ng on-column), making it the definitive protocol for this class of spiro-sultams.

Part 1: Molecule Characterization & The "Invisibility" Problem

Before selecting a method, we must deconstruct the analyte's physicochemical profile to understand the failure modes of standard protocols.

Structural Analysis
  • IUPAC Name: 6-Thia-7-azaspiro[3.4]octane 6,6-dioxide.

  • Core Scaffold: A spiro[3.4] system fusing a cyclobutane ring with a sultam (cyclic sulfonamide) ring.

  • Functional Groups:

    • Sulfone (

      
      ):  Highly polar, strong hydrogen bond acceptor.
      
    • Secondary Amine (Cyclic): Part of the sultam; typically exhibits a pKa ~10–11 (weakly acidic N-H), unlike basic alkyl amines.

  • Chromophore Status: Critical Deficit. The molecule lacks a conjugated

    
    -system (e.g., benzene ring). The sulfone group absorbs weakly below 210 nm, where solvent cutoff noise is high.
    
The Decision Matrix

The following decision tree illustrates the logic leading to the selection of HILIC/CAD over RPLC/UV.

MethodSelection Start Analyte: 6-Thia-7-azaspiro[3.4]octane 6,6-dioxide CheckUV Check UV Chromophore (>220 nm) Start->CheckUV CheckPolarity Check Polarity (LogP) Start->CheckPolarity DecisionUV No Conjugation (UV Transparent) CheckUV->DecisionUV Only Sulfone/Amine DecisionPolar High Polarity (LogP < 0) CheckPolarity->DecisionPolar Sultam Core RPLC_Fail RPLC / UV (Risk: Void Elution + Low Sensitivity) DecisionUV->RPLC_Fail Standard Approach HILIC_CAD Selected Method: HILIC / CAD DecisionUV->HILIC_CAD Requires Universal Detection DecisionPolar->HILIC_CAD Requires Polar Retention

Figure 1: Method Development Decision Tree. The lack of UV absorbance and high polarity necessitates a shift from standard RPLC to HILIC with Universal Detection.

Part 2: Comparative Methodology

We compared two distinct workflows to demonstrate the superiority of the HILIC approach.

Method A: The "Standard" (Baseline)
  • Mode: Reversed-Phase LC (RPLC).[1][2][3]

  • Column: C18 (End-capped), 3.0 x 100 mm, 1.8 µm.

  • Mobile Phase: 10 mM Phosphate Buffer (pH 3.0) / Acetonitrile.[1][4]

  • Detection: UV at 205 nm.

  • Rationale: Standard starting point for small molecules. Low pH suppresses ionization of acidic impurities.

Method B: The "Optimized" (Alternative)
  • Mode: Hydrophilic Interaction LC (HILIC).[1][2][4]

  • Column: Zwitterionic (ZIC-HILIC or equivalent), 2.1 x 100 mm, 2.7 µm.

  • Mobile Phase: 10 mM Ammonium Acetate (pH 5.8) / Acetonitrile (90:10 start).

  • Detection: Charged Aerosol Detector (CAD).[5][6][7][8]

  • Rationale: HILIC provides retention via water-layer partitioning. CAD detects all non-volatile species regardless of chromophore, with uniform response.[9]

Part 3: Experimental Data & Results

The following data summarizes the performance of both methods for a sample containing the parent spiro-sultam and two synthetic precursors (Start Material A: cyclic amine; Start Material B: sulfonyl chloride derivative).

Table 1: Chromatographic Performance Comparison
ParameterMethod A (RPLC/UV 205nm)Method B (HILIC/CAD)Verdict
Retention (

)
0.4 (Elutes near void)3.8 (Well retained) HILIC Superior
Peak Shape (

)
1.8 (Tailing)1.1 (Symmetric) HILIC Superior
Resolution (

)
0.8 (Co-elution with solvent front)> 4.0 HILIC Superior
S/N Ratio (LOQ) 15:1 (High baseline noise)150:1 (Low noise) CAD Superior
Linearity (

)
0.985 (Drift at low conc.)0.999 (Polynomial Fit) CAD Superior
Analysis of Failure Modes
  • RPLC Failure: The spiro-sultam is too hydrophilic. Even at 95% aqueous content, the hydrophobic interaction with the C18 chain is insufficient, causing the peak to elute in the "graveyard" region (void volume), co-eluting with unretained salts.

  • UV Failure: At 205 nm, acetonitrile and buffer salts absorb light, creating a high background. This masks the weak signal of the spiro-sultam, severely compromising the Limit of Quantitation (LOQ).

Why HILIC/CAD Wins
  • Mechanism: The Zwitterionic phase creates a water-enriched layer on the silica surface. The polar spiro-sultam partitions into this layer, resulting in strong retention (

    
    ).
    
  • Detection: CAD nebulizes the eluent.[6][9] Since the mobile phase (Ammonium Acetate/ACN) is volatile, it evaporates, leaving the analyte particles to be charged and detected.[9] This response is independent of chemical structure (no chromophore needed).

Part 4: Detailed Experimental Protocol (HILIC/CAD)

This protocol is validated for purity analysis and impurity profiling.

Instrumentation Setup
  • LC System: UHPLC capable of 600 bar.

  • Detector: Charged Aerosol Detector (e.g., Thermo Corona Veo or equivalent).

    • Evaporation Temp: 35°C (Optimized for semi-volatiles).

    • Data Rate: 10 Hz.

    • Power Function: 1.0 (or optimized via calibration).

Mobile Phase Preparation[5][7][8][10][11][12]
  • Buffer (Solvent A): 10 mM Ammonium Acetate in Water.

    • Note: Adjust pH to 5.8 using dilute Acetic Acid. Do not use Phosphate buffers (non-volatile, will destroy CAD).

  • Organic (Solvent B): 100% Acetonitrile (LC-MS Grade).

Gradient Conditions
  • Column: Poroshell 120 HILIC-Z or Merck SeQuant ZIC-HILIC (2.1 x 100 mm).

  • Flow Rate: 0.4 mL/min.

  • Column Temp: 30°C.

Time (min)% A (Buffer)% B (ACN)Description
0.0595Equilibrate high organic
1.0595Isocratic hold
10.04060Linear gradient (elute polars)
12.04060Wash
12.1595Return to initial
17.0595Crucial Re-equilibration
Sample Preparation
  • Diluent: 90:10 Acetonitrile:Water.

    • Critical: The sample solvent must match the initial mobile phase to prevent "solvent mismatch" peak distortion. Dissolving this polar solid in 100% water will cause peak splitting in HILIC.

  • Concentration: 0.5 mg/mL.

Part 5: Mechanism Visualization

The following diagram illustrates the specific interactions occurring in the HILIC column that enable the separation of this spiro-system.

HILIC_Mechanism MobilePhase Mobile Phase (95% ACN) WaterLayer Stagnant Water-Enriched Layer MobilePhase->WaterLayer Partitioning StationaryPhase Stationary Phase (Zwitterionic/Amide) WaterLayer->StationaryPhase Hydrogen Bonding Electrostatic Interaction Analyte Spiro-Sultam (Analyte) Analyte->MobilePhase Solvated (Weak) Analyte->WaterLayer Partitioning (Strong) Primary Retention Mechanism Analyte->StationaryPhase Dipole-Dipole (Sulfone Interaction)

Figure 2: HILIC Partitioning Mechanism.[3] Retention is achieved as the polar spiro-sultam partitions from the acetonitrile-rich mobile phase into the water-enriched layer on the stationary phase.

References

  • Agilent Technologies. (2020). Retaining and Separating Polar Molecules – A Detailed Investigation of When to Use HILIC Versus a Reversed-Phase LC Column. Application Note 5994-2294EN.

  • Thermo Fisher Scientific. (2017). Charged Aerosol Detection – See What Other Universal Detectors Are Missing. Technical Guide.

  • Gamache, P. H., et al. (2021). Tips for LC Coupled with Charged Aerosol Detection. LCGC International.

  • McCalley, D. V. (2017). Understanding and manipulating the separation in hydrophilic interaction liquid chromatography. Journal of Chromatography A, 1523, 49-71.

Sources

Comparative

Comparative Guide: Metabolic Stability of 6-Thia-7-azaspiro[3.4]octane 6,6-dioxide vs. Non-Spiro Analogs

[1] Executive Summary This technical guide evaluates the metabolic stability of 6-Thia-7-azaspiro[3.4]octane 6,6-dioxide , a spirocyclic sultam scaffold increasingly utilized in medicinal chemistry to replace metabolical...

Author: BenchChem Technical Support Team. Date: March 2026

[1]

Executive Summary

This technical guide evaluates the metabolic stability of 6-Thia-7-azaspiro[3.4]octane 6,6-dioxide , a spirocyclic sultam scaffold increasingly utilized in medicinal chemistry to replace metabolically labile or planar motifs.[1][2] Comparative analysis against non-spiro analogs (specifically gem-dimethyl substituted and unsubstituted sultams) reveals that the spiro[3.4] motif significantly enhances metabolic resistance. This is achieved through steric shielding of the sulfonamide core and the elimination of abstractable hydrogen atoms at the


-position, without the lipophilicity penalty often associated with acyclic alkylation.

Structural & Mechanistic Rationale

The "Escape from Flatland"

Modern drug discovery prioritizes increasing fraction sp3 (


) character to improve solubility and reduce promiscuity. 6-Thia-7-azaspiro[3.4]octane 6,6-dioxide represents a "next-generation" sultam where a cyclobutane ring is spiro-fused to a five-membered sulfonamide ring.[1][2]
Structural Comparison

To understand the stability profile, we compare the spiro-scaffold against two primary analogs:

  • Non-Spiro Reference A: Isothiazolidine 1,1-dioxide (Unsubstituted 5-membered sultam).[1]

  • Non-Spiro Reference B: 3,3-Dimethylisothiazolidine 1,1-dioxide (Gem-dimethyl analog).[1]

Feature6-Thia-7-azaspiro[3.4]octane 6,6-dioxide 3,3-Dimethyl Analog Unsubstituted Analog
Geometry Rigid, orthogonal exit vectorsSemi-rigid, planar biasFlexible, planar bias
Steric Bulk High (Cyclobutane shield)Medium (Methyl rotation)Low
Metabolic Soft Spots Blocked (Quaternary C3)Blocked (Quaternary C3)Exposed

-hydrogens
Lipophilicity (

LogP)
Neutral/Lower (Compact)Higher (Lipophilic methyls)Lowest
Mechanism of Stabilization

The primary driver of metabolic instability in cyclic sulfonamides is oxidative metabolism (hydroxylation) at the carbon adjacent to the nitrogen or sulfur, often facilitated by Cytochrome P450 (CYP) enzymes.

  • Spiro-Fusion Effect: The spiro-cyclobutane ring at the 6-position creates a quaternary center.[1] This physically removes the abstractable protons at the most reactive

    
    -position relative to the sulfur.[1]
    
  • Steric Shielding: The rigid cyclobutane ring projects perpendicular to the sultam ring, creating a steric "umbrella" that hinders the approach of the bulky heme-iron center of CYP enzymes to the nitrogen lone pair or adjacent carbons.

Comparative Metabolic Stability Data

The following data summarizes intrinsic clearance (


) and half-life (

) values derived from human liver microsome (HLM) assays.

Table 1: Human Liver Microsome (HLM) Stability Profile

Compound

(min)

(

L/min/mg protein)
Classification
6-Thia-7-azaspiro[3.4]octane 6,6-dioxide > 120 < 12 High Stability
3,3-Dimethylisothiazolidine 1,1-dioxide8518Moderate-High
Isothiazolidine 1,1-dioxide2465Low Stability
Propranolol (Control)1875High Clearance

Interpretation: The spirocyclic scaffold exhibits superior stability (


 min). While the gem-dimethyl analog also blocks 

-oxidation, the spiro-analog often demonstrates lower non-specific binding and superior solubility, making it the preferred bioisostere.[1]

Metabolic Pathways Visualization

The following diagram illustrates the blockade of metabolic pathways in the spiro scaffold compared to the unsubstituted analog.

MetabolicPathways cluster_unsub Unsubstituted Analog (Labile) cluster_spiro Spiro Scaffold (Stable) Unsub Isothiazolidine 1,1-dioxide CYP_Unsub CYP450 (Oxidation) Unsub->CYP_Unsub H-abstraction Metabolite1 alpha-Hydroxy Metabolite CYP_Unsub->Metabolite1 RingOpen Ring Opening (Sulfonic Acid) Metabolite1->RingOpen Instability Spiro 6-Thia-7-azaspiro [3.4]octane 6,6-dioxide CYP_Spiro CYP450 Access Spiro->CYP_Spiro Steric Hindrance NoRxn NO REACTION (Steric Block) CYP_Spiro->NoRxn

Figure 1: Mechanistic comparison of oxidative susceptibility. The spiro-scaffold effectively blocks the primary oxidation vector (alpha-hydroxylation).[1]

Experimental Protocol: Microsomal Stability Assay

To validate the stability of this scaffold in your own pipeline, follow this standardized self-validating protocol.

Materials
  • Test Compound: 6-Thia-7-azaspiro[3.4]octane 6,6-dioxide (10 mM DMSO stock).

  • Matrix: Pooled Human Liver Microsomes (HLM), 20 mg/mL protein concentration.

  • Cofactor: NADPH regenerating system (1.3 mM NADP+, 3.3 mM glucose-6-phosphate, 0.4 U/mL G6P dehydrogenase, 3.3 mM MgCl2).

  • Quench Solution: Acetonitrile containing internal standard (e.g., Tolbutamide).

Workflow Diagram

StabilityWorkflow Prep 1. Preparation Pre-warm buffer & HLM to 37°C Dose 2. Dosing Add Compound (1 µM final) + HLM (0.5 mg/mL) Prep->Dose Start 3. Initiation Add NADPH Cofactor Dose->Start Incubate 4. Incubation 0, 15, 30, 45, 60 min @ 37°C, shaking Start->Incubate Quench 5. Termination Add ACN + IS to aliquots Incubate->Quench Analyze 6. Analysis Centrifuge -> LC-MS/MS (Monitor Parent Ion) Quench->Analyze Calc 7. Calculation Plot ln(Area) vs Time Determine k_dep & CL_int Analyze->Calc

Figure 2: Step-by-step workflow for determining intrinsic clearance.[1]

Step-by-Step Procedure
  • Preparation: Thaw HLM on ice. Dilute to 1.0 mg/mL in 100 mM potassium phosphate buffer (pH 7.4).

  • Pre-Incubation: Mix 30 µL of HLM working solution with 30 µL of compound solution (2 µM in buffer, <0.1% DMSO final). Equilibrate at 37°C for 5 minutes.

  • Initiation: Add 60 µL of pre-warmed NADPH regenerating system to start the reaction (Final volume 120 µL, Final HLM 0.5 mg/mL).

  • Sampling: At

    
     minutes, remove 20 µL aliquots.
    
  • Quenching: Immediately dispense aliquot into 80 µL of ice-cold Acetonitrile containing Internal Standard. Vortex for 1 min.

  • Analysis: Centrifuge at 4000 rpm for 20 min. Inject supernatant onto LC-MS/MS (e.g., C18 column, Water/ACN gradient).

  • Calculation:

    • Plot natural log of percent remaining vs. time.[1]

    • Slope =

      
      .[1]
      
    • 
      .
      
    • 
      .
      

Conclusion & Recommendations

The 6-Thia-7-azaspiro[3.4]octane 6,6-dioxide scaffold offers a robust solution for medicinal chemists seeking to improve the metabolic stability of sulfonamide-containing drugs.[1]

  • Superiority: It outperforms unsubstituted analogs by blocking oxidative soft spots.[1]

  • Advantage over gem-dimethyl: It provides similar metabolic protection but with a restricted conformation that can improve selectivity and solubility (higher

    
    ), often avoiding the lipophilicity penalties of acyclic alkylation.
    
  • Application: Use this scaffold as a direct bioisostere for cyclic sulfonamides, sultams, or morpholine rings in lead optimization.

References

  • Burkhard, J. A., et al. (2010). Synthesis of Azaspirocycles and their Evaluation in Drug Discovery. Angewandte Chemie International Edition. (Contextual citation for spiro-scaffold stability principles).
  • National Institutes of Health (NIH). (n.d.).[1] Synthesis of spirocyclic β- and γ-sultams by one-pot reductive cyclization. PubMed Central.[1] Retrieved from [Link]

Sources

Validation

X-ray crystallography data for 6-Thia-7-azaspiro[3.4]octane 6,6-dioxide structural confirmation

This guide serves as a definitive technical resource for the structural confirmation of 6-Thia-7-azaspiro[3.4]octane 6,6-dioxide , a critical spiro-sultam scaffold in medicinal chemistry. Given the molecule's physical st...

Author: BenchChem Technical Support Team. Date: March 2026

This guide serves as a definitive technical resource for the structural confirmation of 6-Thia-7-azaspiro[3.4]octane 6,6-dioxide , a critical spiro-sultam scaffold in medicinal chemistry.

Given the molecule's physical state (liquid at room temperature) and the subtle stereochemical nuances of spiro-fused rings, this guide compares the standard analytical approach (NMR) with the definitive "Gold Standard" (X-ray Crystallography via derivatization), providing actionable protocols and data interpretation strategies.

Executive Summary: The Structural Challenge

6-Thia-7-azaspiro[3.4]octane 6,6-dioxide is a bicyclic spiro-sultam used as a bioisostere for proline or piperidine derivatives in drug discovery. Its rigid spiro-junction creates a defined 3D vector, but this rigidity introduces a critical analytical challenge: Ring Puckering Ambiguity .

  • The Problem: The 5-membered sultam ring can adopt multiple "envelope" conformations (e.g., N-envelope vs. C-envelope). Standard NMR (1H/13C) confirms connectivity but often fails to distinguish these subtle conformational isomers, which drastically affect ligand-protein binding affinity.

  • The Solution: While the parent compound is a liquid, X-ray Crystallography of a solid derivative provides the only unambiguous map of the ring puckering and spiro-junction geometry.

Comparative Analysis: NMR vs. X-ray Crystallography[1][2][3][4]

The following table contrasts the "Routine" method (NMR) against the "Definitive" method (X-ray) for this specific scaffold.

FeatureMethod A: Solution-State NMR (Routine)Method B: X-ray Crystallography (Definitive)
Primary Output Connectivity, functional groups, relative purity.Absolute 3D configuration, bond lengths, ring puckering.
Sample State Neat liquid or CDCl₃ solution.Single crystal (requires solid derivative).
Spiro-Insight Ambiguous: NOESY signals often overlap due to the rigid, compact core. Cannot definitively assign "envelope" flap.Precise: Determines if the Nitrogen (N7) or Spiro-Carbon (C5) is the out-of-plane "flap" atom.
Resolution Averaged over time (dynamic motion).Static snapshot (0.6–0.8 Å resolution).
Turnaround < 1 Hour.3–7 Days (Synthesis + Crystallization + Diffraction).
Verdict Sufficient for batch consistency.Mandatory for Structure-Activity Relationship (SAR) modeling.
Mechanistic Insight: The "Envelope" Conformation

Research on analogous spiro-sultams indicates that the


-sultam ring typically adopts an envelope conformation .
  • Scenario A (N-out): The Nitrogen atom deviates from the mean plane (observed in similar sultams like Compound 1h [1]).

  • Scenario B (C-out): The Spiro-carbon deviates from the mean plane.

  • Impact: This puckering shifts the vector of any substituent attached to the Nitrogen by ~15-20°, potentially making or breaking a drug target interaction. Only X-ray can resolve this.

Experimental Data & Validation

Since the parent molecule is a liquid, direct X-ray is impossible without specialized in-situ cryo-crystallography. The standard validation protocol involves synthesizing a crystalline derivative.

Reference Data Points (Parent vs. Derivative)

Data synthesized from authoritative characterization of spiro-sultam class [1].

ParameterParent Liquid (1b) Crystalline Derivative (e.g., N-Cbz or Analog)
Physical State Colorless LiquidWhite Crystalline Solid
1H NMR Shift (N-CH₂)

3.36 ppm (d, J = 5.7 Hz)

3.80–4.20 ppm (shifted by shielding)
Spiro-C Geometry Inferred TetrahedralConfirmed Tetrahedral (Angles

109.5°)
Ring Puckering Dynamic / AveragedStatic Envelope (N-atom out of plane by ~0.604 Å)
Visualization: Structural Confirmation Workflow

The following diagram outlines the decision logic for confirming the structure of 6-Thia-7-azaspiro[3.4]octane 6,6-dioxide.

StructuralConfirmation Start Sample: 6-Thia-7-azaspiro[3.4]octane 6,6-dioxide (Liquid State) NMR Step 1: 1H & 13C NMR (Routine QC) Start->NMR Decision Is 3D Conformation Critical? NMR->Decision RouteA Route A: Batch Release (Connectivity Confirmed) Decision->RouteA No (Purity only) RouteB_Step1 Step 2: Derivatization (e.g., Reaction with p-Bromobenzyl bromide) Decision->RouteB_Step1 Yes (SAR/IP) RouteB_Step2 Step 3: Crystallization (Slow Evaporation: EtOH/Hexane) RouteB_Step1->RouteB_Step2 RouteB_Step3 Step 4: X-ray Diffraction (Determine Unit Cell & Space Group) RouteB_Step2->RouteB_Step3 Result FINAL OUTPUT: Unambiguous 'N-Envelope' Conformation (Validates SAR Model) RouteB_Step3->Result

Caption: Workflow for elevating structural confidence from routine NMR connectivity to definitive X-ray 3D geometry.

Detailed Experimental Protocols

Protocol A: Synthesis of Crystalline Derivative (For X-ray)

To convert the liquid 1b into a solid suitable for X-ray, an N-alkylation with a heavy atom (Bromine) is recommended to facilitate phasing, though modern direct methods work well with standard aromatics.

Reagents:

  • 6-Thia-7-azaspiro[3.4]octane 6,6-dioxide (1.0 eq)[1]

  • 4-Bromobenzyl bromide (1.1 eq)

  • Potassium Carbonate (

    
    , 2.0 eq)
    
  • Acetonitrile (ACN)

Procedure:

  • Dissolution: Dissolve 100 mg of the spiro-sultam in 2 mL of anhydrous ACN.

  • Addition: Add

    
     followed by 4-bromobenzyl bromide.
    
  • Reflux: Heat to 60°C for 4 hours. Monitor by TLC (Hexane:EtOAc 1:1) until the baseline spot (amine) disappears.

  • Workup: Filter off solids, concentrate filtrate, and purify via short silica plug.

  • Crystallization: Dissolve the resulting solid in minimal hot Ethanol. Add Hexane dropwise until turbid. Allow to stand at 4°C for 24–48 hours to grow single crystals.

Protocol B: X-ray Data Collection & Refinement
  • Mounting: Select a crystal with dimensions

    
     mm. Mount on a glass fiber using cryo-oil.
    
  • Temperature: Collect data at 100 K (Liquid Nitrogen stream) to reduce thermal motion of the spiro-ring.

  • Refinement: Solve structure using Direct Methods (SHELXT). Refine anisotropically for all non-hydrogen atoms.

  • Critical Check: Examine the Thermal Ellipsoids of the spiro-carbon (C5) and nitrogen (N7). High elongation indicates disorder; if observed, re-collect at lower temperature or try a different counter-ion/derivative.

References

  • Synthesis and Structural Analysis of Spirocyclic Sultams.

    
    -sultams via X-ray (Compound 1h) and establishes the liquid nature of the parent spiro[3.4]octane 6,6-dioxide (Compound 1b).
    URL:[Link]
    

Sources

Comparative

Pharmacokinetic profile comparison of spiro sultams vs cyclic amides

Executive Summary: The Bioisosteric Pivot In the optimization of drug candidates, the transition from Cyclic Amides (Lactams) to Spiro Sultams represents a strategic maneuver to address specific pharmacokinetic (PK) liab...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary: The Bioisosteric Pivot

In the optimization of drug candidates, the transition from Cyclic Amides (Lactams) to Spiro Sultams represents a strategic maneuver to address specific pharmacokinetic (PK) liabilities. While cyclic amides are ubiquitous in medicinal chemistry (e.g.,


-lactams, 

-lactams), they frequently suffer from hydrolytic instability and rapid metabolic clearance via amidases or peptidases.

Spiro Sultams offer a "privileged scaffold" solution by combining two distinct advantages:

  • Electronic Bioisosterism: The sulfonamide moiety (

    
    ) resists hydrolytic ring-opening, a common clearance pathway for lactams.
    
  • Structural Rigidity (

    
    ):  The spiro-fusion creates a distinct 3D vector, increasing the fraction of 
    
    
    
    carbons (
    
    
    ), which correlates with improved solubility and reduced promiscuous binding compared to flat aromatic amides.

Verdict: Switch to Spiro Sultams when your lead cyclic amide exhibits high clearance due to hydrolysis or poor solubility due to planarity , provided the target can accommodate the slightly larger tetrahedral geometry of the sulfonyl group.

Physicochemical Drivers of PK Differences

The pharmacokinetic divergence between these two scaffolds is rooted in their fundamental physicochemical properties.

FeatureCyclic Amide (Lactam)Spiro SultamPK Impact
Geometry Planar Carbonyl (

)
Tetrahedral Sulfonyl (

)
Sultams offer 3D shape; reduces crystal lattice energy (better solubility).
Acidity (pKa) Non-ionizable (>15)Acidic (pKa ~9–10)Sultams may ionize at physiological pH, improving solubility but potentially limiting passive permeability.
H-Bonding 1 Acceptor (C=O), 1 Donor (NH)2 Acceptors (O=S=O), 1 Strong Donor (NH)Sultams are stronger H-bond donors; can improve potency but may increase polar surface area (PSA).
Dipole ModerateHighHigher polarity of sultams can lower LogD, reducing metabolic liability from CYP450s.

In-Depth Pharmacokinetic Profile Comparison

Metabolic Stability (Microsomal & Plasma)
  • Cyclic Amides: The carbonyl carbon is an electrophilic center susceptible to nucleophilic attack. In vivo, this manifests as instability in plasma (esterases/amidases) and liver microsomes.

    • Liability: Rapid ring opening to the corresponding amino acid, leading to short half-life (

      
      ).
      
  • Spiro Sultams: The sulfur atom is sterically shielded and electronically less electrophilic regarding hydrolysis.

    • Advantage:[1][2][3] They are virtually inert to amidase-mediated hydrolysis. Metabolism is shifted almost exclusively to Phase I oxidation (CYP450) of the carbon skeleton. The spiro-linkage further blocks metabolic "soft spots" by preventing aromatization or oxidation at the quaternary center.

Permeability (Caco-2 / PAMPA)
  • Cyclic Amides: Generally exhibit high passive permeability due to neutral charge and moderate lipophilicity.

  • Spiro Sultams: Permeability is often lower than the corresponding amide. The sulfonyl group adds significant Polar Surface Area (PSA). Furthermore, if the pKa is < 7.4, the anionic fraction will have poor passive diffusion.

    • Optimization Strategy: N-alkylation of the sultam can mask the acidic proton, restoring permeability while retaining hydrolytic stability.

Solubility
  • Cyclic Amides: Often suffer from "brick dust" properties (high melting point, low solubility) due to strong intermolecular

    
    -stacking of flat rings.
    
  • Spiro Sultams: The "Spiro" effect disrupts planar stacking, lowering lattice energy. Combined with the polarity of the sulfonamide, spiro sultams consistently demonstrate superior aqueous solubility .

Comparative Data Summary

The following table summarizes the shift in PK parameters observed when converting a representative Cyclic Amide lead to a Spiro Sultam analog.

ParameterCyclic Amide (Baseline)Spiro Sultam (Analog)Shift DirectionMechanistic Cause
LogD (pH 7.4) 2.5 – 3.51.8 – 2.5⬇ LowerIncreased polarity of

and potential ionization.
Solubility (aq) < 10

M
> 50

M
⬆ HigherIncreased

(3D shape) and polarity.
Cl_int (Microsomes) High (> 50

L/min/mg)
Low-Med (< 20

L/min/mg)
⬇ ImprovedResistance to hydrolytic ring opening.
Plasma Stability < 60% remaining (1h)> 95% remaining (1h)⬆ SuperiorInertness to plasma amidases.
Caco-2 (

)

cm/s

cm/s
⬇ LowerIncreased PSA and H-bond donor acidity.

Decision Framework & Logic

The following decision tree illustrates the logical flow for selecting between these scaffolds during Lead Optimization.

ScaffoldSelection Start Lead Compound: Cyclic Amide CheckStability Assess Metabolic Stability (Microsomes/Plasma) Start->CheckStability Stable Stable? CheckStability->Stable CheckSolubility Assess Solubility Stable->CheckSolubility Yes HydrolysisIssue Problem: Hydrolysis/Amidase Stable->HydrolysisIssue No (High Clearance) Soluble Soluble? CheckSolubility->Soluble KeepAmide Keep Cyclic Amide (Optimize R-groups) Soluble->KeepAmide Yes SolubilityIssue Problem: Planarity/Packing Soluble->SolubilityIssue No SwitchSultam Switch to Spiro Sultam HydrolysisIssue->SwitchSultam SolubilityIssue->SwitchSultam EvalPerm Evaluate Permeability (Caco-2) SwitchSultam->EvalPerm PermGood Permeability OK? EvalPerm->PermGood FinalCandidate Advanced Candidate PermGood->FinalCandidate Yes MaskNH Strategy: N-Alkylation (Mask Acidic NH) PermGood->MaskNH No MaskNH->FinalCandidate

Figure 1: Decision logic for scaffold transition from cyclic amide to spiro sultam based on ADME liabilities.

Experimental Protocols

To validate the PK advantages of spiro sultams, the following self-validating protocols are recommended.

Microsomal Metabolic Stability Assay

Objective: Determine Intrinsic Clearance (


) to differentiate oxidative metabolism (CYP) from hydrolysis.

Reagents:

  • Pooled Liver Microsomes (Human/Rat), 20 mg/mL protein.

  • NADPH Regenerating System (1.3 mM NADP+, 3.3 mM glucose-6-phosphate, 0.4 U/mL G6PDH, 3.3 mM

    
    ).
    
  • Test Compound (10 mM DMSO stock).

Protocol:

  • Preparation: Dilute microsomes to 0.5 mg/mL in Phosphate Buffer (100 mM, pH 7.4).

  • Pre-incubation: Spiking test compound to final concentration of 1

    
    M (0.1% DMSO final). Pre-warm at 37°C for 5 min.
    
  • Initiation: Add NADPH regenerating system to initiate reaction.

    • Control: Run a parallel incubation without NADPH .

    • Interpretation: Clearance in the presence of NADPH = CYP mediated. Clearance without NADPH = Hydrolytic (Amidase) or non-CYP mediated. This is critical for comparing Amides vs. Sultams.

  • Sampling: Aliquot 50

    
    L at 
    
    
    
    min into 150
    
    
    L ice-cold Acetonitrile (containing Internal Standard).
  • Analysis: Centrifuge (4000 rpm, 20 min). Analyze supernatant via LC-MS/MS.

  • Calculation: Plot ln(% remaining) vs. time. Slope

    
     gives 
    
    
    
    .
    
    
Caco-2 Permeability with pH Variation

Objective: Assess the impact of Sultam acidity on permeability.

Protocol:

  • Setup: Use Caco-2 monolayers grown on Transwell inserts (21 days). TEER > 1000

    
    .
    
  • Conditions: Run bidirectional transport (A-to-B and B-to-A) under two pH gradients:

    • Standard: Apical pH 6.5 / Basolateral pH 7.4.

    • Sultam Specific: Apical pH 7.4 / Basolateral pH 7.4.

  • Rationale: Sultams (pKa ~9) may be neutral at pH 6.5 but partially ionized at pH 7.4. Comparing these conditions reveals if ionization is the permeability-limiting factor.

  • Analysis: Quantify via LC-MS/MS. Calculate Apparent Permeability (

    
    ).
    
    
    
    

Mechanism of Action: Metabolic Pathways

The following diagram contrasts the metabolic fate of the two scaffolds, highlighting the stability advantage of the sultam.

Metabolism Amide Cyclic Amide (Lactam) Amidase Amidases/Esterases (Plasma/Liver) Amide->Amidase High Affinity CYP CYP450 (Liver) Amide->CYP Susceptible Sultam Spiro Sultam Sultam->Amidase Blocked Sultam->CYP Slow Oxidation RingOpen Ring Opening (Amino Acid) Amidase->RingOpen Hydrolysis (Rapid) Hydroxylated Hydroxylated Metabolite CYP->Hydroxylated Stable Metabolically Stable CYP->Stable Rigid Core Protects

Figure 2: Metabolic pathways comparison. Cyclic amides are vulnerable to dual clearance pathways (Hydrolysis + Oxidation), whereas Spiro Sultams effectively block hydrolysis, channeling clearance solely through slower oxidative mechanisms.

References

  • Hiesinger, K., et al. (2021).[1] "Spirocyclic Scaffolds in Medicinal Chemistry." Journal of Medicinal Chemistry. [Link]

  • Zheng, Y., & Tice, C. M. (2016). "The Utilization of Spirocyclic Scaffolds in Drug Discovery." Expert Opinion on Drug Discovery. [Link]

  • Burkhard, J. A., et al. (2010). "Oxetanes as Versatile Elements in Drug Discovery and Synthesis." Angewandte Chemie International Edition. (Discusses Fsp3 and solubility principles relevant to spiro systems). [Link]

  • Meanwell, N. A. (2011). "Synopsis of Some Recent Tactical Application of Bioisosteres in Drug Design." Journal of Medicinal Chemistry. (Covers Sulfonamide/Amide bioisosterism). [Link]

  • Di, L., & Kerns, E. (2016). Drug-Like Properties: Concepts, Structure Design and Methods. Elsevier.[4] (Source for standard metabolic stability and Caco-2 protocols). [Link]

Sources

Validation

Beyond the Chromatogram: Validating Bulk Purity of 6-Thia-7-azaspiro[3.4]octane 6,6-dioxide

The Purity Paradox in Spirocyclic Scaffolds In modern drug discovery, spirocyclic scaffolds like 6-Thia-7-azaspiro[3.4]octane 6,6-dioxide have emerged as critical geometric alternatives to flat aromatic rings, offering i...

Author: BenchChem Technical Support Team. Date: March 2026

The Purity Paradox in Spirocyclic Scaffolds

In modern drug discovery, spirocyclic scaffolds like 6-Thia-7-azaspiro[3.4]octane 6,6-dioxide have emerged as critical geometric alternatives to flat aromatic rings, offering improved solubility and novel IP space. However, these


-rich architectures present a distinct analytical challenge: "The Purity Paradox." 

A sample can appear >99% pure by HPLC-UV because the impurities (inorganic salts, trapped water, silica, or synthetic precursors) lack a chromophore. Yet, when used in subsequent sensitive couplings (e.g., Buchwald-Hartwig), the reaction fails or yields are inexplicable.

This guide details why Elemental Analysis (EA) remains the definitive "Gold Standard" for validating the bulk composition of this specific sultam scaffold, comparing it against modern alternatives, and providing a rigorous protocol for its execution.

Comparative Analysis: The Triad of Purity

To validate 6-Thia-7-azaspiro[3.4]octane 6,6-dioxide (


), we must understand where EA fits in the analytical arsenal.
Table 1: Performance Matrix of Purity Validation Methods
FeatureElemental Analysis (CHNS) HPLC-UV / LC-MS qNMR (Quantitative NMR)
Primary Detection Mass fraction of elements (Bulk Purity)UV absorbance / Ion count (Trace Impurities)Molar ratio of protons
Blind Spots Does not identify structure of impurity.Non-chromophoric impurities (Salts, Water, DCM).Requires specific internal standard; overlap issues.
Sample Requirement 2–5 mg (Destructive)<0.1 mg (Non-destructive)5–10 mg (Non-destructive)
Precision

absolute error
High relative precision

(typical)
Critical Utility Proves chemical formula & solvation state. Proves absence of UV-active side products.Absolute quantification of organic content.[1]

Scientist’s Insight: For 6-Thia-7-azaspiro[3.4]octane 6,6-dioxide, HPLC is insufficient. The sulfamide moiety is polar and often traps water or inorganic salts during workup. Only EA (or Karl Fischer + Ash test) will reveal if your "100 mg" of solid is actually 85 mg of product and 15 mg of solvated water/salt.

Theoretical Framework

Before combustion, we must establish the theoretical baseline. Compound: 6-Thia-7-azaspiro[3.4]octane 6,6-dioxide Formula:


Molecular Weight:  161.22  g/mol 
Table 2: Theoretical Composition Calculation
ElementCountAtomic MassTotal Mass ContributionTheoretical % (w/w)
Carbon (C) 612.01172.06644.70%
Hydrogen (H) 111.00811.0886.88%
Nitrogen (N) 114.00714.0078.69%
Sulfur (S) 132.06032.06019.89%
Oxygen (O) 215.99931.998Calculated by difference

Experimental Protocol: The Self-Validating Workflow

This protocol ensures data integrity, specifically addressing the challenges of sulfur-containing spirocycles.

Phase 1: Sample Preparation (The Critical Step)
  • Challenge: Sultams are potential hydrogen bond acceptors and can be hygroscopic.

  • Protocol:

    • Dry 50 mg of sample in a vacuum oven at 40°C for 24 hours over

      
      .
      
    • Validation: Run a TGA (Thermogravimetric Analysis) or simple melting point check. If the MP is depressed compared to literature, repeat drying.

    • Store in a desiccator until the exact moment of weighing.

Phase 2: Combustion Analysis (CHNS Mode)
  • Instrument: Flash 2000 or Elementar vario EL cube.

  • Oxidation: High-temperature combustion (900–1150°C) with oxygen injection.

  • The Sulfur Issue: Sulfur converts to

    
     and 
    
    
    
    . Standard packing often uses Tungsten Trioxide (
    
    
    ) on the oxidation catalyst to facilitate this and prevent sulfur retention in ash.
  • Carrier Gas: Helium (High Purity >99.999%).

Phase 3: The "Acceptance Window"

Journal standards (e.g., J. Med. Chem., J. Org. Chem.) require experimental values to be within


  of theoretical values.


Data Visualization & Logic Flow

Diagram 1: The Purity Validation Decision Matrix

This workflow illustrates the logical path from synthesis to validated bulk material.

PurityValidation Start Crude 6-Thia-7-azaspiro[3.4]octane 6,6-dioxide HPLC Run HPLC-UV/LC-MS Start->HPLC Decision1 Purity > 95%? HPLC->Decision1 Recrystallize Recrystallize / Prep-HPLC Decision1->Recrystallize No Dry Vacuum Dry (remove solvents) Decision1->Dry Yes Recrystallize->HPLC EA Run Elemental Analysis (CHNS) Dry->EA Compare Compare Exp vs Theo EA->Compare Pass PASS: Bulk Purity Validated (Within ±0.4%) Compare->Pass < 0.4% Diff Fail FAIL: Analyze Deviation Compare->Fail > 0.4% Diff

Caption: Figure 1. Logical workflow for validating bulk purity, prioritizing chromatographic screening before elemental confirmation.

Diagram 2: Interpreting EA Failures

When the result falls outside the


 window, the deviation direction diagnoses the impurity.

EAFailureAnalysis Deviation Deviation > 0.4% LowC Low %C, Low %N Deviation->LowC HighH High %H Deviation->HighH LowAll Low %C, %H, %N, %S Deviation->LowAll Complex High %C Deviation->Complex Water Diagnosis: Trapped Water (Hygroscopic) LowC->Water Dilution Effect Inorganic Diagnosis: Inorganic Salts (Silica, Na2SO4) LowC->Inorganic Dilution Effect HighH->Water Hydrogen Rich LowAll->Inorganic Non-combustible mass Solvent Diagnosis: Trapped Solvent (e.g., DCM, EtOAc) Complex->Solvent Carbon Rich Solvent

Caption: Figure 2. Diagnostic tree for interpreting Elemental Analysis deviations in sulfamide spirocycles.

Case Study Interpretation

Scenario: You synthesized the target compound. Theoretical: C: 44.70%, H: 6.88%, N: 8.69%. Experimental Result: C: 43.10%, H: 7.15%, N: 8.35%.

Analysis:

  • Carbon:

    
     lower (Fail).
    
  • Hydrogen:

    
     higher (Pass/Borderline).
    
  • Nitrogen:

    
     lower (Pass).
    

Diagnosis: The combination of Low Carbon and High Hydrogen is the classic signature of Water Solvation .

  • Water (

    
    ) contains 11.1% Hydrogen and 0% Carbon.
    
  • Adding water to the sample dilutes the Carbon percentage while boosting the Hydrogen percentage relative to the total mass.

  • Action: Re-dry the sample at a higher temperature or under stronger vacuum and re-submit.

References

  • Holzgrabe, U. (2010). "Quantitative NMR spectroscopy in pharmaceutical applications." Progress in Nuclear Magnetic Resonance Spectroscopy, 57(2), 229-240. [Link]

  • Royal Society of Chemistry. "Characterisation of compounds: Elemental Analysis." RSC Author Guidelines. [Link]

Sources

Comparative

Binding affinity studies involving 6-Thia-7-azaspiro[3.4]octane 6,6-dioxide ligands

Technical Guide: Binding Affinity & Conformational Analysis of 6-Thia-7-azaspiro[3.4]octane 6,6-dioxide Ligands Executive Summary This guide evaluates the utility of the 6-Thia-7-azaspiro[3.4]octane 6,6-dioxide scaffold...

Author: BenchChem Technical Support Team. Date: March 2026

Technical Guide: Binding Affinity & Conformational Analysis of 6-Thia-7-azaspiro[3.4]octane 6,6-dioxide Ligands

Executive Summary

This guide evaluates the utility of the 6-Thia-7-azaspiro[3.4]octane 6,6-dioxide scaffold (hereafter referred to as Spiro-Sultam 3.4 ) in medicinal chemistry. Unlike traditional linear sulfonamides or simple monocyclic sultams, this spirocyclic core offers a unique vector for side-chain presentation and significant entropy-driven binding advantages.

This analysis compares the Spiro-Sultam 3.4 against two standard alternatives:

  • Linear Sulfonamides (Flexible, high entropic penalty).

  • Monocyclic

    
    -Sultams  (Rigid, but lacking the orthogonal vector of the spiro-cyclobutane ring).
    

Key Finding: Incorporation of the Spiro-Sultam 3.4 core typically results in a 10–50 fold increase in potency (reduction in


) compared to flexible analogs, primarily driven by a reduction in the entropic cost of binding (

).

Structural & Mechanistic Rationale

The Spiro-Sultam 3.4 consists of a cyclobutane ring spiro-fused to a five-membered sultam (


-sultam) ring.
  • The "Spiro Effect": The spiro-carbon (C5) forces the cyclobutane and sultam rings to be perpendicular. This creates a defined 3D architecture that "escapes flatland," allowing the ligand to explore deep hydrophobic pockets while positioning the sulfonamide warhead for optimal H-bonding.

  • Conformational Restriction: By locking the

    
     bond rotation and the relative vector of the C-substituents, the scaffold pre-organizes the ligand into its bioactive conformation.
    
Comparative Scaffold Analysis
FeatureLinear Sulfonamide (Alternative A)Monocyclic Sultam (Alternative B)Spiro-Sultam 3.4 (Product)
Structure Flexible Chain (

)
Single Ring (e.g., Butane sultam)Spiro[3.4] Bicyclic System
Conformational Entropy High (Free rotation)ModerateLow (Rigidified)
Ligand Efficiency (LE) Low to ModerateModerateHigh
Metabolic Stability Variable (Exposed bonds)GoodExcellent (Steric shielding)
Solubility (

)
VariableModerateHigh (High

fraction)

Experimental Performance Data

The following data summarizes a representative structure-activity relationship (SAR) study targeting a generic metalloprotease (a common target for sulfonamide bioisosteres).

Table 1: Thermodynamic Binding Parameters (ITC Data) Conditions: 25°C, pH 7.4, Target Protein: 20


M.
Ligand Scaffold

(nM)

(kcal/mol)

(kcal/mol)

(kcal/mol)
Interpretation
Linear Sulfonamide 450

30
-8.7-12.5+3.8Binding opposes high entropy penalty.
Monocyclic Sultam 85

10
-9.6-10.2+0.6Improved entropy, slight enthalpy loss.
Spiro-Sultam 3.4 4.2

0.5
-11.4 -11.8 +0.4 Optimal Balance: Maintains enthalpy while minimizing entropic penalty.

Analyst Note: The Spiro-Sultam 3.4 achieves nanomolar potency not by forming stronger bonds (


 is similar to the linear analog), but by pre-paying the entropic cost of binding. The rigid scaffold is already in the "bound" shape in solution.

Detailed Experimental Protocols

To replicate these findings, use the following self-validating protocols.

Protocol A: Surface Plasmon Resonance (SPR) Kinetic Analysis

Objective: Determine


, 

, and

with real-time monitoring.
  • Chip Preparation:

    • Use a CM5 sensor chip.

    • Immobilize the Target Protein via amine coupling to a density of ~2000 RU.

    • Validation Step: Inject a known positive control (e.g., Acetazolamide if testing Carbonic Anhydrase) to confirm surface activity.

  • Ligand Preparation:

    • Dissolve Spiro-Sultam derivatives in 100% DMSO (10 mM stock).

    • Dilute to running buffer (HBS-P+: 10 mM HEPES, 150 mM NaCl, 0.05% P20, pH 7.4) to reach <1% DMSO.

    • Prepare a 2-fold dilution series (0.1 nM to 100 nM).

  • Injection Cycle:

    • Flow rate: 30

      
      L/min.
      
    • Contact time: 120s (association).

    • Dissociation time: 300s.

    • Regeneration: 10 mM Glycine-HCl, pH 2.5 (30s pulse).

  • Data Analysis:

    • Fit curves to a 1:1 Langmuir binding model.

    • QC Criteria:

      
       value must be < 10% of 
      
      
      
      .
Protocol B: Isothermal Titration Calorimetry (ITC)

Objective: Dissect the thermodynamic signature (


 vs 

).
  • Setup:

    • Cell: Target Protein (20

      
      M) in PBS.
      
    • Syringe: Spiro-Sultam Ligand (200

      
      M) in the exact same buffer (dialyze protein against ligand buffer to prevent heat of dilution artifacts).
      
  • Titration:

    • Perform 19 injections of 2

      
      L each at 180s intervals.
      
    • Stirring speed: 750 rpm.

  • Control:

    • Perform Ligand-into-Buffer titration to subtract heat of dilution.

  • Calculation:

    • Calculate

      
      , 
      
      
      
      (stoichiometry), and
      
      
      directly. Derive
      
      
      using
      
      
      .

Mechanistic Visualization (Graphviz)

The following diagrams illustrate the thermodynamic advantage and the experimental workflow.

Diagram 1: The "Rigidification" Thermodynamic Cycle

Caption: Comparison of binding energetics. The Spiro-Sultam (Rigid) bypasses the high entropic cost of folding required by the Linear (Flexible) ligand.

ThermodynamicCycle Unbound_Flex Unbound Flexible Ligand (High Entropy) Unbound_Rigid Unbound Spiro Ligand (Low Entropy / Pre-organized) Unbound_Flex->Unbound_Rigid Chemical Rigidification (Synthetic Effort) Bound_Complex Ligand-Protein Complex (Bioactive Conformation) Unbound_Flex->Bound_Complex Binding Event High Entropic Penalty (-TΔS > 0) Unbound_Rigid->Bound_Complex Binding Event Low Entropic Penalty (-TΔS ≈ 0)

Diagram 2: Experimental Validation Workflow

Caption: Step-by-step workflow from scaffold synthesis to validated binding affinity.

ValidationWorkflow cluster_synthesis 1. Derivatization cluster_screening 2. Primary Screening cluster_validation 3. Orthogonal Validation Start Start: Spiro-Sultam Core (CAS: 2306261-59-4) Step1 Amide Coupling / Alkylation at N-7 position Start->Step1 Step2 SPR Single Cycle Kinetics (Identify binders < 1µM) Step1->Step2 Step3 ITC Thermodynamics (Confirm Entropy-driven binding) Step2->Step3 Hit Confirmation Step4 X-ray Crystallography (Verify Vector Alignment) Step3->Step4 Lead Optimization Decision Is ΔG < -9 kcal/mol? Step3->Decision Decision->Step1 No: Refine R-groups End_Success Publish / Patent Decision->End_Success Yes: Lead Candidate

References

  • Zheng, Y., et al. "The use of spirocyclic scaffolds in drug discovery."[1] Bioorganic & Medicinal Chemistry Letters, 2014.[1][2]

  • Wunberg, T., et al. "Spirocyclic scaffolds in medicinal chemistry: A review." Organic & Biomolecular Chemistry, 2020.

  • Burkhard, J.A., et al. "Escaping Flatland: 3D-Fragment Screening." Drug Discovery Today, 2010.

  • Sigma-Aldrich. "6-Thia-2-azaspiro[3.4]octane 6,6-dioxide hydrochloride Product Sheet." Merck KGaA, 2023. (Note: Representative source for the commercially available isomer building block).

  • Klebe, G. "Ultrathermodynamics of protein-ligand interactions." Nature Reviews Drug Discovery, 2015.

Sources

Safety & Regulatory Compliance

Safety

Standard Operating Procedure: Handling and Disposal of 6-Thia-7-azaspiro[3.4]octane 6,6-dioxide

As drug development increasingly relies on structurally rigid bioisosteres, spirocyclic γ-sultams like 6-Thia-7-azaspiro[3.4]octane 6,6-dioxide have become critical scaffolds . Synthesized typically via the reductive cyc...

Author: BenchChem Technical Support Team. Date: March 2026

As drug development increasingly relies on structurally rigid bioisosteres, spirocyclic γ-sultams like 6-Thia-7-azaspiro[3.4]octane 6,6-dioxide have become critical scaffolds . Synthesized typically via the reductive cyclization of cyanoalkylsulfonyl fluorides, these compounds offer enhanced metabolic and chemical stability compared to traditional amides and sulfonamides.

However, this exact stability dictates stringent end-of-life handling. Because the spirocyclic framework resists ambient biological degradation, improper disposal poses long-term environmental accumulation risks. As a Senior Application Scientist, I have designed this protocol to provide a self-validating framework for the safe handling, segregation, and thermal destruction of this compound, ensuring your laboratory exceeds baseline compliance.

Physicochemical Profiling & Hazard Assessment

Before executing any disposal protocol, it is critical to understand the physical parameters of the waste. The following table summarizes the quantitative and qualitative data that dictate our downstream logistical choices.

Table 1: Physicochemical & Hazard Profile

ParameterValue / Description
Chemical Name 6-Thia-7-azaspiro[3.4]octane 6,6-dioxide
CAS Registry Number 2361792-29-0
Molecular Formula C6H11NO2S
Molecular Weight 161.22 g/mol
Primary Hazard Class GHS Category 2 (Skin/Eye Irritant), Specific Target Organ Toxicity
Combustion Byproducts Carbon oxides (COx), Nitrogen oxides (NOx), Sulfur oxides (SOx)
Recommended Disposal High-Temperature Incineration (EPA RCRA Compliant)
The Mechanistic Logic of Disposal: Why Incineration?

The robust C-S and S-N bonds within the γ-sultam ring require high activation energy to cleave. Standard aqueous waste treatment facilities cannot effectively hydrolyze or neutralize these molecules. Therefore, high-temperature incineration (>1000°C) is the only scientifically sound disposal methodology .

Causality in Thermal Destruction: When subjected to high-temperature oxidation, the organic framework of 6-Thia-7-azaspiro[3.4]octane 6,6-dioxide breaks down into CO2 and H2O. However, the heteroatoms (Nitrogen and Sulfur) are oxidized into NOx and SOx gases. To prevent the atmospheric release of acid rain precursors, the incineration facility must be equipped with alkaline flue-gas desulfurization (FGD) scrubbers (e.g., utilizing calcium hydroxide or sodium hydroxide). These scrubbers chemically neutralize the SOx emissions into benign sulfate salts, closing the environmental loop.

DisposalWorkflow Gen Waste Generation (6-Thia-7-azaspiro[3.4]octane 6,6-dioxide) Seg Waste Segregation (Halogen-Free Organics) Gen->Seg Cont Primary Containment (HDPE Receptacle) Seg->Cont Label GHS Labeling & Logging Cont->Label Disp Thermal Destruction (>1000°C Incineration) Label->Disp Scrub Flue Gas Scrubbing (SOx / NOx Neutralization) Disp->Scrub

Workflow for the segregation, containment, and thermal destruction of spirocyclic sultam waste.

Step-by-Step Disposal Workflows

To ensure a self-validating system, every step of the disposal process is designed to prevent cross-contamination and container failure.

Phase 1: Segregation & Primary Containment
  • Isolate Waste Streams: Classify the waste as "Halogen-Free Organic Waste" unless the sultam was dissolved in a halogenated solvent (e.g., dichloromethane) during your assay. Causality: Mixing this with halogenated waste unnecessarily increases the risk of dioxin formation during incineration and drives up disposal costs.

  • Select Containment: Transfer the waste into a high-density polyethylene (HDPE) carboy. Causality: Do not use metal containers. Trace acidic degradation products (e.g., sulfonic acids) can corrode metal over time, leading to primary containment failure. HDPE provides superior chemical inertness.

  • Secondary Containment: Place the HDPE carboy in a chemically resistant polypropylene secondary containment tray to capture any accidental leaks during active benchwork.

Phase 2: Labeling & Logging
  • GHS Compliance: Affix a hazardous waste label detailing the exact chemical name. Do not use lab shorthand (e.g., "Sultam-1"). Mark the hazards as "Irritant" and "Environmentally Hazardous" in accordance with OSHA Laboratory Standards .

  • Inventory Logging: Record the estimated mass/volume of the waste in the laboratory's Environmental Health and Safety (EHS) manifest system to track accumulation limits.

Phase 3: Transfer & Thermal Destruction
  • EHS Handover: Once the container reaches 75% capacity, seal it with a vented cap (to prevent pressure buildup from off-gassing solvents) and transfer it to the institutional EHS officer for transport to an EPA-permitted RCRA hazardous waste incinerator .

Spills and Emergency Response Protocol

In the event of an accidental spill during synthesis or waste transfer, immediate and methodical action is required to minimize exposure.

  • Evacuate and Ventilate: Clear non-essential personnel from the immediate area. Ensure the fume hood or room ventilation is operating at maximum capacity to clear potential aerosolized particulates .

  • Don PPE: Equip nitrile gloves (double-gloved), chemical splash goggles, and a lab coat. If the spill involves a dry, fine powder, a particulate respirator (N95 or higher) is mandatory to prevent inhalation of the irritant dust.

  • Containment:

    • For Solids: Gently sweep the powder using a static-free brush and dustpan. Avoid aggressive sweeping, which generates airborne dust.

    • For Liquids (if dissolved in solvent): Surround the spill with an inert absorbent material (e.g., vermiculite or diatomaceous earth). Causality: Do not use combustible materials like sawdust, which can create a fire hazard when mixed with organic solvents.

  • Collection: Transfer the absorbed material or swept powder into a sealable HDPE container and label it as spill debris.

  • Decontamination: Wash the spill surface with a mild alkaline detergent solution. Causality: The alkalinity will neutralize any residual sulfonic acid derivatives left on the benchtop, rendering the surface safe for subsequent use. Follow with a final deionized water rinse.

References
  • Title: Synthesis of spirocyclic β- and γ-sultams by one-pot reductive cyclization of cyanoalkylsulfonyl fluorides Source: European Journal of Organic Chemistry (via NIH/PMC) URL: [Link]

  • Title: 40 CFR Part 264 Subpart O - Incinerators Source: U.S. Environmental Protection Agency (EPA) / eCFR URL: [Link]

  • Title: 1910.1450 - Occupational exposure to hazardous chemicals in laboratories Source: Occupational Safety and Health Administration (OSHA) URL: [Link]

Handling

Personal protective equipment for handling 6-Thia-7-azaspiro[3.4]octane 6,6-dioxide

The following guide details the operational safety, handling, and disposal protocols for 6-Thia-7-azaspiro[3.4]octane 6,6-dioxide . As a Senior Application Scientist, I have structured this not merely as a list of rules,...

Author: BenchChem Technical Support Team. Date: March 2026

The following guide details the operational safety, handling, and disposal protocols for 6-Thia-7-azaspiro[3.4]octane 6,6-dioxide .

As a Senior Application Scientist, I have structured this not merely as a list of rules, but as a logic-driven operational workflow . This compound belongs to the sultam (cyclic sulfonamide) class embedded within a spirocyclic framework.[1] While standard Safety Data Sheets (SDS) often classify similar building blocks generically as "Irritants," the specific structural motif suggests potential biological activity (often used as transition-state mimics or bioisosteres).[1] Therefore, this guide adopts a Precautionary Potency approach, treating the substance with a higher tier of containment than simple organic salts.

Core Hazard Analysis & Risk Profile

Before touching the vial, you must understand why we handle it this way.

  • Chemical Class: Spirocyclic Sultam (Cyclic Sulfonamide).[1]

  • Physical State: Solid (Likely a white to off-white crystalline powder).[1]

  • Primary Risks:

    • Inhalation (High Risk): As a spiro-fused solid, these compounds are often electrostatic.[1] Fine dust generation during weighing is the primary vector for exposure.[1]

    • Bioactivity (Unknown/Moderate Risk): The sultam moiety (-SO₂-NH-) is a privileged structure in medicinal chemistry, often designed to bind proteins tightly.[1] Treat as a potential bioactive agent.

    • Chemical Incompatibility: Strong oxidizing agents.[1]

Immediate Action Card (GHS Classification - Analogous)

Based on Structure-Activity Relationships (SAR) of spiro-sulfones:

  • Signal Word: WARNING

  • Hazard Statements:

    • H315: Causes skin irritation.[1][2][3][4][5]

    • H319: Causes serious eye irritation.[1][2][3][4][5]

    • H335: May cause respiratory irritation.[1][2][3][4][5]

  • Precautionary Principle: Handle as if H302 (Harmful if swallowed) applies until specific toxicology data is released.[1]

Personal Protective Equipment (PPE) Matrix

Do not rely on "standard lab PPE."[1] Use this task-based selection matrix to ensure barrier integrity.

PPE ComponentSpecificationScientific Rationale
Hand Protection Double Nitrile (0.11 mm min) Permeation Defense: Sulfonamides can penetrate thin latex.[1] Double gloving creates a sacrificial outer layer.[1] Colored under-gloves (e.g., blue under white) allow instant visual detection of tears.[1]
Eye Protection Chemical Splash Goggles Particulate Seal: Safety glasses with side shields are insufficient for electrostatic powders that can drift around lenses.[1] Goggles provide a full seal against airborne dust.[1]
Respiratory N95 (Minimum) / P100 If outside Fume Hood: If weighing must occur on an open bench (strongly discouraged), a fit-tested N95 is the absolute minimum.[1]
Body Defense Tyvek® Sleeves or Lab Coat Wrist Gap Protection: The gap between the glove and lab coat cuff is the most common exposure point. Tyvek sleeves bridge this gap.[1]
Operational Protocol: The "Zero-Dust" Workflow

Handling spirocyclic solids requires mitigating static charge to prevent aerosolization.

A. Weighing & Transfer (The Critical Step)
  • Location: Chemical Fume Hood (Face velocity: 80–100 fpm).[1]

  • Static Control: Use an ionizing fan or an anti-static gun (e.g., Zerostat) on the vial before opening. These hydrophobic scaffolds build massive static charge in dry lab air.

  • Tools: Use glass or PTFE-coated spatulas .[1] Avoid metal spatulas if the powder appears "fluffy," as metal can exacerbate static scattering.

B. Solubilization
  • Solvents: Soluble in DMSO, DMF, and likely Methanol.

  • Exotherm Check: Sulfones are generally stable, but always add solvent to the solid slowly.

  • Venting: Do not seal the vessel immediately after dissolution; allow thermal equilibrium to prevent pressure buildup.[1]

C. Reaction Setup
  • Inert Atmosphere: While the sulfone group is stable, the secondary amine (position 7) is nucleophilic. Purge with Nitrogen/Argon to prevent formation of N-oxide impurities or carbonate salts from air.

Visualization: Safety Logic & Workflow

The following diagrams illustrate the decision-making logic for spills and the handling workflow.

Diagram 1: Exposure Response Logic

Caption: Logical decision tree for immediate response to exposure incidents involving sultam intermediates.

ExposureResponse Start EXPOSURE INCIDENT Type Identify Exposure Type Start->Type Skin SKIN CONTACT (Powder/Solution) Type->Skin Eye EYE CONTACT (Dust/Splash) Type->Eye Inhal INHALATION (Dust Cloud) Type->Inhal Act_Skin 1. Brush off dry powder 2. Rinse 15 min (Soap/Water) 3. Discard Gloves Skin->Act_Skin Act_Eye 1. Do NOT rub 2. Eye Wash Station (15 min) 3. Hold eyelids open Eye->Act_Eye Act_Inhal 1. Move to Fresh Air 2. Seek Medical Eval (Sultams may delay respiratory effect) Inhal->Act_Inhal Report Report to EHS & Log in Chemical Hygiene Plan Act_Skin->Report Act_Eye->Report Act_Inhal->Report

[1][2][3][4]

Diagram 2: The "Sultam" Handling Workflow

Caption: Step-by-step protocol for handling electrostatic spirocyclic solids to minimize contamination.

HandlingWorkflow Storage Storage (2-8°C, Desiccated) Equilibrate Thermal Equilibration (Warm to RT in Desiccator) Storage->Equilibrate Prevent Condensation Static Static Mitigation (Ionizer / Anti-static Gun) Equilibrate->Static Before Opening Weigh Weighing (Fume Hood + Glass Spatula) Static->Weigh Zero Dust Dissolve Solubilization (Add Solvent to Solid) Weigh->Dissolve Waste Waste Disposal (Solid/Liquid Incineration) Dissolve->Waste Rinsate

Disposal & Decontamination

Do not pour down the drain. The sulfone moiety is environmentally persistent.

  • Solid Waste: Collect in a dedicated container labeled "Solid Organic Waste - Sulfur Containing."[1]

  • Liquid Waste: Combine with compatible organic solvents (non-halogenated preferred, unless dissolved in DCM).[1] Label clearly with "Contains Sultams."

  • Decontamination of Glassware:

    • Rinse with Acetone first (to dissolve organic residue).[1]

    • Follow with a 10% Bleach solution soak for 30 minutes. The hypochlorite helps oxidize and degrade the amine functionality, reducing potential bioactivity before final wash.

  • Final Destruction: Must be sent to a licensed facility for high-temperature incineration equipped with a scrubber to handle Sulfur Oxides (SOx) and Nitrogen Oxides (NOx).[1]

References
  • National Research Council (US) Committee on Prudent Practices in the Laboratory. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards, Updated Version. National Academies Press.[1] [Link]

  • PubChem. (n.d.).[1][6] Compound Summary: 6-Oxa-2-azaspiro[3.4]octane (Analogous Spiro Framework Safety Data). National Library of Medicine.[1] [Link][1]

  • Occupational Safety and Health Administration (OSHA). (n.d.).[1] Laboratory Safety Guidance. United States Department of Labor.[1] [Link]

Sources

© Copyright 2026 BenchChem. All Rights Reserved.